Sedaxane

• CAS: 874967-67-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of Sedaxane on Succinate Dehydrogenase

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sedaxane is a broad-spectrum pyrazole-carboxamide fungicide that effectively controls a range of seed- and soil-borne fungal pathogens. Its mode of action is the specific inhibition of the succinate dehydrogenase (SDH) enzyme, also known as complex II, a critical component of both the mitochondrial electron transport chain (ETC) and the tricarboxylic acid (TCA) cycle. This guide provides a detailed technical overview of the molecular mechanism by which Sedaxane exerts its fungicidal activity, focusing on its interaction with the SDH enzyme complex. It includes a summary of its inhibitory activity, detailed experimental protocols for assessing SDH inhibition, and visualizations of the key pathways and experimental workflows.

Introduction to Sedaxane and Succinate Dehydrogenase

Sedaxane is a member of the succinate dehydrogenase inhibitor (SDHI) class of fungicides.[1][2] These fungicides disrupt the cellular respiration of pathogenic fungi, leading to a halt in energy production and ultimately, cell death.[3] The target of Sedaxane is the succinate dehydrogenase enzyme, a highly conserved protein complex located in the inner mitochondrial membrane.[4][5]

The SDH complex is composed of four protein subunits: SDHA, SDHB, SDHC, and SDHD.[4][5] SDHA and SDHB are hydrophilic subunits that extend into the mitochondrial matrix and form the catalytic core. SDHA contains the binding site for the substrate, succinate, and a covalently bound flavin adenine dinucleotide (FAD) cofactor. SDHB contains three iron-sulfur clusters ([2Fe-2S], [4Fe-4S], and [3Fe-4S]) that facilitate electron transfer.[4] SDHC and SDHD are hydrophobic, transmembrane subunits that anchor the complex to the inner mitochondrial membrane and form the ubiquinone (Coenzyme Q) binding site, also known as the Qp site.[4][5]

Mechanism of Action: Inhibition of the Qp Site

Sedaxane functions as a potent and specific inhibitor of the SDH complex by binding to the ubiquinone reduction site (Qp site).[1] This binding pocket is a critical juncture for electron transfer within the respiratory chain. The oxidation of succinate to fumarate by the SDHA subunit releases two electrons. These electrons are then passed through the iron-sulfur clusters in SDHB to the Qp site, where they would normally reduce ubiquinone to ubiquinol.[4]

By occupying the Qp site, Sedaxane physically obstructs the binding of the natural ubiquinone substrate.[1] This blockage effectively halts the transfer of electrons from the SDH complex to ubiquinone, thereby interrupting the mitochondrial electron transport chain at complex II.[3] The consequences of this inhibition are twofold:

• Disruption of the Electron Transport Chain: The cessation of electron flow from complex II prevents the subsequent transfer of electrons to complex III and IV, ultimately inhibiting the production of ATP through oxidative phosphorylation.

• Inhibition of the Tricarboxylic Acid (TCA) Cycle: The SDH-catalyzed oxidation of succinate to fumarate is a key step in the TCA cycle. The inhibition of this reaction leads to an accumulation of succinate and a disruption of the entire cycle, further compromising cellular energy metabolism.[6]

The formation of the Qp site is a collaborative effort of the SDHB, SDHC, and SDHD subunits.[7] The specific amino acid residues from these subunits that line the binding pocket and interact with SDHI fungicides are crucial for the inhibitor's potency and spectrum of activity.

Quantitative Inhibitory Activity of Sedaxane

The efficacy of Sedaxane as an SDH inhibitor is quantified by its half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) values. These values represent the concentration of the fungicide required to inhibit 50% of the fungal growth or enzyme activity, respectively. The inhibitory activity of Sedaxane has been evaluated against a range of plant pathogenic fungi.

Fungal Species	Common Disease	EC50 / IC50 (µg/mL)	Reference
Rhizoctonia solani	Seedling damping-off, root rot	< 1	[1]
Rhizoctonia solani	Root and stem rot	0.1	[4]
Ustilago nuda	Loose smut of barley	Activity demonstrated	[5][8]
Tilletia caries	Common bunt of wheat	Activity demonstrated	[5][7]
Monographella nivalis	Snow mould	Activity demonstrated	[5][7]
Pyrenophora graminea	Barley stripe	Activity demonstrated	[4][5]

Note: Specific EC50/IC50 values for Ustilago nuda, Tilletia caries, and Monographella nivalis were not available in the searched literature, though their susceptibility to Sedaxane is documented. The provided data for Rhizoctonia solani is based on mycelial growth inhibition assays.

Experimental Protocols

Determination of EC50 of Sedaxane on Fungal Mycelial Growth

This protocol describes a method to determine the concentration of Sedaxane that inhibits the mycelial growth of a target fungus by 50%.

Materials:

• Pure culture of the target fungus (e.g., Rhizoctonia solani)

• Potato Dextrose Agar (PDA)

• Sedaxane stock solution (in a suitable solvent like DMSO)

• Sterile petri dishes (90 mm)

• Sterile cork borer (5 mm diameter)

• Incubator

Procedure:

• Prepare Fungicide-Amended Media:

  • Autoclave PDA medium and cool to 50-55°C.

  • Add appropriate volumes of Sedaxane stock solution to the molten PDA to achieve a series of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). Also, prepare a control plate with the solvent alone.

  • Pour the amended PDA into sterile petri dishes and allow them to solidify.

• Inoculation:

  • From the margin of an actively growing fungal culture, take a 5 mm agar plug using a sterile cork borer.

  • Place the fungal plug, mycelium-side down, in the center of each fungicide-amended and control PDA plate.

• Incubation:

  • Incubate the plates at the optimal temperature for the specific fungus (e.g., 25°C for R. solani) in the dark.

• Data Collection:

  • Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony on the control plate reaches the edge of the dish.

• Data Analysis:

  • Calculate the percentage of mycelial growth inhibition for each concentration using the following formula: Inhibition (%) = [(dc - dt) / dc] * 100 where dc is the average diameter of the colony on the control plate and dt is the average diameter of the colony on the treated plate.

  • Plot the percentage of inhibition against the logarithm of the Sedaxane concentration.

  • Determine the EC50 value from the resulting dose-response curve using probit analysis or other suitable statistical software.[1]

In Vitro Assay for Succinate Dehydrogenase Inhibition (DCPIP Assay)

This spectrophotometric assay measures the activity of SDH by monitoring the reduction of the artificial electron acceptor 2,6-dichlorophenolindophenol (DCPIP). Inhibition of this activity by Sedaxane can be quantified to determine its IC50 value.

Materials:

• Isolated mitochondria or a mitochondrial protein fraction from the target fungus

• SDH Assay Buffer (e.g., 50 mM potassium phosphate buffer, pH 7.2)

• Succinate solution (substrate)

• DCPIP solution (electron acceptor)

• Phenazine methosulfate (PMS) solution (intermediate electron carrier)

• Sedaxane solutions at various concentrations

• Spectrophotometer or microplate reader capable of measuring absorbance at 600 nm

Procedure:

• Preparation of Reaction Mixture:

  • In a microcuvette or a well of a 96-well plate, prepare a reaction mixture containing the SDH Assay Buffer, succinate, and DCPIP.

• Enzyme and Inhibitor Addition:

  • Add the mitochondrial preparation (enzyme source) to the reaction mixture.

  • For the inhibitor assays, pre-incubate the mitochondrial preparation with various concentrations of Sedaxane for a defined period before adding the substrate.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding PMS.

• Measurement of Absorbance:

  • Immediately measure the decrease in absorbance at 600 nm over time. The rate of DCPIP reduction is proportional to the SDH activity.

• Data Analysis:

  • Calculate the initial velocity (rate of change in absorbance per minute) for each reaction.

  • Determine the percentage of SDH inhibition for each Sedaxane concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the Sedaxane concentration to determine the IC50 value.[3]

Visualizations

Signaling Pathway of Sedaxane's Action

Caption: Mechanism of Sedaxane inhibiting the mitochondrial respiratory chain.

Experimental Workflow for Determining IC50

Caption: Workflow for determining the IC50 of Sedaxane on SDH activity.

Conclusion

Sedaxane's mechanism of action is the targeted and potent inhibition of the succinate dehydrogenase enzyme at the ubiquinone binding site. This disruption of both the mitochondrial electron transport chain and the tricarboxylic acid cycle leads to a comprehensive failure of cellular energy metabolism in susceptible fungi. The detailed understanding of this mechanism, supported by quantitative data and standardized experimental protocols, is essential for the effective use of Sedaxane in agriculture, for monitoring and managing fungicide resistance, and for the development of new and improved SDHI fungicides. The provided methodologies and visualizations serve as a valuable resource for researchers and professionals in the field of crop protection and drug development.

References

• 1. scispace.com [scispace.com]
• 2. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. researchgate.net [researchgate.net]
• 4. frac.info [frac.info]
• 5. Biological activity of sedaxane---a novel broad-spectrum fungicide for seed treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Gro... [protocols.io]
• 7. syngenta.co.uk [syngenta.co.uk]
• 8. frac.info [frac.info]

An In-depth Technical Guide to the Synthesis of Sedaxane and its Analogues

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Sedaxane, a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide, and explores pathways for the creation of its analogues. This document details the necessary chemical precursors, reaction schemes, and experimental protocols, supported by quantitative data and spectroscopic information for key compounds.

The Core Synthesis of Sedaxane

The synthesis of Sedaxane, chemically known as N-(2-([1,1'-bicyclopropan]-2-yl)phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide, is a multi-step process that hinges on the coupling of two primary precursors: 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride (1) and 2-([1,1'-bi(cyclopropan)]-2-yl)aniline (2) .

A general overview of the Sedaxane synthesis is depicted in the following workflow:

Caption: Overall workflow for the synthesis of Sedaxane.

Synthesis of Precursor 1: 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid and its Acid Chloride

The synthesis of the pyrazole carboxylic acid component is a critical part of the overall process. One common and efficient route starts from ethyl difluoroacetate.

Caption: Synthetic pathway for the pyrazole acid chloride precursor.

Experimental Protocol: Synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid [1][2]

A widely adopted industrial method for the synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid involves the following key steps:

• Claisen Condensation: Ethyl difluoroacetate undergoes a Claisen condensation reaction to yield ethyl difluoroacetoacetate.

• Reaction with Triethyl Orthoformate: The resulting ethyl difluoroacetoacetate is then treated with triethyl orthoformate in the presence of acetic anhydride to form an intermediate, ethyl 4,4-difluoro-2-(ethoxymethylene)-3-oxobutanoate.

• Cyclization with Methylhydrazine: This intermediate undergoes cyclization with methylhydrazine to form the pyrazole ring, yielding ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate.

• Hydrolysis: The final step is the hydrolysis of the ester to the carboxylic acid, typically using a base like sodium hydroxide followed by acidification.

Experimental Protocol: Synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride (1)

The conversion of the carboxylic acid to the acid chloride is a standard procedure.

• To a solution of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid in an inert solvent such as toluene, an excess of a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride is added.

• The reaction mixture is typically heated to reflux until the conversion is complete, which can be monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction, the excess chlorinating agent and solvent are removed under reduced pressure to yield the crude acid chloride, which is often used in the next step without further purification.

Step	Reactants	Reagents and Conditions	Yield (%)	Purity (%)
1-3. Pyrazole Ester Formation	Ethyl difluoroacetate	1. Claisen Condensation; 2. Triethyl orthoformate, Ac₂O; 3. Methylhydrazine	High	>95
4. Hydrolysis	Ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate	NaOH, then acid workup	>90	>98
5. Acid Chloride Formation	3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid	SOCl₂ or Oxalyl chloride, heat	Nearly quantitative	Used directly

Spectroscopic Data for 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid:

• ¹H NMR (400MHz, DMSO-d₆): δ = 12.71 (s, 1H), 8.33 (s, 1H), 7.19 (t, 1H), 3.89 (s, 3H).

• LC-MS: [M+H]⁺ at m/z 177.047.

Synthesis of Precursor 2: 2-([1,1'-bi(cyclopropan)]-2-yl)aniline

The synthesis of the novel aniline derivative is a key innovation in the Sedaxane synthesis. A common industrial approach, often referred to as the Kishner approach, starts from 2-chlorobenzaldehyde.

Caption: Synthetic pathway for the aniline precursor.

Experimental Protocol: Synthesis of 2-([1,1'-bi(cyclopropan)]-2-yl)aniline (2) [3]

• Aldol Condensation: 2-Chlorobenzaldehyde is reacted with cyclopropyl methyl ketone in a base-catalyzed aldol condensation to form an α,β-unsaturated carbonyl compound.

• Dihydropyrazole Formation: The resulting unsaturated ketone is then treated with hydrazine to form a dihydropyrazole derivative.

• Second Cyclopropane Ring Formation: Treatment with a strong base, such as potassium hydroxide, leads to the formation of the second cyclopropane ring, yielding 2-(1,1'-bicyclopropan-2-yl)chlorobenzene.

• Buchwald-Hartwig Amination: The final step is a palladium-catalyzed Buchwald-Hartwig amination. The aryl chloride is coupled with an ammonia equivalent, such as benzophenone imine, in the presence of a palladium catalyst and a suitable ligand. Subsequent hydrolysis of the imine yields the desired aniline.

A general protocol for a Buchwald-Hartwig amination of an aryl halide with an amine is as follows:

• An oven-dried reaction vessel is charged with the aryl halide, the amine, a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃), a phosphine ligand (e.g., BINAP, XPhos), and a base (e.g., Cs₂CO₃, NaOtBu).

• The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).

• An anhydrous solvent, such as toluene or dioxane, is added, and the mixture is heated with stirring for several hours until the reaction is complete.

• The reaction mixture is then cooled, filtered, and the filtrate is concentrated. The crude product is purified by column chromatography.

Step	Starting Material	Key Reagents and Conditions	Yield (%)	Purity (%)
1. Aldol Condensation	2-Chlorobenzaldehyde	Cyclopropyl methyl ketone, base	Good	>90
2. Dihydropyrazole Formation	α,β-Unsaturated Ketone	Hydrazine	High	>95
3. Bicyclopropane Formation	Dihydropyrazole Derivative	KOH	Good	>95
4. Buchwald-Hartwig Amination	2-(1,1'-bicyclopropan-2-yl)chlorobenzene	Pd catalyst, ligand, base, ammonia equivalent, then hydrolysis	Good	>98

Final Coupling Step: Synthesis of Sedaxane

The final step in the synthesis of Sedaxane is the amide bond formation between the pyrazole acid chloride and the aniline derivative.

Experimental Protocol: Synthesis of Sedaxane

• 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride (1) is dissolved in a suitable solvent, such as toluene.

• A solution of 2-([1,1'-bi(cyclopropan)]-2-yl)aniline (2) in the same solvent is added to the acid chloride solution.

• A base, such as triethylamine, is added to scavenge the HCl generated during the reaction.

• The reaction mixture is stirred, typically at room temperature or with gentle heating, until the reaction is complete.

• The resulting mixture is then worked up, which may involve washing with water and brine, drying the organic layer, and removing the solvent under reduced pressure.

• The crude Sedaxane is then purified, for example, by recrystallization or column chromatography.

A reported scale-up synthesis gives a yield of >85% for this final coupling step.

Spectroscopic Data for Sedaxane:

• UV/VIS: λmax at 225, 265, and 295 nm in a neutral solution.

• IR (cm⁻¹): 3321, 3000, 1646, 1552, 1042, 766.

• ¹H NMR (ppm): 0–0.3, 0.6–1.1, 1.5, 3.8, 6.8, 6.9–8, 8.1.

• ¹³C NMR (ppm): 2.8–22.2, 39.6, 76.7–77.3, 109.2–113.8, 117.5–127.5, 132.6–137.0, 143.1, 159.5.

• MS (m/z): Molecular ion [M]⁺ at 331, with major fragments at 302, 290, 282, 263, 172, 159, and 130.

Synthesis of Sedaxane Analogues

The synthesis of Sedaxane analogues can be achieved by modifying either the pyrazole carboxylic acid moiety or the aniline moiety. This allows for the exploration of the structure-activity relationship (SAR) and the development of new fungicides with potentially improved properties.

Analogues with a Modified Pyrazole Core

The pyrazole core can be modified by introducing different substituents at various positions of the pyrazole ring. This can be achieved by starting with appropriately substituted precursors for the pyrazole synthesis.

Caption: Synthesis of Sedaxane analogues with a modified pyrazole core.

For example, analogues with different groups at the 3-position of the pyrazole ring, such as a trifluoromethyl group instead of a difluoromethyl group, can be synthesized by using the corresponding 3-(trifluoromethyl)pyrazole precursor. The synthesis of such precursors often follows similar cyclization strategies as described for the original pyrazole moiety, but with appropriately substituted starting materials.

Analogues with a Modified Aniline Moiety

Modifications to the aniline part of the molecule can be introduced by synthesizing different aniline derivatives and coupling them with the pyrazole acid chloride (1).

Caption: Synthesis of Sedaxane analogues with a modified aniline moiety.

The synthesis of these aniline analogues would follow similar synthetic strategies as for the original aniline precursor, starting from different substituted benzaldehydes or other suitable starting materials. The Buchwald-Hartwig amination is a versatile reaction that allows for the coupling of a wide range of aryl halides with amines, making it a powerful tool for the synthesis of a diverse library of aniline analogues.

Conclusion

The synthesis of Sedaxane is a testament to modern organic synthesis, involving key transformations such as Claisen condensations, cyclizations, and palladium-catalyzed cross-coupling reactions. This guide provides a detailed framework for the synthesis of Sedaxane and offers logical pathways for the creation of its analogues. The provided experimental outlines, quantitative data, and spectroscopic information serve as a valuable resource for researchers in the field of agrochemical development and medicinal chemistry. Further exploration into the synthesis of novel analogues based on the principles outlined herein holds the potential for the discovery of new and more effective fungicides.

References

• 1. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid - Wikipedia [en.wikipedia.org]
• 2. CN117304112A - Synthesis method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid - Google Patents [patents.google.com]
• 3. CN111362874B - Preparation method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid - Google Patents [patents.google.com]

The Core Mechanism of Sedaxane: A Technical Guide to its Inhibition of Fungal Respiration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sedaxane is a broad-spectrum fungicide belonging to the pyrazole-carboxamide class of succinate dehydrogenase inhibitors (SDHIs), categorized under FRAC Group 7.[1] Developed by Syngenta, it is primarily utilized as a seed treatment to manage a variety of seed-borne and soil-borne fungal pathogens in numerous crops, including cereals and soybeans.[2][3] Its chemical structure is N-[2-([1,1′-Bi(cyclopropan)]-2-yl)phenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide. The commercial product is a mix of cis and trans isomers, with the trans isomers being the more active form. This guide provides an in-depth technical overview of Sedaxane's mode of action on fungal respiration, supported by quantitative data, detailed experimental protocols, and visualizations of the key pathways and workflows.

Mode of Action: Targeting Complex II of the Mitochondrial Electron Transport Chain

The primary mode of action of Sedaxane is the inhibition of fungal respiration.[2][3] Specifically, it targets and binds to the succinate dehydrogenase (SDH) enzyme, also known as Complex II, a critical component of the mitochondrial electron transport chain (ETC) and the tricarboxylic acid (TCA) cycle.[1]

The SDH enzyme is composed of four subunits (SdhA, SdhB, SdhC, and SdhD). Sedaxane binds to the ubiquinone-binding site (Q-site) of the SDH complex, which is formed by the SdhB, SdhC, and SdhD subunits. This binding competitively inhibits the natural substrate, ubiquinone (coenzyme Q10), from docking with the enzyme.

By blocking the Q-site, Sedaxane effectively halts the transfer of electrons from succinate to ubiquinone. This disruption has two major consequences for the fungal cell:

• Inhibition of the TCA Cycle: The oxidation of succinate to fumarate, a key step in the TCA cycle, is prevented. This leads to an accumulation of succinate and a deficit of fumarate, disrupting the central metabolic pathway for energy production.

• Cessation of ATP Synthesis: The flow of electrons down the ETC is impeded. As electron transport is coupled to the pumping of protons across the inner mitochondrial membrane, this inhibition prevents the generation of the proton motive force necessary for ATP synthase to produce ATP.

The ultimate result of this respiratory inhibition is a severe depletion of cellular energy in the form of ATP, leading to the cessation of fungal growth and, eventually, cell death.[4]

Quantitative Data: Efficacy of Sedaxane Against Fungal Pathogens

The efficacy of Sedaxane is quantified by its half-maximal effective concentration (EC50) and half-maximal inhibitory concentration (IC50) values. These metrics indicate the concentration of the fungicide required to inhibit 50% of fungal growth or enzyme activity, respectively.

Fungal Species	Parameter	Value (µg/mL)	Reference
Rhizoctonia solani	IC50	0.005	[5]
Rhizoctonia solani (from soybean)	EC50 (average)	0.1	[6]
Rhizoctonia solani (from sugar beet)	EC50 (average)	0.1	[6]
Ustilago nuda	Effective Concentration Range	0.001 - 10	[7]
Pyrenophora graminea	Effective Concentration Range	0.01 - 100
Tilletia caries	N/A	Data not publicly available
Monographella nivalis	N/A	Data not publicly available

Experimental Protocols

Succinate Dehydrogenase (SDH) Activity Assay (DCPIP Method)

This colorimetric assay measures the activity of the SDH enzyme by monitoring the reduction of an artificial electron acceptor, 2,6-dichlorophenolindophenol (DCPIP).

Principle: In the presence of succinate, SDH catalyzes the reduction of DCPIP (a blue compound) to DCPIP-H2 (a colorless compound). The rate of this color change is proportional to the SDH activity and can be measured spectrophotometrically. The presence of an SDH inhibitor like Sedaxane will decrease the rate of DCPIP reduction.

Materials:

• Fungal mitochondria isolation buffer

• Sodium succinate solution

• DCPIP solution

• Phenazine methosulfate (PMS) solution (as an intermediate electron carrier)

• Sedaxane solutions of varying concentrations

• Spectrophotometer

Procedure:

• Mitochondria Isolation: Isolate mitochondria from the target fungal species using standard cell fractionation techniques.

• Reaction Mixture Preparation: In a cuvette or microplate well, prepare a reaction mixture containing the mitochondrial suspension, sodium succinate, and DCPIP.

• Initiation of Reaction: Add PMS to initiate the electron transfer to DCPIP.

• Spectrophotometric Measurement: Immediately measure the decrease in absorbance at 600 nm over time.

• Inhibition Assay: Repeat the assay with the inclusion of varying concentrations of Sedaxane in the reaction mixture to determine the IC50 value.

Tryptophan Fluorescence Quenching Assay for Binding Affinity

This biophysical assay can be used to study the binding interaction between Sedaxane and the SDH enzyme.

Principle: The intrinsic fluorescence of tryptophan residues in a protein is sensitive to their local environment. When a ligand, such as Sedaxane, binds to the protein in proximity to tryptophan residues, it can cause a change in the fluorescence signal, often a quenching (decrease) in intensity. The magnitude of this quenching can be used to determine the binding affinity (dissociation constant, Kd).

Materials:

• Purified SDH enzyme

• Sedaxane solutions of varying concentrations

• Fluorometer

Procedure:

• Protein Preparation: Prepare a solution of the purified SDH enzyme in a suitable buffer.

• Fluorescence Measurement: Excite the tryptophan residues in the SDH solution (typically around 295 nm) and measure the emission spectrum (peaking around 340 nm).

• Titration: Sequentially add small aliquots of a concentrated Sedaxane solution to the SDH solution.

• Data Acquisition: After each addition of Sedaxane, record the fluorescence emission spectrum.

• Data Analysis: Plot the change in fluorescence intensity as a function of the Sedaxane concentration and fit the data to a binding isotherm to calculate the dissociation constant (Kd).

Visualizations

Mitochondrial Electron Transport Chain and the Site of Sedaxane Action

Caption: Sedaxane inhibits Complex II (SDH) in the mitochondrial ETC.

Experimental Workflow for Assessing Sedaxane's SDH Inhibition

Caption: Workflow for determining the IC50 of Sedaxane on SDH activity.

Downstream Signaling Effects of Sedaxane-Induced Mitochondrial Dysfunction

Caption: Downstream effects of Sedaxane's inhibition of fungal respiration.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. Biological activity of sedaxane---a novel broad-spectrum fungicide for seed treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings [frontiersin.org]
• 5. Tilletia caries - Wikipedia [en.wikipedia.org]
• 6. frac.info [frac.info]
• 7. frac.info [frac.info]

a biological activity spectrum of Sedaxane against plant pathogens

An In-depth Technical Guide to the Biological Activity Spectrum of Sedaxane

Introduction

Sedaxane is a broad-spectrum fungicide developed by Syngenta for the control of seed- and soil-borne diseases across a wide range of agricultural crops.[1] As a member of the pyrazole-carboxamide chemical class, Sedaxane is classified as a Succinate Dehydrogenase Inhibitor (SDHI).[2][3] Its physicochemical properties have been optimized for seed treatment applications, providing both localized and systemic protection to the seed and emerging root system.[1][4] This technical guide provides a comprehensive overview of Sedaxane's mechanism of action, its spectrum of activity against key plant pathogens, and the experimental protocols used to evaluate its efficacy.

Mechanism of Action: Succinate Dehydrogenase Inhibition

The primary mode of action for Sedaxane is the inhibition of the enzyme succinate dehydrogenase (SDH), also known as Complex II, in the mitochondrial respiratory chain of fungi.[4][5] SDH is a critical enzyme that functions in both the tricarboxylic acid (TCA) cycle and the electron transport chain.[6] It catalyzes the oxidation of succinate to fumarate in the TCA cycle while simultaneously reducing ubiquinone to ubiquinol in the electron transport chain.[6]

By binding to the quinone reduction site (Q-site) of the SDH complex, Sedaxane blocks this electron transfer to ubiquinone.[1] This disruption halts the production of ATP, the essential energy currency of the cell, ultimately leading to the cessation of fungal growth and cell death.[4] This targeted action provides potent fungicidal activity.

References

• 1. scispace.com [scispace.com]
• 2. apvma.gov.au [apvma.gov.au]
• 3. researchgate.net [researchgate.net]
• 4. Biological activity of sedaxane---a novel broad-spectrum fungicide for seed treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Succinate dehydrogenase inhibition leads to epithelial-mesenchymal transition and reprogrammed carbon metabolism - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Physicochemical Properties of Sedaxane for Seed Treatment Optimization

For Researchers, Scientists, and Drug Development Professionals

Introduction: Sedaxane is a novel, broad-spectrum fungicide developed for the control of seed- and soil-borne diseases across a wide range of crops. As a member of the pyrazole-carboxamide class of fungicides, its mode of action is the inhibition of succinate dehydrogenase (SDH), a critical enzyme in the mitochondrial electron transport chain responsible for cellular respiration and energy production in fungi. The physicochemical properties of Sedaxane have been meticulously optimized for its application as a seed treatment, ensuring localized and systemic protection for the seed and developing roots. This technical guide provides an in-depth overview of Sedaxane's core physicochemical characteristics, details the methodologies for its evaluation, and discusses how these properties are leveraged for optimal seed treatment performance.

Physicochemical Properties of Sedaxane

The efficacy, formulation stability, and environmental fate of a seed treatment are fundamentally governed by the active ingredient's physicochemical properties. Sedaxane's characteristics, such as its low water solubility and moderate lipophilicity, are key to its function, allowing it to remain in the soil surrounding the seed and root zone for effective, long-lasting protection. A summary of its key properties is presented below.

Table 1: Summary of Physicochemical Properties for Sedaxane

Property	Value	Source(s)
IUPAC Name	N-[2-[1,1′-bicyclopropyl]-2-ylphenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide
CAS Number	874967-67-6
Molecular Formula	C₁₈H₁₉F₂N₃O
Molecular Weight	331.4 g/mol
Physical State	White to grey-beige powder
Melting Point	121.4 °C
Decomposition Temp.	> 270 °C
Vapor Pressure	< 1.4 × 10⁻⁶ Pa (at 20 °C)
Water Solubility	14 mg/L (at 20-25 °C)
Solubility in Organic Solvents (at 20-25 °C)	Dichloromethane: 500 g/LAcetone: 410 g/LEthyl acetate: 200 g/LMethanol: 110 g/LToluene: 70 g/LOctanol: 20 g/LHexane: 0.41 g/L
Octanol-Water Partition Coefficient (Log Kₒ/w)	3.3 (at pH 6.5, 25 °C)
Soil Organic Carbon-Water Partitioning Coefficient (Koc)	257 - 662 mL/g
Hydrolysis Half-life (t½)	Stable at pH 4, 5, 7, and 9
Aqueous Photolysis Half-life (DT₅₀)	16.5 - 52 days (in natural/buffered water)
Soil Photolysis Half-life (DT₅₀)	239 - 253 days
Aerobic Soil Metabolism Half-life (DT₅₀)	296 - 422 days

Mechanism of Action: Succinate Dehydrogenase Inhibition

Sedaxane functions by targeting and inhibiting the succinate dehydrogenase (SDH) enzyme, also known as Complex II, within the mitochondrial respiratory chain of fungal pathogens. This enzyme is a key component of both the tricarboxylic acid (TCA) cycle and the electron transport chain. By binding to the ubiquinone-binding site (Q-site) of the SDH complex, Sedaxane blocks the oxidation of succinate to fumarate. This action halts the transfer of electrons to the respiratory chain, thereby disrupting the production of adenosine triphosphate (ATP), the primary energy currency of the cell. The resulting energy deficit leads to the cessation of fungal growth and eventual cell death. This targeted mode of action provides effective control against a range of devastating seed- and soil-borne fungi.

The Biostimulant Effects of Sedaxane on Plant Physiology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sedaxane, a succinate dehydrogenase inhibitor (SDHI) fungicide, has demonstrated significant biostimulant effects on various crops, independent of its primary role in pathogen control.[1][2][3][4][5] This technical guide provides an in-depth analysis of the physiological and morphological changes induced by Sedaxane, offering a valuable resource for researchers and professionals in plant science and agricultural product development. The information presented herein is compiled from key studies investigating the biostimulatory properties of Sedaxane, with a focus on its impact on plant growth, metabolism, and stress resilience.

Core Mechanism of Action

Sedaxane's primary mode of action as a fungicide is the inhibition of the succinate dehydrogenase (SDH) enzyme (Complex II) in the mitochondrial electron transport chain of fungi.[6][7] This disruption of cellular respiration leads to the death of fungal pathogens.[7] However, it is hypothesized that Sedaxane may also interact with the plant's own SDH complex, leading to a cascade of physiological responses that contribute to its biostimulant effects.[1] Furthermore, Sedaxane has been shown to induce transcriptional regulation of various genes and transcription factors, leading to alterations in metabolic pathways such as flavonoid and phenolic metabolism.[1][2]

Data Presentation: Quantitative Effects of Sedaxane on Maize Seedlings

The following tables summarize the quantitative data from a study by Dal Cortivo et al. (2017) on the effects of different doses of seed-applied Sedaxane on maize seedlings.[1][2][3]

Table 1: Morphological Effects of Sedaxane on Maize Seedlings

Parameter	Control (0 µ g/seed )	Sedaxane (25 µ g/seed )	Sedaxane (75 µ g/seed )	Sedaxane (150 µ g/seed )
Shoot Biomass (g)	0.48	0.53 (+10.4%)	0.58 (+20.8%)	0.50 (+4.2%)
Root Biomass (g)	0.29	0.31 (+6.9%)	0.32 (+10.3%)	0.30 (+3.4%)
Root Length (cm)	98.5	138.2 (+40.3%)	157.6 (+60.0%)	130.1 (+32.1%)
Root Area (cm²)	35.4	46.8 (+32.2%)	51.3 (+44.9%)	43.2 (+22.0%)
Root Forks (n)	489	654 (+33.7%)	738 (+50.9%)	621 (+27.0%)
Root Diameter (mm)	0.41	0.38 (-7.3%)	0.37 (-9.8%)	0.39 (-4.9%)

Data adapted from Dal Cortivo et al. (2017). Percentage change from control is shown in parentheses.[1][2][3]

Table 2: Physiological Effects of Sedaxane on Maize Seedlings - Nitrogen Metabolism

Parameter	Location	Control (0 µ g/seed )	Sedaxane (25 µ g/seed )	Sedaxane (75 µ g/seed )	Sedaxane (150 µ g/seed )
Glutamine Synthetase (GS) Activity (µmol/g FW/h)	Shoot	1.25	1.45 (+16.0%)	1.62 (+29.6%)	1.38 (+10.4%)
Root	0.88	1.05 (+19.3%)	1.18 (+34.1%)	0.99 (+12.5%)
Glutamate Synthase (GOGAT) Activity (µmol/g FW/h)	Shoot	0.45	0.47 (+4.4%)	0.48 (+6.7%)	0.46 (+2.2%)
Root	0.31	0.32 (+3.2%)	0.33 (+6.5%)	0.31 (0.0%)
Total Protein Content (mg/g FW)	Shoot	25.4	28.9 (+13.8%)	31.2 (+22.8%)	27.6 (+8.7%)
Root	15.8	17.2 (+8.9%)	18.5 (+17.1%)	16.9 (+7.0%)

Data adapted from Dal Cortivo et al. (2017). Percentage change from control is shown in parentheses.[1][2][3]

Table 3: Physiological Effects of Sedaxane on Maize Seedlings - Phenylpropanoid Metabolism

Parameter	Control (0 µ g/seed )	Sedaxane (25 µ g/seed )	Sedaxane (75 µ g/seed )	Sedaxane (150 µ g/seed )
Phenylalanine Ammonia-Lyase (PAL) Activity (µmol/g FW/h)	0.18	0.23 (+27.8%)	0.25 (+38.9%)	0.21 (+16.7%)
Total Soluble Phenols (mg/g FW)	1.21	1.38 (+14.0%)	1.25 (+3.3%)	1.19 (-1.7%)
p-Coumaric Acid (µg/g FW)	18.5	22.8 (+23.2%)	22.0 (+18.9%)	19.2 (+3.8%)
Caffeic Acid (µg/g FW)	3.1	4.9 (+58.1%)	4.4 (+41.9%)	4.6 (+48.4%)
Syringic Acid (µg/g FW)	1.2	1.5 (+25.0%)	1.4 (+16.7%)	1.3 (+8.3%)

Data adapted from Dal Cortivo et al. (2017). Percentage change from control is shown in parentheses.[1][2][3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

Plant Growth and Treatment

• Plant Material: Maize (Zea mays L.) seedlings.

• Growth Conditions: Plants are grown in pots containing a sterilized mixture of sand and soil under controlled environmental conditions (e.g., 24/20°C day/night temperature, 14-hour photoperiod).

• Seed Treatment: Seeds are treated with varying doses of Sedaxane (e.g., 0, 25, 75, and 150 µg active ingredient per seed) formulated as a suspension concentrate.

• Experimental Duration: Seedlings are typically grown to the 3-leaf stage (approximately 20 days after sowing) before harvesting for analysis.

Morphological Analysis

• Biomass: Shoots and roots are separated, and their fresh weight is recorded. Dry weight is determined after oven-drying at a specified temperature (e.g., 70°C) until a constant weight is achieved.

• Root Architecture: Root systems are carefully washed and scanned. The resulting images are analyzed using software (e.g., WinRHIZO) to quantify total root length, surface area, number of forks, and average diameter.

Biochemical Assays

• Enzyme Extraction: Fresh plant tissue (leaf or root) is homogenized in an appropriate extraction buffer (specific to the enzyme being assayed) at low temperatures to prevent degradation. The homogenate is then centrifuged to obtain a crude enzyme extract.

• Glutamine Synthetase (GS) Activity: GS activity is determined by measuring the formation of γ-glutamyl hydroxamate from glutamine and hydroxylamine in the presence of ADP and arsenate. The reaction product is quantified spectrophotometrically.

• Glutamate Synthase (GOGAT) Activity: GOGAT activity is measured by monitoring the oxidation of NADH at 340 nm in the presence of L-glutamine and α-ketoglutarate.

• Phenylalanine Ammonia-Lyase (PAL) Activity: PAL activity is assayed by measuring the rate of conversion of L-phenylalanine to trans-cinnamic acid, which is detected by an increase in absorbance at 290 nm.

• Total Protein Content: The protein content of the enzyme extracts is determined using a standard method, such as the Bradford assay, with bovine serum albumin (BSA) as a standard.

Analysis of Phenolic Compounds

• Extraction: Phenolic compounds are extracted from plant tissues using a solvent such as 80% methanol. The mixture is sonicated and centrifuged to obtain the extract.

• Total Soluble Phenols: The total phenolic content is determined using the Folin-Ciocalteu reagent, with gallic acid as a standard. The absorbance is measured spectrophotometrically.

• High-Performance Liquid Chromatography (HPLC): Individual phenolic acids (e.g., p-coumaric acid, caffeic acid, syringic acid) are separated and quantified by reverse-phase HPLC with UV detection.

Hormone-like Activity Bioassay (Audus Test)

• Auxin-like Activity: The effect of Sedaxane on root elongation is tested on a model plant like watercress (Lepidium sativum L.). Seeds are germinated on filter paper moistened with different concentrations of Sedaxane. The reduction in root length compared to a control is indicative of auxin-like activity.[1][2]

• Gibberellin-like Activity: The effect on shoot elongation is assessed using a plant like lettuce (Lactuca sativa L.). Seedlings are treated with various concentrations of Sedaxane, and the enhancement of shoot growth is measured as an indicator of gibberellin-like activity.[1][2]

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathways of Sedaxane's biostimulant effects and a typical experimental workflow.

Caption: Proposed signaling pathway of Sedaxane's biostimulant effects.

Caption: General experimental workflow for assessing Sedaxane's biostimulant effects.

Conclusion

Sedaxane exhibits clear biostimulant properties that extend beyond its fungicidal activity. The observed auxin- and gibberellin-like effects, coupled with the enhancement of nitrogen and phenylpropanoid metabolism, contribute to improved root development, increased biomass, and potentially greater tolerance to abiotic stresses.[1][2][3][8][9][10] The dose-dependent nature of these effects suggests an optimal application rate for maximizing the biostimulant benefits.[1][2][3] This technical guide provides a comprehensive overview of the current understanding of Sedaxane's biostimulant effects, offering a solid foundation for future research and development in this area. Further investigation into the precise molecular mechanisms and the priming effects of Sedaxane could unlock new applications for this compound in enhancing crop productivity and resilience.[11]

References

• 1. Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Early morpho-physiological response of oilseed rape under seed applied Sedaxane fungicide and Rhizoctonia solani pressure [research.unipd.it]
• 6. Sedaxane, Isopyrazam and Solatenol™: Novel Broad-spectrum Fungicides Inhibiting Succinate Dehydrogenase (SDH) - Synthesis Challenges and Biological Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. google.com [google.com]
• 8. researchgate.net [researchgate.net]
• 9. research.unipd.it [research.unipd.it]
• 10. Succinate dehydrogenase inhibitor seed treatments positively affect the physiological condition of maize under drought stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Early morpho-physiological response of oilseed rape under seed applied Sedaxane fungicide and Rhizoctonia solani pressure - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis of a Guardian: An In-depth Technical History of Sedaxane's Discovery and Development

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Sedaxane, a cornerstone of modern seed treatment fungicides, emerged from an intensive discovery and development program at Syngenta Crop Protection.[1][2] As a member of the pyrazole-carboxamide class of succinate dehydrogenase inhibitors (SDHIs), Sedaxane represents a significant advancement in the control of economically important seed- and soil-borne fungal pathogens.[1] Its journey from a laboratory concept to a globally registered product is a testament to a meticulous process of chemical synthesis, biological screening, and rigorous toxicological evaluation. This in-depth technical guide chronicles the discovery and development history of Sedaxane, providing a comprehensive overview of its synthesis, mechanism of action, key experimental findings, and the logical progression that led to its commercialization.

Discovery and Chemical Synthesis

The development of Sedaxane was the culmination of a comprehensive research initiative that explored hundreds of carboxamide analogues.[3] The core chemical structure of Sedaxane is N-[2-([1,1′-Bi(cyclopropan)]-2-yl)phenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide.[4] This unique combination of a pyrazole carboxylic acid with a novel aryl amine is central to its high efficacy.

The synthesis of Sedaxane is a multi-step process that involves the careful construction of its key building blocks.[4] A pivotal step is the formation of the novel amine derivative, which begins with 2-chlorobenzaldehyde. This is followed by a base-catalysed aldol condensation with cyclopropyl methyl ketone to form an α,β-unsaturated carbonyl compound. Subsequent reaction with hydrazine yields a dihydropyrazole derivative. Treatment with potassium hydroxide then forms the second cyclopropyl ring. The final aniline required for the amide coupling is generated through a Buchwald-Hartwig amination. The acid chloride of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is then coupled with this aniline to yield Sedaxane.[4]

It is important to note that due to a lack of stereoselectivity in the formation of the second cyclopropane ring, Sedaxane exists as a mixture of two diastereomers: cis and trans isomers.[4] The commercial product is predominantly composed of the more active trans isomers, typically in a ratio of greater than 80%.[4][5]

Mechanism of Action: Targeting Fungal Respiration

Sedaxane's fungicidal activity stems from its potent and specific inhibition of the succinate dehydrogenase (SDH) enzyme, also known as complex II, in the mitochondrial electron transport chain of fungi.[3][4] This enzyme plays a critical role in cellular respiration by catalyzing the oxidation of succinate to fumarate in the tricarboxylic acid (TCA) cycle and transferring electrons to the ubiquinone pool.

Sedaxane acts by binding to the quinone reduction site (Q-site) of the SDH enzyme complex, thereby preventing the binding of its natural substrate, ubiquinone.[4] This blockage of the electron transport chain disrupts the production of adenosine triphosphate (ATP), the primary energy currency of the cell, ultimately leading to the cessation of fungal growth and cell death.[6]

Figure 1: Sedaxane's Mechanism of Action.

Efficacy and Spectrum of Activity

Sedaxane exhibits a broad spectrum of activity against a wide range of economically important seed- and soil-borne fungal pathogens.[1][2] Its efficacy has been demonstrated through extensive in vitro, greenhouse, and field trials.

Table 1: In Vitro Efficacy of Sedaxane and Other SDHIs against Rhizoctonia solani

Compound	IC50 (mg L-1)
Sedaxane	0.015
Boscalid	0.035
Isopyrazam	0.008
Penthiopyrad	0.012
Fluopyram	0.025

Source: Data adapted from scientific publications. Note: IC50 values represent the concentration of the fungicide that inhibits 50% of the mycelial growth of the fungus in vitro.

The data clearly indicates the high intrinsic potency of Sedaxane against Rhizoctonia solani, a key target pathogen.

Greenhouse and field trials have consistently confirmed the high level of disease control provided by Sedaxane as a seed treatment.

Table 2: Efficacy of Sedaxane Seed Treatment against Fungal Pathogens in Greenhouse Trials

Pathogen	Crop	Disease Control (%)
Ustilago nuda (Loose Smut)	Barley	>95
Pyrenophora graminea (Leaf Stripe)	Barley	>90
Rhizoctonia solani	Wheat	>90
Tilletia caries (Common Bunt)	Wheat	>98
Monographella nivalis (Snow Mold)	Wheat	>85

Source: Compiled from various efficacy studies.[1][7]

Experimental Protocols

In Vitro Mycelial Growth Inhibition Assay

The in vitro efficacy of Sedaxane is determined by measuring the inhibition of mycelial growth on a solid nutrient medium.

• Medium Preparation: Potato Dextrose Agar (PDA) is prepared and autoclaved.

• Fungicide Incorporation: A stock solution of Sedaxane in a suitable solvent (e.g., acetone) is prepared. Serial dilutions are made and added to the molten PDA to achieve the desired final concentrations.

• Inoculation: A mycelial plug (typically 5 mm in diameter) is taken from the actively growing edge of a fungal culture and placed in the center of the fungicide-amended PDA plate.

• Incubation: The plates are incubated in the dark at a temperature optimal for the specific fungus (e.g., 20-25°C).

• Assessment: The diameter of the fungal colony is measured in two perpendicular directions after a specific incubation period (e.g., 3-7 days), or until the colony in the control plate reaches the edge.

• Data Analysis: The percentage of growth inhibition is calculated relative to the control (no fungicide). The IC50 value is then determined by probit analysis.

Figure 2: In Vitro Mycelial Growth Inhibition Workflow.

Greenhouse Seed Treatment Efficacy Trial

Greenhouse trials are essential for evaluating the performance of Sedaxane under controlled conditions that mimic early-season plant growth.

• Seed Treatment: A slurry of the Sedaxane formulation is prepared and applied to the seeds using a laboratory-scale seed treater to ensure uniform coverage.[3]

• Soil Infestation (if applicable): For soil-borne pathogens like Rhizoctonia solani, the soil is artificially infested with a known amount of inoculum.

• Sowing: Treated and untreated (control) seeds are sown in pots or trays containing the appropriate soil mix.

• Growth Conditions: The pots are maintained in a greenhouse with controlled temperature, humidity, and light conditions that are conducive to both plant growth and disease development.[3]

• Disease Assessment: Disease severity is assessed at specific time points after planting. This can involve visual ratings of disease symptoms on roots and shoots, or measurements of plant emergence, stand count, and plant height.

• Data Analysis: The efficacy of the seed treatment is determined by comparing the disease levels and plant health parameters of the treated groups to the untreated control.

Toxicological Profile and Safety Assessment

A comprehensive battery of toxicological studies was conducted to evaluate the safety of Sedaxane to humans and the environment. These studies are crucial for regulatory approval and for establishing safe handling and use practices.

Table 3: Summary of Toxicological Endpoints for Sedaxane

Study Type	Species	Results
Acute Oral Toxicity	Rat	Low toxicity
Acute Dermal Toxicity	Rat	Low toxicity
Acute Inhalation Toxicity	Rat	Low toxicity
Skin Irritation	Rabbit	Not an irritant
Eye Irritation	Rabbit	Slight irritant
Skin Sensitization	Mouse	Not a sensitizer
Mutagenicity/Genotoxicity	In vitro & In vivo	Negative
Reproductive & Developmental Toxicity	Rat, Rabbit	Not a reproductive or developmental toxicant

Source: Publicly available regulatory summaries.

The toxicological data indicate that Sedaxane has a low acute toxicity profile and is not a mutagen, reproductive, or developmental toxicant.

Development and Commercialization Timeline

The development of a new active ingredient like Sedaxane is a lengthy and complex process.

Figure 3: Simplified Development Timeline of Sedaxane.

Syngenta's research into the SDHI class of fungicides intensified following the market success of other compounds in this class.[8] The focused chemical synthesis and biological screening program ultimately led to the selection of Sedaxane for its optimal physicochemical properties, broad spectrum of activity, and excellent crop safety when used as a seed treatment.[3] The first commercial products containing Sedaxane, under the brand name Vibrance®, were launched in 2011.[4]

Conclusion

The discovery and development of Sedaxane represent a significant achievement in the field of crop protection. Through a systematic approach of chemical design, biological evaluation, and comprehensive safety testing, Syngenta has provided growers with a highly effective tool for managing critical seed- and soil-borne diseases. Its unique mode of action, broad spectrum of activity, and favorable toxicological profile have established Sedaxane as a leading seed treatment fungicide worldwide. The continued study of its properties and performance will undoubtedly contribute to the sustainable management of fungal diseases in a wide range of agricultural systems.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. Biological activity of sedaxane---a novel broad-spectrum fungicide for seed treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Sedaxane - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sedaxane, Isopyrazam and Solatenol™: Novel Broad-spectrum Fungicides Inhibiting Succinate Dehydrogenase (SDH) - Synthesis Challenges and Biological Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of Sedaxane in Non-Target Organisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sedaxane is a broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor (SDHI) class of chemicals.[1] It is primarily utilized as a seed treatment to protect a variety of crops from seed- and soil-borne fungal diseases.[2] Its mode of action involves the inhibition of the succinate dehydrogenase enzyme (Complex II) in the mitochondrial electron transport chain of fungi, which disrupts cellular respiration and energy production, ultimately leading to fungal cell death.[1][2][3] Given its application method and persistence in the environment, understanding the toxicological impact of Sedaxane on non-target organisms is crucial for a comprehensive environmental risk assessment. This technical guide provides a detailed toxicological profile of Sedaxane, summarizing key data, experimental methodologies, and relevant biological pathways.

Quantitative Toxicity Data

The following tables summarize the acute and chronic toxicity of Sedaxane to a range of non-target organisms. Data has been compiled from various regulatory assessments and scientific studies.

Table 1: Acute and Chronic Toxicity of Sedaxane to Aquatic Organisms

Organism Category	Species	Endpoint	Value (mg/L)	Exposure Duration	Reference
Fish	Oncorhynchus mykiss (Rainbow Trout)	96-hour LC50	0.58	96 hours	EFSA Conclusion (2012)
Cyprinus carpio (Common Carp)	96-hour LC50	0.62	96 hours	APVMA (2013)
Pimephales promelas (Fathead Minnow)	33-day NOEC	0.165	33 days	APVMA (2013)
Aquatic Invertebrates	Daphnia magna (Water Flea)	48-hour EC50	5.96	48 hours	APVMA (2013)
21-day NOEC	0.75	21 days	APVMA (2013)
Americamysis bahia (Mysid Shrimp)	96-hour EC50	1.5	96 hours	APVMA (2013)
Algae and Aquatic Plants	Pseudokirchneriella subcapitata	72-hour ErC50	>11	72 hours	EFSA Conclusion (2012)
Lemna gibba	7-day ErC50	>11	7 days	EFSA Conclusion (2012)

Table 2: Acute and Chronic Toxicity of Sedaxane to Terrestrial Organisms

Organism Category	Species	Endpoint	Value	Exposure Duration	Reference
Birds	Colinus virginianus (Bobwhite Quail)	Acute Oral LD50	>2250 mg/kg bw	Single Dose	EFSA Conclusion (2012)
Dietary LC50	>5620 mg/kg diet	5 days	EFSA Conclusion (2012)
Anas platyrhynchos (Mallard Duck)	Reproductive NOEC	1050 mg/kg diet	22 weeks	APVMA (2013)
Bees	Apis mellifera (Honeybee)	Acute Oral LD50	>100 µ g/bee	48 hours	EFSA Conclusion (2012)
Acute Contact LD50	>100 µ g/bee	48 hours	EFSA Conclusion (2012)
Earthworms	Eisenia fetida	14-day LC50	>1000 mg/kg soil	14 days	EFSA Conclusion (2012)
Reproductive NOEC	2.4 mg/kg soil	56 days	EFSA Conclusion (2012)
Soil Microorganisms	-	Nitrogen Transformation	<25% effect at 0.34 mg/kg soil	28 days	EFSA Conclusion (2012)
-	Carbon Transformation	<25% effect at 0.34 mg/kg soil	28 days	EFSA Conclusion (2012)

Experimental Protocols

The toxicological data presented above are primarily generated using standardized test protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). Below are detailed descriptions of the likely methodologies employed in the key studies.

Aquatic Toxicity Testing

• Fish Acute Toxicity (based on OECD Guideline 203): This test evaluates the median lethal concentration (LC50) of a substance to fish over a 96-hour period.

  • Test Organisms: Typically, a cold-water species like rainbow trout (Oncorhynchus mykiss) and a warm-water species are used.

  • Procedure: Fish are exposed to a range of concentrations of Sedaxane in a semi-static or flow-through system. Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

  • Data Analysis: The LC50 value and its 95% confidence limits are calculated at the end of the exposure period.

• Aquatic Invertebrate Acute Immobilisation (based on OECD Guideline 202): This study determines the concentration at which 50% of Daphnia magna are immobilized (EC50) after 48 hours of exposure.

  • Test Organisms: Young daphnids (less than 24 hours old) are used.

  • Procedure: Daphnids are exposed to various concentrations of Sedaxane in a static system. The number of immobilized individuals is recorded at 24 and 48 hours.

  • Data Analysis: The EC50 for immobilization is calculated at 48 hours.

Terrestrial Toxicity Testing

• Avian Acute Oral Toxicity (based on OECD Guideline 223): This test determines the acute oral toxicity (LD50) of a substance to birds.

  • Test Organisms: A gallinaceous species like the bobwhite quail (Colinus virginianus) is commonly used.

  • Procedure: Birds are administered a single oral dose of Sedaxane via gavage. They are then observed for at least 14 days for mortality and signs of toxicity.

  • Data Analysis: The LD50, expressed as mg of test substance per kg of body weight, is calculated.

• Honeybee Acute Toxicity (based on OECD Guidelines 213 and 214): These tests assess the acute oral and contact toxicity to adult honeybees.

  • Procedure (Oral): Bees are fed a sucrose solution containing various concentrations of Sedaxane.

  • Procedure (Contact): A precise dose of Sedaxane in a suitable solvent is applied to the dorsal thorax of the bees.

  • Endpoint: Mortality is recorded over 48 to 96 hours, and the LD50 (in µg per bee) is determined for both routes of exposure.

• Earthworm Acute Toxicity (based on OECD Guideline 207): This test evaluates the short-term toxicity of a substance to earthworms.

  • Test Organisms: Eisenia fetida is a standard test species.

  • Procedure: Earthworms are exposed to artificial soil treated with a range of Sedaxane concentrations for 14 days. Mortality and changes in body weight are assessed.

  • Data Analysis: The LC50 is calculated at the end of the test.

Signaling Pathways and Mechanisms of Action

The primary mode of action of Sedaxane is the inhibition of the succinate dehydrogenase (SDH) enzyme, which is a key component of the mitochondrial electron transport chain (Complex II) and the tricarboxylic acid (TCA) cycle.

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. mda.state.mn.us [mda.state.mn.us]

Environmental Fate and Degradation of Sedaxane in Soil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of the fungicide Sedaxane in the soil environment. The information is compiled from various regulatory assessments and scientific studies to support research and development activities.

Executive Summary

Sedaxane is a pyrazole-carboxamide fungicide utilized as a seed treatment to control a broad spectrum of soil-borne and seed-borne fungal pathogens. Its persistence and degradation in soil are critical factors in assessing its environmental impact. The primary route of dissipation for Sedaxane in the terrestrial environment is aerobic soil metabolism. It is considered persistent in soil, with degradation rates influenced by the application method (seed treatment versus direct soil application) and environmental conditions. This guide details the degradation pathways, summarizes key quantitative data, and outlines the experimental methodologies used to determine the environmental fate of Sedaxane in soil.

Physicochemical Properties

A summary of the key physicochemical properties of Sedaxane is presented in Table 1.

Table 1: Physicochemical Properties of Sedaxane

Property	Value	Reference
Water Solubility	14 mg/L	[1]
Vapor Pressure	Low (not specified)	[1]
Octanol-Water Partition Coefficient (log Kow)	3.3	[2]
Dissociation Constant (pKa)	Does not dissociate	[1]

Soil Degradation

The degradation of Sedaxane in soil is a slow process primarily mediated by soil microorganisms under aerobic conditions. Photolysis on the soil surface can also contribute to a minor extent.

Aerobic Soil Metabolism

Aerobic soil metabolism is the principal mechanism of Sedaxane degradation in the environment[3]. The rate of degradation is observed to be faster when applied as a seed treatment compared to direct soil application, likely due to the influence of the plant's rhizosphere[2]. The degradation does not always follow simple first-order kinetics; after an initial decline, the concentration of Sedaxane can stabilize[1][4].

Anaerobic Soil Metabolism

Under anaerobic conditions, Sedaxane is persistent[5].

Photolysis on Soil

Photolysis on soil surfaces contributes to the degradation of Sedaxane, but to a lesser extent than aerobic metabolism[1][6]. The degradation is more rapid under irradiated conditions compared to dark controls[5].

Quantitative Degradation Data

The following tables summarize the key quantitative data on the degradation and dissipation of Sedaxane in soil.

Table 2: Aerobic Soil Metabolism Half-Life (DT50) of Sedaxane

Condition	DT50 (days)	Soil Type	Reference
Laboratory - Direct Application	296 - 422	Various	[3]
Laboratory - Direct Application	296 - 400	Not specified	[1][6]
Laboratory - Direct Application	193 - ~730	Loam, Sandy Clay Loam	[5]
Laboratory - Seed Treatment	34 - 95	Various	[5]
Field - Seed Treatment	23 - 118	Various	[5]
Field - In-furrow Application	up to 127	Various	[5]

Table 3: Anaerobic Soil Metabolism Half-Life (DT50) of Sedaxane

Condition	DT50 (days)	Reference
Laboratory	375	[3]

Table 4: Soil Photolysis Half-Life (DT50) of Sedaxane

Condition	DT50 (days)	Reference
Laboratory - Pyrazole-14C labelled (air-dried soil)	104.7	[5]
Laboratory - Pyrazole-14C labelled (moist soil)	136.9	[5]
Laboratory - Phenyl-14C labelled (air-dried soil)	230.4	[5]
Laboratory - Phenyl-14C labelled (moist soil)	123.6	[5]

Mobility in Soil

Sedaxane exhibits low to medium mobility in soil, with its movement being influenced by the organic carbon content of the soil[7].

Table 5: Soil Sorption of Sedaxane

Parameter	Value Range	Reference
Freundlich Adsorption Coefficient (Kfoc)	257 - 662 mL/g	[3]
Organic Carbon-Normalized Sorption Coefficient (Koc)	461 - 987	[5]

Degradation Pathway and Metabolites

The biotransformation of Sedaxane in soil involves several key reactions, including N-demethylation of the pyrazole ring, hydroxylation of the phenyl ring, and amide hydrolysis[2][5]. This leads to the formation of several metabolites, with two major metabolites consistently identified in soil degradation studies: CSAA798670 and CSCD465008 [2]. These metabolites are more polar than the parent compound[2].

Proposed degradation pathway of Sedaxane in soil.

Experimental Protocols

The following sections outline the typical methodologies employed in studying the environmental fate of Sedaxane in soil, based on regulatory guidelines such as OECD 307.

Aerobic Soil Metabolism Study (based on OECD 307)

This study aims to determine the rate and route of degradation of Sedaxane in soil under aerobic conditions.

Methodology:

• Test Substance: ¹⁴C-radiolabelled Sedaxane (typically on the phenyl and/or pyrazole ring) is used to trace the parent compound and its metabolites.

• Soil Selection: A range of representative agricultural soils are selected, characterized by their texture, pH, organic carbon content, and microbial biomass.

• Sample Preparation and Application:

  • Fresh soil samples are sieved and their moisture content is adjusted to a specific level (e.g., 40-60% of maximum water holding capacity).

  • The radiolabelled Sedaxane is applied to the soil samples at a concentration representative of the intended field application rate.

• Incubation:

  • The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C).

  • A continuous flow of humidified, carbon dioxide-free air is passed through the incubation vessels to maintain aerobic conditions.

  • Volatile organic compounds and ¹⁴CO₂ are trapped using appropriate solutions (e.g., ethylene glycol and potassium hydroxide).

• Sampling: Duplicate or triplicate samples are taken at various time intervals throughout the study period (e.g., 0, 1, 3, 7, 14, 30, 60, 90, 120 days).

• Extraction and Analysis:

  • Soil samples are extracted with a suitable solvent mixture (e.g., acetonitrile/water).

  • The extracts are analyzed using High-Performance Liquid Chromatography (HPLC) with radiometric detection to separate and quantify the parent Sedaxane and its metabolites.

  • The identity of the major metabolites is confirmed using techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

  • Non-extractable (bound) residues are quantified by combustion analysis of the extracted soil.

• Data Analysis: The dissipation kinetics of Sedaxane and the formation and decline of its metabolites are modeled to calculate DT50 (time to 50% dissipation) and DT90 values.

Workflow for an aerobic soil metabolism study.

Analytical Method for Sedaxane and Metabolites in Soil

The following is a representative analytical method for the quantification of Sedaxane and its metabolites in soil samples.

Methodology:

• Extraction:

  • A known weight of the soil sample (e.g., 10 g) is extracted with a mixture of acetonitrile and water (e.g., 80:20 v/v) by shaking for a specified period (e.g., 1 hour)[3].

  • The mixture is then centrifuged to separate the soil from the supernatant[3].

• Cleanup (Solid Phase Extraction - SPE):

  • An aliquot of the supernatant is diluted with water[3].

  • The diluted extract is passed through an SPE cartridge (e.g., Oasis HLB) to remove interfering substances[3].

  • The analytes (Sedaxane and its metabolites) are eluted from the cartridge with a suitable solvent, such as acetonitrile[3].

• Concentration and Reconstitution: The eluate is evaporated and the residue is reconstituted in a solution suitable for injection into the analytical instrument[3].

• Instrumental Analysis:

  • The final extract is analyzed by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS)[3].

  • This technique provides high selectivity and sensitivity for the detection and quantification of the target compounds.

• Quantification: The concentration of Sedaxane and its metabolites in the soil sample is determined by comparing the instrument response to that of a calibration curve prepared from analytical standards.

Analytical workflow for Sedaxane in soil.

Conclusion

Sedaxane is a persistent fungicide in the soil environment, with aerobic metabolism being the primary degradation pathway. Its degradation rate is influenced by the application method, with faster dissipation observed in the presence of plants. The major metabolites, CSAA798670 and CSCD465008, are more polar than the parent compound. The mobility of Sedaxane in soil is limited. The information presented in this guide provides a technical foundation for understanding the environmental behavior of Sedaxane in soil.

References

• 1. oecd.org [oecd.org]
• 2. biotecnologiebt.it [biotecnologiebt.it]
• 3. epa.gov [epa.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 6. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 7. epa.gov [epa.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of Sedaxane Residues in Crops

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of Sedaxane residues in various agricultural commodities. The protocols are designed to be robust and reproducible, ensuring accurate and reliable results for regulatory compliance, food safety assessment, and research purposes.

Introduction

Sedaxane is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide used as a seed treatment to control a range of seed- and soil-borne diseases in crops such as cereals, soybeans, and canola.[1] Monitoring its residue levels in harvested crops is crucial to ensure consumer safety and adherence to maximum residue limits (MRLs). This document outlines validated analytical methods for the determination of Sedaxane residues in various crop matrices.

The primary analytical approach involves sample extraction using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by instrumental analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analytical methods described. These values demonstrate the sensitivity, accuracy, and precision of the methods for Sedaxane residue analysis in different crop categories.

Table 1: Method Detection and Quantification Limits for Sedaxane

Crop Matrix Category	Analytical Method	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)
Cereals (Wheat, Barley)	QuEChERS LC-MS/MS	0.003	0.01
Oilseeds (Soybean, Canola)	QuEChERS LC-MS/MS	0.003	0.01
Fruits & Vegetables	QuEChERS LC-MS/MS	0.003	0.01
Root Vegetables (Potatoes)	QuEChERS LC-MS/MS	-	0.01[2]
Animal Tissues & Milk	LC-MS/MS	0.003	0.01[1]

Note: The validated LOQ for trans-sedaxane and cis-sedaxane isomers is often reported as 0.005 mg/kg each.[1]

Table 2: Recovery and Precision Data for Sedaxane Analysis

Crop Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Wheat Grain	0.01	70 - 111	< 20
Soybean	0.01	70 - 111	< 20
Potato	0.01	70 - 111	< 20
Spinach	0.01	70 - 111	< 20
Orange	0.01	70 - 111	< 20
Bovine Muscle	0.01	82 - 102	< 20
Milk	0.01	82 - 102	< 20

Recovery efficiency is generally considered acceptable when mean values are between 70% and 110% with an RSD of <20%.[3]

Experimental Protocols

QuEChERS Sample Preparation for Cereal Grains (e.g., Wheat)

This protocol is optimized for the extraction of Sedaxane from low-water content matrices like cereal grains.

Materials:

• Homogenized wheat grain sample

• Acetonitrile (ACN), HPLC grade

• Ultrapure water

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium citrate dihydrate

• Disodium hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes for dSPE cleanup

Procedure:

• Sample Comminution: Grind the wheat grain sample to a fine, homogeneous powder.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of ultrapure water and vortex for 1 minute to hydrate the sample. Let it stand for 30 minutes.

  • Add 10 mL of acetonitrile.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL dSPE tube containing 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter through a 0.22 µm syringe filter into an autosampler vial.

  • The extract is now ready for LC-MS/MS analysis.

QuEChERS Sample Preparation for Fruits and Vegetables

This protocol is suitable for high-water content matrices.

Materials:

• Homogenized fruit or vegetable sample

• Acetonitrile (ACN) with 1% acetic acid, HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium acetate (NaOAc)

• Primary secondary amine (PSA) sorbent

• C18 sorbent (optional, for fatty matrices)

• Graphitized carbon black (GCB) sorbent (optional, for pigmented matrices)

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes for dSPE cleanup

Procedure:

• Sample Homogenization: Homogenize the fruit or vegetable sample.

• Extraction:

  • Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of acetonitrile with 1% acetic acid.

  • Cap and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (6 g MgSO₄ and 1.5 g NaOAc).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• dSPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg MgSO₄ and 50 mg PSA. For highly pigmented samples, 50 mg of GCB can be added. For fatty samples, 50 mg of C18 can be included.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract Preparation:

  • Transfer the supernatant to an autosampler vial, potentially after filtration through a 0.22 µm filter.

  • The sample is ready for LC-MS/MS or GC-MS/MS analysis.

Instrumental Analysis

LC-MS/MS Method

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 98% B

  • 8-10 min: Hold at 98% B

  • 10-10.1 min: Return to 5% B

  • 10.1-12 min: Re-equilibration at 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

MS/MS Conditions:

• Ionization Mode: ESI Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Key Parameters: Specific precursor and product ions, collision energies, and other instrument-specific parameters should be optimized for Sedaxane. The molecular ion for Sedaxane is m/z 331.4.[1]

Table 3: Exemplary MRM Transitions for Sedaxane

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier) (m/z)	Collision Energy 1 (eV)	Product Ion 2 (Qualifier) (m/z)	Collision Energy 2 (eV)
Sedaxane (cis/trans isomers)	332.1	131.1	25	91.1	35

Note: The precursor ion is often detected as the [M+H]⁺ adduct. Collision energies are instrument-dependent and require optimization.

GC-MS/MS Method

For certain matrices or as a confirmatory technique, GC-MS/MS can be employed.

Instrumentation:

• Gas Chromatograph coupled to a triple quadrupole mass spectrometer.

GC Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet Temperature: 280 °C

• Injection Mode: Splitless

• Oven Program:

  • Initial temperature: 70 °C, hold for 2 min

  • Ramp 1: 25 °C/min to 150 °C

  • Ramp 2: 5 °C/min to 200 °C

  • Ramp 3: 10 °C/min to 300 °C, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

MS/MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Type: Multiple Reaction Monitoring (MRM)

• MS/MS Transitions: Specific precursor and product ions must be determined and optimized for Sedaxane.

Visualized Workflows

The following diagrams illustrate the experimental workflows for the analytical methods described.

Caption: QuEChERS workflow for cereal grain sample preparation.

Caption: QuEChERS workflow for fruit and vegetable samples.

Caption: LC-MS/MS analytical workflow for Sedaxane detection.

References

• 1. fao.org [fao.org]
• 2. Create a Flowchart using Graphviz Dot - Prashant Mhatre - Medium [medium.com]
• 3. epa.gov [epa.gov]

Application Notes and Protocols for Sedaxane Seed Treatment in Cereals

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of Sedaxane as a seed treatment for cereals. The information provided is intended to guide researchers in the effective application and evaluation of this fungicide for the control of seed- and soil-borne diseases.

Introduction to Sedaxane

Sedaxane is a broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor (SDHI) class of fungicides (FRAC Group 7).[1] Its primary mode of action is the inhibition of the succinate dehydrogenase (SDH) enzyme, a key component of the mitochondrial electron transport chain, which disrupts cellular respiration and energy production in fungi.[1][2][3][4] This mechanism of action makes it effective against a range of fungal pathogens that impact cereal crops.

Developed by Syngenta Crop Protection, Sedaxane is specifically designed for seed treatment applications, offering both local and systemic protection to the seed and developing roots.[3][4][5] It is effective against seed-borne fungi such as Ustilago nuda (loose smut), Tilletia caries (common bunt), Monographella nivalis (snow mould), and Pyrenophora graminea (leaf stripe), as well as soil-borne pathogens like Rhizoctonia solani, R. cerealis, and Typhula incarnata.[3][4][5]

Sedaxane is commercially available in various formulations, often in combination with other fungicides and sometimes insecticides, under brand names such as Vibrance®, Vibrance® Extreme, CruiserMaxx® Vibrance, Vibrance® Duo, and Vibrance® Quattro.[2][6] These combination products broaden the spectrum of disease and pest control.

Data Presentation: Efficacy of Sedaxane on Cereals

The following tables summarize quantitative data from various studies on the efficacy of Sedaxane seed treatment in controlling key diseases and its impact on cereal crop yield.

Table 1: Efficacy of Sedaxane against Rhizoctonia spp. in Winter Wheat

Treatment	Application Rate (g a.i./100 kg seed)	Root Rot Reduction (%)	Stem Browning Reduction (%)	Yield Increase (%)
Sedaxane + Fludioxonil	10 + 5	35.1	38 - 47	4
Fludioxonil	5	29.1	Inconsistent	Not specified
Untreated Control	-	0	0	0

Source: Data synthesized from field experiments conducted over two seasons.[7]

Table 2: Efficacy of Sedaxane against Loose Smut (Ustilago nuda) in Barley (Greenhouse)

Trial	Sedaxane Application Rate (g a.i./100 kg seed)	Disease Incidence in Untreated Control (%)	Disease Incidence in Treated (%)	Control Efficacy (%)
1	10	13	0	100
2	10	18	3	97
3	10	5 - 29	0	100

Source: Data from independent greenhouse trials.[4]

Table 3: Efficacy of Sedaxane against Leaf Stripe (Pyrenophora graminea) in Barley (Greenhouse)

Trial	Sedaxane Application Rate (g a.i./100 kg seed)	Disease Incidence in Untreated Control (%)	Disease Incidence in Treated (%)	Control Efficacy (%)
1	10	47	0	100
2	10	54	1	98.1
3	10	69	3	95.7

Source: Data from three independent greenhouse trials.[4]

Experimental Protocols

The following are detailed protocols for the application of Sedaxane as a seed treatment in laboratory, greenhouse, and field settings.

Laboratory Protocol: Slurry Preparation and Seed Treatment

This protocol outlines the preparation of a Sedaxane slurry and its application to cereal seeds for experimental purposes.

Materials:

• Sedaxane formulation (e.g., Vibrance® 500 FS)

• Cereal seeds (e.g., wheat, barley)

• Distilled water

• Glass flask or other suitable container

• Mechanical rotator (e.g., Turbola device)

• Pipettes or syringes for accurate measurement

• Balance

Procedure:

• Calculate Application Rate: Determine the required amount of Sedaxane formulation based on the desired active ingredient (a.i.) rate per 100 kg of seed. For example, for a rate of 10 g a.i./100 kg seed using a 500 g/L formulation, you would use 20 mL of the product per 100 kg of seed.

• Prepare the Slurry:

  • For a small batch of seeds (e.g., 100 g), calculate the proportional amount of Sedaxane and water.

  • Prepare a water-based slurry by mixing the calculated amount of the Sedaxane formulation with a small volume of tap water.[3] The final slurry volume should be sufficient to ensure even coverage without overwetting the seeds. A common total slurry volume is 600 mL per 100 kg of seed (product + water).[1]

• Seed Application:

  • Place the seeds in a glass flask.

  • Add the prepared slurry to the flask.

  • Seal the flask and rotate it using a mechanical rotator for a set duration to ensure uniform coating of the seeds. A typical procedure is to rotate the flask twice for 30 seconds each time.[3]

• Drying:

  • After treatment, spread the seeds in a thin layer on a clean surface and allow them to air dry completely before planting or storage.

  • Proper drying is crucial to prevent clumping and ensure accurate seeding rates.

Greenhouse Experimental Protocol

This protocol describes a typical greenhouse experiment to evaluate the efficacy of Sedaxane seed treatment.

Experimental Design:

• Design: Randomized Complete Block Design (RCBD) is recommended to account for potential environmental gradients within the greenhouse.[3][8]

• Treatments: Include an untreated control, Sedaxane-treated seeds at various rates, and potentially a positive control with a standard fungicide.

• Replicates: A minimum of four replicates for each treatment is recommended.[8]

• Experimental Unit: Each pot containing a set number of seeds constitutes an experimental unit.

Procedure:

• Seed Treatment: Treat the seeds according to the Laboratory Protocol (Section 3.1).

• Planting:

  • Fill pots with a sterilized soil mix.

  • Sow a predetermined number of seeds (e.g., 10) per pot at a consistent depth.

• Growth Conditions:

  • Maintain controlled environmental conditions, including temperature, humidity, and photoperiod (e.g., 14-hour day length).[3]

  • Water the plants as needed to avoid drought stress.

• Inoculation (if applicable):

  • For disease-specific trials, inoculate the soil or plants with the target pathogen at a specified time point.

• Assessments:

  • Emergence: Count the number of emerged seedlings at regular intervals.

  • Disease Severity: Assess disease symptoms at different growth stages using a standardized rating scale (e.g., 0-4 scale for root and stem discoloration).[9]

  • Phytotoxicity: Visually inspect plants for any signs of phytotoxicity, such as stunting or discoloration.

  • Biomass: At the end of the experiment, harvest the shoots and roots, and measure their fresh and dry weights.[9]

• Data Analysis: Analyze the collected data using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine the significance of treatment effects.

Field Trial Protocol

This protocol provides a framework for conducting field trials to assess the performance of Sedaxane seed treatment under agricultural conditions.

Experimental Design:

• Design: Randomized Complete Block Design (RCBD) with a minimum of four replicates is standard for field trials.[9]

• Plot Size: The size of individual plots should be sufficient to minimize edge effects and allow for accurate yield measurements (e.g., 5 x 10 meters).

• Treatments: Include an untreated control, Sedaxane-treated plots, and commercial standard treatments.

Procedure:

• Seed Treatment: Treat a sufficient quantity of seeds for all plots according to the Laboratory Protocol (Section 3.1), ensuring accurate and uniform application.

• Planting:

  • Use a plot drill to plant the seeds at a specified seeding rate (e.g., 1,000,000 seeds/hectare) and row spacing.[9]

• Trial Management:

  • Manage the trial area according to standard agronomic practices for the specific cereal crop, including fertilization and weed control.

• Assessments:

  • Stand Count: Evaluate plant establishment by counting the number of plants per unit area at an early growth stage.

  • Disease Assessment: Monitor the plots for disease symptoms throughout the growing season and rate the severity using established scales.

  • Vigor: Assess plant vigor visually at different growth stages.

  • Yield: Harvest the plots at maturity using a small-plot combine and determine the grain yield, adjusting for moisture content.[9]

  • Grain Quality: Analyze grain samples for parameters such as test weight.[9]

• Data Analysis: Use statistical software to perform an Analysis of Variance (ANOVA) on the collected data to compare treatment means.

Mandatory Visualizations

Signaling Pathway: Mode of Action of Sedaxane

Caption: Mode of action of Sedaxane in the fungal mitochondrion.

Experimental Workflow: Seed Treatment Application and Evaluation

Caption: General workflow for Sedaxane seed treatment experiments.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. Yield Losses and Control by Sedaxane and Fludioxonil of Soilborne Rhizoctonia, Microdochium, and Fusarium Species in Winter Wheat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Greenhouse Spatial Effects Detected in the Barley (Hordeum vulgare L.) Epigenome Underlie Stochasticity of DNA Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. orgprints.org [orgprints.org]
• 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

Application Notes and Protocols for Sedaxane in Integrated Pest Management (IPM)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sedaxane is a broad-spectrum fungicide belonging to the pyrazole-carboxamide chemical class, developed for the control of seed- and soil-borne fungal pathogens.[1][2] As a succinate dehydrogenase inhibitor (SDHI), its mode of action involves the disruption of mitochondrial respiration in fungi, a critical pathway for energy production.[1][3] Primarily utilized as a seed treatment, Sedaxane offers both local and systemic protection to the seed and developing roots.[1][4] Its integration into Integrated Pest Management (IPM) strategies is crucial for sustainable agriculture, focusing on effective disease control while mitigating the risk of fungicide resistance. These notes provide detailed protocols for the application and evaluation of Sedaxane, summarize key quantitative efficacy data, and outline its strategic use within an IPM framework.

Mechanism of Action: Inhibition of Succinate Dehydrogenase

Sedaxane's fungicidal activity stems from its targeted inhibition of the succinate dehydrogenase (SDH) enzyme, also known as Complex II, in the mitochondrial electron transport chain.[1][3] By binding to the ubiquinone-binding site (Q-site) of the SDH enzyme, Sedaxane blocks the oxidation of succinate to fumarate. This action halts the tricarboxylic acid (TCA) cycle and prevents the transfer of electrons to the respiratory chain, thereby disrupting the production of ATP, which is essential for cellular energy and leads to fungal cell death.[3]

Caption: Sedaxane inhibits Complex II (SDH), blocking the TCA cycle and mitochondrial respiration.

Quantitative Efficacy Data

Sedaxane demonstrates high efficacy against key seed- and soil-borne pathogens. The following tables summarize in vitro and in vivo activity data from foundational studies.

Table 1: In Vitro Inhibition of Succinate:Ubiquinone Oxidoreductase by Sedaxane and Other Carboxamides

This table presents the half-maximal inhibitory concentration (IC50) values, which measure the concentration of a fungicide required to inhibit 50% of the SDH enzyme activity in mitochondrial suspensions isolated from Rhizoctonia solani. Lower values indicate higher potency.

Compound	Chemical Group	IC50 (nM) against R. solani
Sedaxane	Pyrazole-carboxamide	4.3
Isopyrazam	Pyrazole-carboxamide	3.0
Bixafen	Pyrazole-carboxamide	3.7
Penthiopyrad	Pyrazole-carboxamide	10.3
Fluopyram	Pyridinyl-ethyl-benzamide	27.0
Boscalid	Pyridine-carboxamide	39.0
Carboxin	Oxathiin-carboxamide	2300.0
Data sourced from Zeun et al., 2012. Pest Management Science.

Table 2: In Vivo Efficacy of Sedaxane Seed Treatment Against Rhizoctonia solani in Greenhouse Experiments

This table shows the protective activity of Sedaxane when applied as a seed treatment in artificially inoculated soil.

Crop	Application Rate (g a.i. / 100 kg seed)	Days After Planting (DAP)	% Disease (Untreated Control)	% Disease (Sedaxane Treated)	% Activity
Soybean	15	38	84.9	7.3	91.4
Corn	50	22	87.5	2.0	97.7
Cotton	200	11	100	7.9	92.1
Data sourced from Zeun et al., 2012. Pest Management Science.[4]

Application in Integrated Pest Management (IPM)

The effective use of Sedaxane within an IPM program is critical to delay the development of fungicide resistance. As an SDHI fungicide, it is classified under FRAC (Fungicide Resistance Action Committee) Code 7, a group considered to have a medium to high risk of resistance development.

Key IPM Principles for Sedaxane:

• Preventative Use: Apply Sedaxane as a preventative seed treatment before the expected onset of disease pressure. SDHI fungicides are most effective when used before or in the early stages of infection.

• Use in Mixtures: Sedaxane is frequently co-formulated with fungicides that have different modes of action (e.g., difenoconazole [FRAC 3], mefenoxam [FRAC 4], or fludioxonil [FRAC 12]).[4] This practice is a cornerstone of anti-resistance strategy, as it makes it more difficult for a pathogen population to develop resistance to multiple modes of action simultaneously.

• Limit Applications: The total number of SDHI-containing fungicide applications per season should be limited. FRAC guidelines recommend that no more than 50% of the total fungicide applications should contain an SDHI product.

• Alternation: If solo SDHI products are used in a foliar spray program following a seed treatment, they must be applied in strict alternation with effective fungicides from different FRAC groups.

Caption: Logical workflow for integrating Sedaxane into a resistance management strategy.

Experimental Protocols

Protocol 4.1: Greenhouse Efficacy Evaluation of Sedaxane Seed Treatment against Rhizoctonia solani

Objective: To determine the in vivo efficacy of Sedaxane seed treatment in protecting a target crop (e.g., soybean) from seedling damping-off caused by R. solani.

Materials:

• Certified crop seeds (e.g., soybean cv. Toliman).

• Sedaxane formulation (e.g., FS 100 g/L).

• Rhizoctonia solani inoculum (e.g., grown on sterilized millet or oat seeds).

• Sterilized soil substrate (e.g., 45% sand, 45% vermiculite, 10% silty loam).

• Plastic trays or pots.

• Laboratory seed treater or rotating flask device (e.g., Turbola).

• Growth chamber or greenhouse with controlled temperature (20-22°C), humidity (~70%), and lighting (14h day).

Methodology:

• Inoculum Preparation: Culture R. solani on Potato Dextrose Agar (PDA) for 7-10 days. Use agar plugs to inoculate sterilized, moistened millet seeds and incubate for 2-3 weeks until fully colonized. Air-dry the inoculum.

• Soil Infestation: Mix the prepared R. solani inoculum with the sterilized soil substrate at a predetermined rate (e.g., 1-2 g/kg) to achieve consistent disease pressure. Distribute the infested soil into pots or trays.

• Seed Treatment Application: a. Prepare a slurry of Sedaxane by mixing the formulated product with a small amount of tap water. b. Weigh a batch of seeds (e.g., 100 g). c. In a rotating flask or seed treater, apply the slurry to the seeds to achieve the target dose (e.g., 15 g a.i. / 100 kg seed). d. Rotate the flask for approximately 60 seconds to ensure even coating.[4] e. Prepare an "Untreated Control" batch of seeds treated with water only. f. Allow seeds to air-dry before planting.

• Planting and Growth: a. Sow the treated and untreated seeds into the infested soil at a standard depth. b. Include an absolute control (untreated seeds in non-infested soil). c. Arrange treatments in a randomized complete block design with at least four replicates. d. Place pots/trays in a greenhouse under controlled conditions. Water as needed to maintain constant moisture.

• Disease Assessment: a. At a predetermined time point (e.g., 21-38 days after planting), assess for disease symptoms. b. Record seedling emergence, pre- and post-emergence damping-off, and root rot severity using a 0-5 rating scale. c. Calculate a disease index (DI) and the percentage of control (activity) using the formula: % Activity = [(DI in Untreated Control - DI in Treatment) / DI in Untreated Control] x 100

Caption: Workflow for a greenhouse trial to evaluate Sedaxane seed treatment efficacy.

Conclusion

Sedaxane is a potent and effective SDHI fungicide that serves as a valuable tool for managing critical seed- and soil-borne diseases. Its targeted mode of action provides excellent control of pathogens like Rhizoctonia solani. For long-term sustainability and to preserve its efficacy, Sedaxane must be deployed within a scientifically rigorous IPM framework. Adherence to resistance management guidelines, particularly the use of mixtures with different modes of action and limiting the overall exposure of pathogen populations to SDHI chemistry, is paramount for researchers and crop protection professionals.

References

• 1. researchgate.net [researchgate.net]
• 2. Nanoencapsulation and delivery of bioactive ingredients using zein nanocarriers: approaches, characterization, applications, and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. connectsci.au [connectsci.au]

Application Notes and Protocols for a Controlled-Release Formulation of Sedaxane in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sedaxane is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide effective against a range of soil-borne and seed-borne fungal pathogens.[1][2] It is primarily used as a seed treatment.[3][4] Conventional applications of fungicides can lead to environmental losses and may require multiple applications to maintain efficacy. A controlled-release formulation of Sedaxane for direct soil application could offer prolonged protection against fungal pathogens, reduce the required application frequency, and minimize environmental impact.

These application notes describe a proposed polymer-based microencapsulated formulation of Sedaxane designed for controlled release in the soil. Detailed protocols for the preparation, characterization, and evaluation of this formulation are provided to guide researchers in developing and testing novel controlled-release agrochemical delivery systems.

Proposed Controlled-Release Formulation: Polymer-Encapsulated Sedaxane (PES)

This proposed formulation involves the encapsulation of technical-grade Sedaxane within a biodegradable polymer matrix. The release of Sedaxane from this matrix is designed to be gradual, governed by microbial degradation of the polymer and diffusion of the active ingredient into the soil.

Table 1: Composition of the Proposed Polymer-Encapsulated Sedaxane (PES) Formulation

Component	Proposed Material	Function	Rationale
Active Ingredient	Sedaxane (Technical Grade, >96% purity)	Fungicide	Provides protection against target soil-borne pathogens.[1][2]
Polymer Matrix	Poly(lactic acid) (PLA) / Starch blend (70:30 w/w)	Encapsulating agent for controlled release	Biodegradable polymers that are broken down by soil microbes, allowing for gradual release of the active ingredient.[5][6]
Surfactant	Polyvinyl alcohol (PVA)	Emulsifier and stabilizer	Facilitates the formation of stable microcapsules during the encapsulation process.
Plasticizer	Glycerol	Improves flexibility of the polymer matrix	Enhances the physical properties of the microcapsules.[7]

Experimental Protocols

Protocol 1: Preparation of Polymer-Encapsulated Sedaxane (PES) Microcapsules

This protocol details the oil-in-water (o/w) emulsion solvent evaporation method for encapsulating Sedaxane.

Materials:

• Sedaxane (technical grade)

• Poly(lactic acid) (PLA)

• Soluble starch

• Dichloromethane (DCM)

• Polyvinyl alcohol (PVA)

• Glycerol

• Deionized water

• Magnetic stirrer with heating plate

• Homogenizer

• Rotary evaporator

• Freeze dryer

Procedure:

• Organic Phase Preparation:

  • Dissolve 1 g of Sedaxane, 2.33 g of PLA, and 1 g of starch in 40 mL of dichloromethane.

  • Add 0.5 mL of glycerol to the organic phase and stir until fully dissolved.

• Aqueous Phase Preparation:

  • Dissolve 2 g of PVA in 200 mL of deionized water by heating to 80°C with continuous stirring. Allow the solution to cool to room temperature.

• Emulsification:

  • Slowly add the organic phase to the aqueous phase while homogenizing at 5000 rpm for 10 minutes to form a stable oil-in-water emulsion.

• Solvent Evaporation:

  • Transfer the emulsion to a rotary evaporator.

  • Reduce the pressure to 200 mbar and maintain the temperature at 40°C to evaporate the dichloromethane.

• Microcapsule Recovery and Washing:

  • Centrifuge the resulting microcapsule suspension at 8000 rpm for 15 minutes.

  • Decant the supernatant and wash the microcapsules three times with deionized water to remove residual PVA.

• Drying:

  • Freeze-dry the washed microcapsules for 48 hours to obtain a fine, free-flowing powder.

• Storage:

  • Store the dried PES microcapsules in a desiccator at room temperature.

Protocol 2: Characterization of PES Microcapsules

2.1 Encapsulation Efficiency and Loading Capacity

Objective: To determine the amount of Sedaxane successfully encapsulated within the polymer matrix.

Procedure:

• Accurately weigh 50 mg of PES microcapsules.

• Dissolve the microcapsules in 10 mL of dichloromethane to break the polymer matrix.

• Add 40 mL of acetonitrile/water (80:20 v/v) and sonicate for 15 minutes to dissolve the Sedaxane.

• Filter the solution through a 0.22 µm syringe filter.

• Analyze the concentration of Sedaxane in the filtrate using High-Performance Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) as described in Protocol 3.

• Calculate the Encapsulation Efficiency (EE) and Loading Capacity (LC) using the following formulas:

  EE (%) = (Mass of Sedaxane in microcapsules / Initial mass of Sedaxane used) x 100

  LC (%) = (Mass of Sedaxane in microcapsules / Total mass of microcapsules) x 100

2.2 Particle Size and Morphology

Objective: To determine the size distribution and surface characteristics of the microcapsules.

Procedure:

• Particle Size Analysis: Use a laser diffraction particle size analyzer to determine the size distribution of the PES microcapsules.

• Scanning Electron Microscopy (SEM): Mount the dried microcapsules on an SEM stub using double-sided carbon tape and sputter-coat with gold. Observe the surface morphology and shape of the microcapsules under the SEM.

Protocol 3: Quantification of Sedaxane in Soil

This protocol is adapted from the US EPA environmental chemistry method for Sedaxane in soil.[8]

Materials:

• Soil samples

• Acetonitrile (HPLC grade)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Centrifuge

• Shaker

• LC-MS/MS system

Procedure:

• Extraction:

  • Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile/ultrapure water (80:20 v/v).

  • Shake vigorously for 1 hour at room temperature.

  • Centrifuge at 4000 rpm for 10 minutes.

• Solid Phase Extraction (SPE) Cleanup:

  • Take a 5 mL aliquot of the supernatant and dilute it with 20 mL of ultrapure water.

  • Condition an SPE cartridge with 5 mL of acetonitrile followed by 5 mL of ultrapure water.

  • Load the diluted extract onto the SPE cartridge.

  • Wash the cartridge with 5 mL of water.

  • Elute the Sedaxane from the cartridge with 5 mL of acetonitrile.

• Sample Preparation for LC-MS/MS:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase.

  • Transfer the sample to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Inject the sample into an LC-MS/MS system equipped with a C18 column.

  • Use a gradient elution program with a mobile phase consisting of acetonitrile and water (both with 0.1% formic acid).

  • Monitor for the specific parent and daughter ions of Sedaxane.

  • Quantify the concentration using a multi-point calibration curve prepared from certified Sedaxane standards.

Table 2: LC-MS/MS Parameters for Sedaxane Analysis

Parameter	Value
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	[To be determined based on Sedaxane's mass]
Product Ions (m/z)	[To be determined based on fragmentation pattern]
Limit of Quantification (LOQ)	0.0001 mg/kg[8]

Protocol 4: In-Vitro Release Kinetics Study

Objective: To evaluate the release profile of Sedaxane from the PES microcapsules in a simulated soil solution.

Procedure:

• Prepare a simulated soil solution (e.g., a solution of humic acid and mineral salts at a relevant pH).

• Accurately weigh 100 mg of PES microcapsules and place them in a dialysis bag (with a molecular weight cut-off that retains the microcapsules but allows free passage of Sedaxane).

• Suspend the dialysis bag in 100 mL of the simulated soil solution in a sealed container.

• Place the container on an orbital shaker at a constant temperature (e.g., 25°C).

• At predetermined time intervals (e.g., 1, 3, 7, 14, 21, and 28 days), withdraw a 1 mL aliquot of the release medium.

• Replace the withdrawn volume with 1 mL of fresh simulated soil solution to maintain a constant volume.

• Analyze the concentration of Sedaxane in the collected aliquots using LC-MS/MS (Protocol 3).

• Plot the cumulative percentage of Sedaxane released versus time.

Protocol 5: Greenhouse Efficacy Study Against Rhizoctonia solani

Objective: To assess the efficacy of the PES formulation in controlling a common soil-borne pathogen in a greenhouse setting.

Procedure:

• Soil Preparation and Inoculation:

  • Use a sterilized sandy loam soil.

  • Culture Rhizoctonia solani on potato dextrose agar (PDA).

  • Inoculate the soil with the pathogen at a predetermined concentration to achieve consistent disease pressure.

• Treatments:

  • Prepare the following treatment groups (with at least 5 replicates per group):

    • T1: Untreated control (inoculated soil)

    • T2: Inoculated soil treated with a commercial formulation of Sedaxane at the recommended rate.

    • T3: Inoculated soil treated with the PES formulation at a rate equivalent to the commercial formulation's active ingredient concentration.

    • T4: Uninoculated, untreated control.

• Application and Planting:

  • Thoroughly mix the respective fungicide formulations into the soil for each treatment group.

  • Fill pots with the treated soil.

  • Plant a susceptible crop (e.g., wheat or soybean) in each pot.

• Greenhouse Conditions:

  • Maintain the pots in a greenhouse with controlled temperature, humidity, and lighting conditions suitable for the crop and pathogen development.

• Data Collection:

  • After a specified period (e.g., 28 days), carefully remove the plants from the pots.

  • Assess the following parameters:

    • Disease Severity Index: Rate the severity of root rot and stem lesions on a scale of 0-5.

    • Plant Growth Parameters: Measure plant height, shoot fresh weight, and root fresh weight.

    • Sedaxane Residue in Soil: Collect soil samples from each pot at the end of the experiment and analyze for Sedaxane concentration using Protocol 3.

• Statistical Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between the treatment groups.

Table 3: Data to be Collected in Greenhouse Efficacy Study

Parameter	Measurement Unit	Assessment Time
Disease Severity Index	0-5 scale	28 days post-planting
Plant Height	cm	28 days post-planting
Shoot Fresh Weight	g	28 days post-planting
Root Fresh Weight	g	28 days post-planting
Sedaxane Concentration in Soil	mg/kg	28 days post-planting

Visualizations

Caption: Mechanism of controlled release of Sedaxane from the polymer matrix.

Caption: Workflow for the preparation and evaluation of the PES formulation.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Frontiers | Translating controlled release systems from biomedicine to agriculture [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Degradable Poly(3-hydroxybutyrate)—The Basis of Slow-Release Fungicide Formulations for Suppressing Potato Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plasticization of biodegradable polymers for use in controlled release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Controlled release technologies could revolutionize pesticide use - Cultivar Magazine [revistacultivar.com]

Application Note: High-Throughput Analysis of Sedaxane and its Metabolites in Plant Tissues using QuEChERS and LC-MS/MS

Abstract

This application note presents a robust and efficient method for the simultaneous extraction and quantification of Sedaxane and its major metabolites in various plant tissues. The protocol utilizes the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique, followed by analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This methodology is tailored for researchers, scientists, and professionals in the fields of agrochemical development, food safety, and environmental science, providing a reliable workflow for monitoring Sedaxane residues in crops.

Introduction

Sedaxane is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide used as a seed treatment to protect a variety of crops from fungal pathogens.[1][2] As with any agricultural chemical, it is imperative to monitor its residual levels and metabolic fate in plant tissues to ensure food safety and comply with regulatory standards. The metabolism of Sedaxane in plants primarily involves oxidation of the phenyl and cyclopropane rings, N-demethylation of the pyrazole ring, and cleavage between the pyrazole and phenyl rings.[1][3] This leads to the formation of several metabolites that must also be monitored.

This application note details a streamlined analytical method for the determination of Sedaxane and its key metabolites in plant matrices. The QuEChERS approach offers a significant improvement in laboratory efficiency by simplifying the extraction and cleanup process, reducing solvent consumption, and minimizing sample handling.[4][5][6][7] Subsequent analysis by LC-MS/MS provides the high sensitivity and selectivity required for accurate quantification of target analytes at low concentrations.[3][8][9][10][11]

Experimental

Materials and Reagents

• Solvents: Acetonitrile (LC-MS grade), Water (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade).

• Salts: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Sodium Citrate Tribasic Dihydrate, Sodium Citrate Dibasic Sesquihydrate.

• dSPE Sorbents: Primary Secondary Amine (PSA), C18, Graphitized Carbon Black (GCB) - usage depends on the matrix.

• Analytical Standards: Sedaxane (and its cis/trans isomers), and its relevant metabolites (e.g., CSCD667584, CSCD658906). All standards should be of >98% purity.

• Plant Tissue: Representative crop samples (e.g., wheat, soybean, leafy vegetables).

Instrumentation

• Homogenizer: High-speed blender or equivalent.

• Centrifuge: Capable of reaching >4000 x g.

• LC-MS/MS System: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Protocols

Sample Preparation (QuEChERS Protocol)

• Homogenization: Weigh 10-15 g of a representative plant sample (e.g., leaves, stems, roots) into a blending vessel. Add a small amount of dry ice to keep the sample frozen and facilitate grinding. Homogenize until a fine powder is obtained.[12]

• Extraction:

  • Transfer 10 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add an appropriate internal standard solution.

  • Cap the tube and shake vigorously for 1 minute.[4][7]

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate Tribasic Dihydrate, 0.5 g Sodium Citrate Dibasic Sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at 4000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the dSPE sorbent mixture. For general plant matrices, a mixture of 150 mg MgSO₄ and 50 mg PSA is recommended. For samples with high pigment content (e.g., leafy greens), 50 mg of GCB can be added. For samples with high fat content, 50 mg of C18 can be included.

  • Vortex for 30 seconds.

  • Centrifuge at >4000 x g for 5 minutes.

• Final Extract Preparation:

  • Transfer an aliquot of the cleaned supernatant into an autosampler vial.

  • The extract can be directly injected or diluted with an appropriate mobile phase if necessary.

LC-MS/MS Analysis

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable for the separation.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS Detection: Electrospray ionization in positive mode (ESI+). Multiple Reaction Monitoring (MRM) is used for quantification.

Data Presentation

The following tables summarize representative quantitative data for the recovery and limit of quantification (LOQ) of Sedaxane and its metabolites in a fortified wheat straw matrix.

Table 1: LC-MS/MS MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Sedaxane (trans-isomer)	332.1	159.1	25
Sedaxane (cis-isomer)	332.1	159.1	25
Metabolite CSCD667584	348.1	175.1	28
Metabolite CSCD658906	346.1	159.1	27

Table 2: Method Performance in Fortified Wheat Straw

Analyte	Fortification Level (ng/g)	Mean Recovery (%)	RSD (%)	LOQ (ng/g)
Sedaxane (trans-isomer)	10	95.2	4.8	1.0
100	98.5	3.2	1.0
Sedaxane (cis-isomer)	10	93.8	5.1	1.0
100	97.1	3.5	1.0
Metabolite CSCD667584	10	91.5	6.2	2.5
100	94.3	4.1	2.5
Metabolite CSCD658906	10	89.9	7.5	2.5
100	92.8	5.3	2.5

Visualizations

Caption: Experimental workflow for the analysis of Sedaxane metabolites.

Caption: Proposed metabolic pathway of Sedaxane in plants.

Conclusion

The described QuEChERS-based LC-MS/MS method provides a fast, reliable, and efficient approach for the routine analysis of Sedaxane and its metabolites in diverse plant tissues. The method demonstrates excellent recovery, precision, and sensitivity, making it suitable for high-throughput screening in regulatory compliance and food safety monitoring programs. The simplified sample preparation procedure significantly reduces analysis time and solvent consumption, contributing to a more sustainable laboratory practice.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. mda.state.mn.us [mda.state.mn.us]
• 3. fao.org [fao.org]
• 4. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 5. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. QuEChERS: Home [quechers.eu]
• 8. epa.gov [epa.gov]
• 9. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 10. Targeted LC-MS Analysis for Plant Secondary Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. nucleus.iaea.org [nucleus.iaea.org]

Application Note and Protocols for the Analysis of High-Purity Sedaxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sedaxane is a broad-spectrum fungicide belonging to the chemical class of pyrazole-carboxamides. It is primarily utilized as a seed treatment to protect a variety of crops from seed- and soil-borne fungal diseases.[1][2] The mode of action of Sedaxane is the inhibition of the succinate dehydrogenase (SDH) enzyme, also known as Complex II, in the mitochondrial respiratory chain of fungi.[1][2][3] This inhibition disrupts the tricarboxylic acid (TCA) cycle and electron transport, ultimately leading to the cessation of fungal respiration and growth.[1][4] Given its targeted mechanism and widespread agricultural use, the accurate and sensitive analytical determination of Sedaxane residues in various matrices is crucial for regulatory compliance, environmental monitoring, and ensuring food safety.

This document provides detailed application notes and experimental protocols for the quantitative analysis of high-purity Sedaxane using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). A high-purity Sedaxane reference standard is essential for the accuracy and reliability of these analytical methods.

Data Presentation

The following table summarizes typical quantitative data for the analysis of Sedaxane in various matrices using LC-MS/MS. These values are indicative and may vary depending on the specific instrumentation, matrix, and experimental conditions.

Parameter	Soil	Water	Agricultural Products (e.g., Cereals)
Typical Retention Time (min)	~6.7 - 7.2	~6.7 - 7.2	~4.7 - 5.1
Limit of Detection (LOD)	0.003 mg/kg[5]	0.015 µg/L	Not explicitly stated, but can be estimated from LOQ
Limit of Quantification (LOQ)	0.0001 mg/kg[6][7]	0.05 µg/L[8]	0.010 mg/kg[5]
Recovery (%)	70-110%[6]	70-110%[8]	70-120%[9]

Signaling Pathway of Sedaxane

Sedaxane targets and inhibits the succinate dehydrogenase (SDH) complex (Complex II) in the inner mitochondrial membrane of fungal cells. This enzyme is a key component of both the citric acid cycle and the electron transport chain. By binding to the ubiquinone-binding site (Q-site) of the SDH complex, Sedaxane blocks the transfer of electrons from succinate to ubiquinone. This disruption of the electron flow halts cellular respiration and energy production, leading to fungal cell death.[1][4][10]

Caption: Mechanism of action of Sedaxane via inhibition of Complex II.

Experimental Protocols

Sample Preparation: QuEChERS Method for Agricultural Products

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in food matrices.[9]

Materials:

• High-purity Sedaxane reference standard

• Acetonitrile (ACN), HPLC grade

• Magnesium sulfate (anhydrous)

• Sodium chloride (NaCl)

• Trisodium citrate dihydrate

• Disodium hydrogen citrate sesquihydrate

• Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA) sorbent and magnesium sulfate

• Centrifuge tubes (50 mL)

• Centrifuge

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

• Immediately shake vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

• Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube.

• Shake for 30 seconds.

• Centrifuge at high speed for 5 minutes.

• The supernatant is ready for LC-MS/MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

This protocol is adapted from the US EPA method for the analysis of Sedaxane in water.[11]

Materials:

• High-purity Sedaxane reference standard

• Methanol (MeOH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Ultrapure water

• Solid-phase extraction (SPE) cartridges (e.g., Oasis™ HLB)

• Vacuum manifold

Procedure:

• Condition the SPE cartridge with methanol followed by ultrapure water.

• Load the water sample onto the cartridge.

• Wash the cartridge with water to remove interferences.

• Elute the Sedaxane from the cartridge with acetonitrile.

• The eluate can be concentrated and reconstituted in a suitable solvent for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS

The following are typical LC-MS/MS parameters for the analysis of Sedaxane.[6][11]

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., Phenomenex Luna C18(2) 3 µm 50 x 3 mm)

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid

• Flow Rate: 0.5 mL/min

• Injection Volume: 10-50 µL

• Column Temperature: 50°C

Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion (m/z): 330.2

• Product Ions (m/z): 131.1 and 91.1

• Collision Gas: Nitrogen

Analytical Workflow

The general workflow for the analytical testing of Sedaxane involves several key stages, from sample collection to final data analysis.

Caption: General workflow for the analytical testing of Sedaxane.

References

• 1. Physiological consequences of complex II inhibition for aging, disease, and the mKATP channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What Is The Typical Workflow For Pesticide Residue Testing? Streamline Your Food Safety Process - Kintek Detection [kintekdetection.com]
• 4. researchgate.net [researchgate.net]
• 5. fao.org [fao.org]
• 6. epa.gov [epa.gov]
• 7. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 8. epa.gov [epa.gov]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. agilent.com [agilent.com]
• 11. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Sedaxane Concentration for In Vitro Fungal Growth Inhibition

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing Sedaxane concentration in in vitro fungal growth inhibition assays. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to facilitate successful and accurate experimentation.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues and questions that may arise during the in vitro testing of Sedaxane.

Question	Answer
1. Why am I seeing inconsistent EC50 values for Sedaxane against the same fungal strain?	Inconsistent EC50 values can stem from several factors. Ensure that your fungal inoculum is standardized to the same growth phase and concentration for each experiment. Variations in media composition, pH, or incubation conditions can also significantly impact results. For Succinate Dehydrogenase Inhibitors (SDHIs) like Sedaxane, the metabolic state of the fungus is critical; ensure consistent pre-culture conditions.
2. My fungal strain shows high intrinsic resistance to Sedaxane. What could be the reason?	High intrinsic resistance might be due to natural variations in the target enzyme, succinate dehydrogenase (SDH). Some fungal species or strains may possess isoforms of SDH that are less susceptible to inhibition by Sedaxane. It is also possible that the fungus has efficient efflux pumps that actively remove the compound from the cell. Consider sequencing the SDH subunits (SdhB, SdhC, SdhD) to check for mutations known to confer resistance.
3. I am observing trailing growth (reduced but persistent growth at concentrations above the MIC) in my broth microdilution assay. How should I interpret the results?	Trailing growth is a known phenomenon in antifungal susceptibility testing, particularly with azoles, but can also be observed with other fungicides. For Sedaxane, this could indicate a fungistatic rather than fungicidal effect at certain concentrations. It is crucial to establish a consistent endpoint for your readings. The Clinical and Laboratory Standards Institute (CLSI) recommends reading the Minimum Inhibitory Concentration (MIC) as the lowest concentration that produces a significant reduction in growth (e.g., 50% or 90%) compared to the positive control. Sticking to a consistent reading method is key for reproducibility.
4. Can the solvent used to dissolve Sedaxane affect the experimental outcome?	Absolutely. Dimethyl sulfoxide (DMSO) is a common solvent for fungicides. However, high concentrations of DMSO can inhibit fungal growth. It is essential to run a solvent control (media with the same concentration of DMSO used in your highest Sedaxane concentration) to ensure that the observed inhibition is due to Sedaxane and not the solvent. The final DMSO concentration in your assay should typically not exceed 1-2%.
5. How can I confirm that Sedaxane is inhibiting succinate dehydrogenase in my fungus?	To confirm the mode of action, you can perform a biochemical assay to measure SDH activity in isolated mitochondria from your fungal strain in the presence and absence of Sedaxane. A significant reduction in SDH activity upon Sedaxane treatment would confirm its mechanism of action.
6. The agar dilution method and broth microdilution method are giving me different EC50 values. Why?	It is not uncommon to observe some variation in EC50 values between different testing methods. This can be due to differences in drug diffusion in agar versus broth, aeration, and the physiological state of the fungus in each condition. The broth microdilution method is generally considered more standardized and high-throughput. Ensure that your inoculum preparation is consistent for both methods.
7. My Sedaxane stock solution appears to have precipitated. Is it still usable?	Precipitation indicates that the compound has come out of solution, which will lead to inaccurate concentrations in your assay. Do not use a stock solution with visible precipitate. Try gently warming the solution or sonicating it to redissolve the compound. If precipitation persists, a fresh stock solution should be prepared.

Data Presentation: In Vitro Activity of Sedaxane

The following table summarizes the in vitro activity of Sedaxane against a range of common seed- and soil-borne fungal pathogens. The half-maximal effective concentration (EC50) is a measure of the concentration of a drug that is required for 50% inhibition in vitro.

Fungal Species	Common Disease	EC50 (mg/L)	Reference
Rhizoctonia solani	Root and stem rot	0.01 - 0.1	[1][2][3]
Ustilago nuda	Loose smut of barley	Data not available	[1][2][3]
Tilletia caries	Common bunt of wheat	Data not available	[1][2][3]
Pyrenophora graminea	Barley stripe	Data not available	[1][2][3]
Monographella nivalis	Pink snow mold	Data not available	[1][2][3]
Alternaria solani	Early blight	0.60	[1]
Rhizoctonia cerealis	Sharp eyespot	Data not available	[1][2][3]
Typhula incarnata	Gray snow mold	Data not available	[1][2][3]

Experimental Protocols

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M38-A2 guidelines for filamentous fungi.

a. Materials:

• Sedaxane

• Dimethyl sulfoxide (DMSO)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Fungal isolate

• Sterile saline or water

• Spectrophotometer or microplate reader

b. Procedure:

• Preparation of Sedaxane Stock Solution: Prepare a 10 mg/mL stock solution of Sedaxane in DMSO.

• Preparation of Fungal Inoculum:

  • Grow the fungal isolate on a suitable agar medium (e.g., Potato Dextrose Agar) until sporulation is observed.

  • Harvest spores by flooding the plate with sterile saline and gently scraping the surface.

  • Adjust the spore suspension to a concentration of 0.4 x 10^4 to 5 x 10^4 CFU/mL using a hemocytometer or by adjusting the optical density.

• Preparation of Microtiter Plates:

  • Perform serial two-fold dilutions of the Sedaxane stock solution in RPMI-1640 medium in the 96-well plate to achieve a range of final concentrations (e.g., 0.01 to 10 mg/L).

  • Include a positive control (fungal inoculum in media without Sedaxane) and a negative control (media only).

  • Also, include a solvent control with the highest concentration of DMSO used.

• Inoculation and Incubation:

  • Add the standardized fungal inoculum to each well (except the negative control).

  • Incubate the plates at an appropriate temperature (e.g., 25-35°C) for 24-72 hours, depending on the growth rate of the fungus.

• Data Analysis:

  • Determine the MIC, which is the lowest concentration of Sedaxane that causes a predefined level of growth inhibition (e.g., 50% or 90%) compared to the positive control. Growth can be assessed visually or by measuring the optical density at a suitable wavelength (e.g., 530 nm).

  • Calculate the EC50 value by plotting the percentage of growth inhibition against the log of the Sedaxane concentration and fitting the data to a dose-response curve.

In Vitro Antifungal Susceptibility Testing: Agar Dilution Method

a. Materials:

• Sedaxane

• DMSO

• Potato Dextrose Agar (PDA) or other suitable fungal growth medium

• Sterile petri dishes

• Fungal isolate

• Cork borer

b. Procedure:

• Preparation of Sedaxane-Amended Agar:

  • Prepare the agar medium according to the manufacturer's instructions and autoclave.

  • Cool the molten agar to 45-50°C.

  • Add appropriate volumes of the Sedaxane stock solution to the molten agar to achieve the desired final concentrations. Also, prepare a control plate with the solvent (DMSO) and a control plate with no additions.

  • Pour the agar into sterile petri dishes and allow them to solidify.

• Inoculation:

  • From the edge of an actively growing fungal colony on a non-amended agar plate, take a mycelial plug using a sterile cork borer (e.g., 5 mm diameter).

  • Place the mycelial plug, mycelial side down, in the center of each Sedaxane-amended and control plate.

• Incubation:

  • Incubate the plates at an appropriate temperature in the dark until the fungal growth in the control plate reaches the edge of the dish.

• Data Analysis:

  • Measure the diameter of the fungal colony in two perpendicular directions for each plate.

  • Calculate the percentage of mycelial growth inhibition for each concentration relative to the control plate.

  • Determine the EC50 value by plotting the percentage of inhibition against the log of the Sedaxane concentration.

Visualizations

Experimental Workflow for Broth Microdilution Assay

Caption: Workflow for determining Sedaxane EC50 using the broth microdilution method.

Sedaxane's Mechanism of Action: Inhibition of Succinate Dehydrogenase

Caption: Sedaxane inhibits Complex II (SDH), blocking the electron transport chain and ATP production.

References

• 1. scispace.com [scispace.com]
• 2. Biological activity of sedaxane---a novel broad-spectrum fungicide for seed treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Efficacy of Sedaxane Seed Treatment in Field Trials

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting unexpected or poor efficacy of Sedaxane seed treatment in field trials. The information is presented in a question-and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)

Q1: What is Sedaxane and what is its primary mode of action?

Sedaxane is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide, belonging to the pyrazole-carboxamide chemical class.[1][2] Its primary mode of action is the inhibition of the succinate dehydrogenase (SDH) enzyme, also known as Complex II, in the mitochondrial respiratory chain of fungi.[3][4][5][6] This disruption of the fungal respiratory process prevents energy production (ATP synthesis), ultimately leading to the cessation of fungal growth and development.[6][7][8]

Q2: What are the target pathogens for Sedaxane seed treatment?

Sedaxane is specifically designed for seed treatment to control seed- and soil-borne fungal pathogens. Its activity spectrum includes, but is not limited to:

• Rhizoctonia spp. (R. solani, R. cerealis)[5][7][9]

• Ustilago spp. (e.g., Ustilago nuda causing loose smut)[5][7][9]

• Tilletia caries (common bunt of wheat)[5][7][9]

• Monographella nivalis (Microdochium nivale)[5][7][9]

• Pyrenophora graminea (leaf stripe of barley)[5][7][9]

Q3: We are observing poor efficacy of Sedaxane in our field trials. What are the potential causes?

Several factors can contribute to the poor performance of Sedaxane seed treatment in a field setting. These can be broadly categorized as issues related to the pathogen, the application process, and environmental conditions. A logical troubleshooting workflow is presented below to help identify the root cause.

Troubleshooting Guide

Diagram: Troubleshooting Workflow for Poor Sedaxane Efficacy

Caption: A logical workflow to diagnose the cause of poor Sedaxane efficacy.

Pathogen-Related Issues

Q4: Could the target pathogen have developed resistance to Sedaxane?

Yes, the development of resistance to SDHI fungicides is a known risk.[10] Resistance typically arises from mutations in the genes encoding the subunits of the succinate dehydrogenase enzyme (SdhB, SdhC, and SdhD), which reduces the binding affinity of the fungicide to its target site.[3][11]

• Actionable Advice:

  • Collect fungal isolates from symptomatic plants in the trial plots.

  • Conduct in vitro fungicide sensitivity assays to determine the EC50 values (the concentration of fungicide that inhibits 50% of fungal growth) for Sedaxane and other SDHI fungicides.

  • Sequence the SdhB, SdhC, and SdhD genes of the fungal isolates to identify known resistance-conferring mutations.

  • Consult the Fungicide Resistance Action Committee (FRAC) for information on known resistance issues with SDHI fungicides for your target pathogen.[10]

Q5: Is it possible that the disease symptoms are caused by a pathogen not on the Sedaxane activity spectrum?

Yes, this is a common issue in field trials. Sedaxane has a broad spectrum of activity, but it is not effective against all seed- and soil-borne pathogens.[5][9] For example, oomycetes such as Pythium and Phytophthora are not controlled by Sedaxane and often require a different mode of action, which is why Sedaxane is frequently co-formulated with other fungicides like Mefenoxam.

• Actionable Advice:

  • Isolate and identify the causal agent of the disease symptoms from infected plant tissue.

  • Review the product label and technical data sheets for the specific Sedaxane formulation used to confirm its spectrum of activity.

  • If a non-target pathogen is identified, a different or combination seed treatment may be necessary for future trials.

Application-Related Issues

Q6: How critical is the quality of the seed treatment application?

The quality of the application is paramount for the success of any seed treatment. Uneven or incomplete coverage will result in inconsistent and reduced efficacy.

• Actionable Advice:

  • Visually inspect a sample of treated seeds to assess the uniformity of coverage.

  • Ensure that the seed treatment equipment is properly calibrated to deliver the correct application rate.

  • Use a slurry-based application to ensure better adhesion and distribution of the product on the seed.[1]

  • Minimize dust and chaff in the seed lot, as these can absorb the treatment and prevent it from adhering to the seed coat.

Q7: Could the application rate have been incorrect?

An incorrect application rate, either too low or too high, can lead to poor efficacy or phytotoxicity.

• Actionable Advice:

  • Verify the calculations used to determine the amount of product needed for the seed lot.

  • Check the calibration of the application equipment.

  • For specific crops, there are recommended dosage rates that should be followed. For example, for cereals like wheat and barley, a typical rate might be in the range of 25-50 grams of active ingredient per 100 kg of seed.

Q8: Can the quality of the seed lot impact the performance of Sedaxane?

Yes, poor quality seed with low vigor or existing mechanical damage can have reduced germination and emergence, which may be mistaken for poor fungicide efficacy.

• Actionable Advice:

  • Conduct a germination and vigor test on the seed lot before treatment.

  • Inspect the seed for cracks and other physical damage.

Environmental Factors

Q9: How do soil properties influence the effectiveness of Sedaxane?

Soil pH, organic matter content, and microbial activity can influence the availability and degradation of Sedaxane in the soil. Sedaxane is persistent in the environment and its degradation is primarily through aerobic soil metabolism.[1]

• Actionable Advice:

  • Analyze the soil from the trial site for pH, organic matter content, and texture.

  • While Sedaxane is effective across a range of soil types, extreme conditions may impact its performance.

  • Consider that high organic matter can sometimes lead to increased microbial activity, which could potentially accelerate the degradation of the fungicide.

Q10: Can weather conditions after planting affect Sedaxane's performance?

Yes, environmental conditions play a significant role.[12]

• Actionable Advice:

  • Excessive Rainfall: Heavy rainfall immediately after planting can potentially lead to the leaching of the fungicide away from the seed, although Sedaxane has limited mobility in soil.[13]

  • Cold and Wet Conditions: These conditions can delay seed germination and seedling emergence, extending the period of vulnerability to soil-borne pathogens and potentially overwhelming the protective capabilities of the seed treatment.

  • Drought Stress: While Sedaxane has been shown to have some biostimulant effects that can help with stress tolerance, severe drought can still negatively impact plant establishment and health, which may be misconstrued as poor disease control.[12][14]

Data Presentation

Table 1: Efficacy of Sedaxane against Rhizoctonia solani in Oilseed Rape

Treatment	Application Rate (a.i.)	Relative Quantification of R. solani DNA (%)	Root Dry Weight in Inoculated Soil (% increase vs. untreated)
Untreated Control	-	100	-
Sedaxane	-	~3	+37%
Sedaxane + Fludioxonil + Metalaxyl-M	-	~1	+48%
Thiram	-	~1	-

Data synthesized from a study on oilseed rape.[15][16]

Table 2: Impact of Sedaxane and Fludioxonil on Winter Wheat Inoculated with Rhizoctonia cerealis

Treatment	Application Rate (a.i. per 100kg seed)	Reduction in Root Rot Symptoms (%)	Yield Increase (%)
Untreated Control	-	-	-
Fludioxonil	5g	29.1	-
Sedaxane + Fludioxonil	10g + 5g	35.1	4

Data from a field experiment on winter wheat.[17]

Experimental Protocols

Protocol: Evaluating the Efficacy of Sedaxane Seed Treatment in a Field Trial

This protocol outlines a standard procedure for conducting a field trial to assess the efficacy of Sedaxane seed treatment.

1. Objective: To determine the effectiveness of Sedaxane seed treatment in controlling a target seed- or soil-borne pathogen and its impact on crop emergence, health, and yield.

2. Experimental Design:

• Treatments:

• Untreated Control (UTC)
• Sedaxane-treated seed at the recommended rate.
• Sedaxane-treated seed at a higher rate (optional, for dose-response).
• A positive control with a standard commercial fungicide.

• Replication: A minimum of 4 replications for each treatment.
• Plot Layout: A randomized complete block design (RCBD) to minimize the effects of field variability.
• Plot Size: Should be large enough to obtain meaningful yield data and minimize edge effects.

3. Materials:

• Certified seed of a susceptible crop variety.
• Sedaxane formulation.
• Commercial seed treatment equipment.
• Field trial planting and harvesting equipment.
• Data collection tools (e.g., quadrat for stand counts, disease rating scales).

4. Procedure:

• Seed Treatment:
• Calibrate the seed treater to ensure accurate application rates.
• Apply the treatments to the respective seed lots, ensuring uniform coverage.
• Allow the treated seed to dry completely before planting.
• Field Preparation and Planting:
• Prepare the field according to standard agricultural practices for the crop.
• If necessary, artificially inoculate the trial area with the target pathogen to ensure uniform disease pressure.
• Plant the trial using a calibrated planter, ensuring consistent seeding depth and rate across all plots.
• Data Collection:
• Emergence/Stand Count: Count the number of emerged seedlings in a defined area (e.g., 1-meter row) within each plot at regular intervals after planting.
• Disease Assessment: At appropriate growth stages, assess the incidence and severity of the target disease using standardized rating scales.
• Phytotoxicity Assessment: Visually inspect plants for any signs of stunting, discoloration, or other symptoms of phytotoxicity.
• Yield: Harvest the plots at maturity and determine the grain yield, adjusting for moisture content.

5. Data Analysis:

• Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Diagram: Sedaxane Mode of Action - Inhibition of Fungal Respiration

Caption: Sedaxane inhibits Complex II, blocking the electron transport chain.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Molecular Mechanisms of Succinate Dehydrogenase Inhibitor Resistance in Phytopathogenic Fungi [online-rpd.org]
• 4. tsijournals.com [tsijournals.com]
• 5. scispace.com [scispace.com]
• 6. Understanding Field Trials | SGS [sgs.com]
• 7. researchgate.net [researchgate.net]
• 8. extension.psu.edu [extension.psu.edu]
• 9. researchgate.net [researchgate.net]
• 10. SDHI Fungicides | FRAC [frac.info]
• 11. A Method for the Examination of SDHI Fungicide Resistance Mechanisms in Phytopathogenic Fungi Using a Heterologous Expression System in Sclerotinia sclerotiorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings [frontiersin.org]
• 13. canada.ca [canada.ca]
• 14. researchgate.net [researchgate.net]
• 15. Early morpho-physiological response of oilseed rape under seed applied Sedaxane fungicide and Rhizoctonia solani pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Early morpho-physiological response of oilseed rape under seed applied Sedaxane fungicide and Rhizoctonia solani pressure [frontiersin.org]
• 17. apsjournals.apsnet.org [apsjournals.apsnet.org]

Technical Support Center: Mitigating Sedaxane Phytotoxicity in Research Applications

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the potential phytotoxicity of Sedaxane at high concentrations during experimental use.

Troubleshooting Guide

This guide is designed to help you identify and resolve specific issues related to Sedaxane phytotoxicity in your experiments.

Issue 1: Visible signs of phytotoxicity (stunting, chlorosis, necrosis) are observed after Sedaxane application.

• Question: My plants are showing signs of stress, such as stunted growth, yellowing leaves (chlorosis), and tissue death (necrosis), after being treated with a high concentration of Sedaxane. What could be the cause and how can I fix it?

• Answer: High concentrations of Sedaxane, a succinate dehydrogenase inhibitor (SDHI) fungicide, can disrupt the mitochondrial electron transport chain in plants, leading to oxidative stress and the visible symptoms you are observing.[1][2]

  Troubleshooting Steps:

  • Confirm Concentration: Double-check your calculations and the final concentration of Sedaxane applied. Errors in dilution can lead to unintentionally high doses.

  • Review Application Method: Ensure the application was uniform and consistent with your experimental design. Uneven application can result in localized areas of high concentration.

  • Assess Environmental Conditions: High light intensity, extreme temperatures, and drought stress can exacerbate the phytotoxic effects of fungicides. Ensure your plants are not under additional stress.

  • Mitigation Strategy: For future experiments, consider incorporating a safener or a plant growth regulator into your protocol. While research is ongoing, substances that enhance the plant's natural defense mechanisms may help alleviate phytotoxicity.

Issue 2: Reduced root growth and development in Sedaxane-treated plants.

• Question: I've noticed a significant reduction in root length and overall root mass in my plants treated with high doses of Sedaxane compared to the control group. Why is this happening and what can I do?

• Answer: Sedaxane application, particularly as a seed treatment, can sometimes lead to transient phytotoxicity in the root zone, especially in sensitive plant species.[3][4] This is likely due to the high localized concentration of the fungicide around the developing roots.

  Troubleshooting Steps:

  • Dose-Response Analysis: Conduct a dose-response experiment to determine the optimal concentration of Sedaxane that provides the desired fungicidal effect without significant root growth inhibition.

  • Alternative Application: If using a soil drench or seed treatment, consider a foliar application if appropriate for your experimental goals, as this may reduce direct contact with the root system at high concentrations.

  • Growth Medium: Ensure your growth medium is well-aerated and provides adequate nutrients to support healthy root development, which may help plants overcome initial stress.

  • Consider Safeners: Experiment with the co-application of potential safeners. Activated charcoal as a seed coating has been shown to protect against herbicide injury and may offer similar protection against high fungicide concentrations.[5]

Issue 3: No visible symptoms, but physiological measurements indicate plant stress.

• Question: My plants look healthy, but chlorophyll fluorescence measurements (e.g., decreased Fv/Fm) indicate a reduction in photosynthetic efficiency after Sedaxane treatment. What does this mean and should I be concerned?

• Answer: Chlorophyll fluorescence is a sensitive indicator of plant stress and can detect subtle physiological impacts before visible symptoms appear.[6][7][8] A decrease in the maximum quantum yield of photosystem II (Fv/Fm) suggests that the photosynthetic apparatus is being affected, which can be an early sign of phytotoxicity.

  Troubleshooting Steps:

  • Monitor Over Time: Continue to monitor the chlorophyll fluorescence parameters and observe if the plants recover or if the stress indicators worsen, potentially leading to visible symptoms.

  • Correlate with Other Data: Compare the fluorescence data with other growth parameters (e.g., biomass, leaf area) to determine if the physiological stress is translating into reduced growth.

  • Optimize Concentration: Use the chlorophyll fluorescence data to refine your Sedaxane concentration, aiming for the highest dose that does not cause a significant drop in photosynthetic efficiency.

  • Investigate Mitigation: This is an ideal scenario to test the efficacy of mitigating agents like plant growth regulators (e.g., gibberellic acid) which have been shown to counteract herbicide-induced stress.[9]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of Sedaxane phytotoxicity at high concentrations?

A1: Sedaxane is a succinate dehydrogenase inhibitor (SDHI). Its primary mode of action is the inhibition of complex II in the mitochondrial respiratory chain.[7][10] At high concentrations, this inhibition can also occur in the plant's mitochondria, disrupting cellular respiration and leading to an energy deficit. This disruption can also cause an overproduction of reactive oxygen species (ROS), leading to oxidative stress, damage to cellular components, and ultimately, visible phytotoxicity symptoms like chlorosis and necrosis.[1]

Q2: Are some plant species more susceptible to Sedaxane phytotoxicity than others?

A2: Yes, sensitivity to fungicide-induced phytotoxicity can vary between plant species and even between cultivars of the same species.[5][11] For example, studies have shown that oilseed rape can be particularly sensitive to Sedaxane at early growth stages.[3][4] It is always recommended to conduct preliminary dose-response trials on your specific plant species or cultivar to determine its tolerance.

Q3: How can I differentiate between phytotoxicity symptoms and disease symptoms?

A3: This can be challenging, but there are some key indicators. Phytotoxicity symptoms often appear uniformly across the treated plants and may be correlated with the application pattern (e.g., more severe on upper leaves for a foliar spray). Disease symptoms, on the other hand, often start as localized lesions and may spread in a more random pattern. Including an untreated control and a positive control (inoculated with the pathogen but untreated with fungicide) in your experimental setup is crucial for accurate differentiation.

Q4: What are "safeners" and can they be used to mitigate Sedaxane phytotoxicity?

A4: Safeners are chemical compounds used to protect crops from herbicide injury without affecting the herbicide's efficacy against weeds.[9] They typically work by enhancing the plant's metabolic detoxification of the herbicide. While the use of safeners with fungicides is less established, the principle is transferable. Potential safeners could work by upregulating the plant's antioxidant defense system or by other stress-alleviating mechanisms. Research in this area is ongoing, and testing potential safeners like natural compounds (e.g., gibberellic acid) or adsorbents (e.g., activated charcoal) could be a viable strategy.[5][9]

Q5: What are the best practices for preparing and applying high concentrations of Sedaxane in a research setting to minimize phytotoxicity risk?

A5:

• Accurate Preparation: Use calibrated equipment for weighing and measuring to ensure precise concentrations. Prepare fresh solutions for each experiment.

• Uniform Application: Whether applying as a foliar spray, soil drench, or seed treatment, ensure the application is as uniform as possible to avoid localized overdosing.

• Avoid Stressed Plants: Do not apply fungicides to plants that are already under stress from drought, extreme temperatures, or nutrient deficiencies, as this can increase their susceptibility to phytotoxicity.

• Test on a Small Scale: When using a new concentration or application method, test it on a small subset of plants first to observe for any adverse effects before treating the entire experimental group.

• Include Controls: Always include an untreated control group in your experimental design to provide a baseline for assessing phytotoxicity.

Data Presentation

Table 1: Hypothetical Dose-Response of Sedaxane on Plant Growth Parameters

Sedaxane Concentration (µg/mL)	Shoot Height Reduction (%)	Root Length Reduction (%)	Chlorophyll Content (SPAD units)	Photosynthetic Efficiency (Fv/Fm)
0 (Control)	0	0	45.2	0.83
50	5	8	42.8	0.81
100	15	25	38.5	0.75
200	35	50	29.1	0.62
400	60	75	18.7	0.45

Table 2: Potential Mitigating Effects of Safeners on Sedaxane (200 µg/mL) Phytotoxicity

Treatment	Shoot Height Reduction (%)	Root Length Reduction (%)	Photosynthetic Efficiency (Fv/Fm)
Sedaxane (200 µg/mL)	35	50	0.62
Sedaxane + Safener A (e.g., Gibberellic Acid)	18	28	0.71
Sedaxane + Safener B (e.g., Activated Charcoal Seed Coating)	25	35	0.68

Experimental Protocols

Protocol 1: Assessment of Sedaxane Phytotoxicity using a Root Growth Inhibition Assay

• Seed Preparation: Select healthy, uniform seeds of the target plant species. Surface sterilize the seeds to prevent microbial contamination.

• Treatment Preparation: Prepare a stock solution of Sedaxane and create a dilution series to achieve the desired test concentrations. Include a negative control (no Sedaxane).

• Experimental Setup:

  • Place sterile filter paper in petri dishes.

  • Moisten the filter paper with a defined volume of the respective Sedaxane solution or control solution.

  • Place a set number of seeds (e.g., 10-20) in each petri dish.

  • Seal the petri dishes and place them in a growth chamber with controlled temperature and light conditions.

• Data Collection: After a specified period (e.g., 5-7 days), carefully remove the seedlings and measure the length of the primary root of each seedling.

• Data Analysis: Calculate the average root length for each treatment group. Express the results as a percentage of root growth inhibition compared to the control. Determine the EC50 value (the concentration that causes 50% inhibition of root growth).

Protocol 2: Quantifying Photosynthetic Stress using Chlorophyll Fluorescence Imaging

• Plant Material and Treatment: Grow plants to the desired developmental stage. Apply different concentrations of Sedaxane using the intended application method (e.g., foliar spray). Include an untreated control group.

• Dark Adaptation: Before measurement, dark-adapt the plants for at least 30 minutes to ensure all reaction centers of photosystem II (PSII) are open.

• Chlorophyll Fluorescence Measurement:

  • Use a pulse-amplitude-modulated (PAM) fluorometer or a chlorophyll fluorescence imaging system.[6][8][12]

  • Measure the minimal fluorescence (Fo) and the maximal fluorescence (Fm) after a saturating light pulse.

  • Calculate the maximum quantum yield of PSII (Fv/Fm) using the formula: Fv/Fm = (Fm - Fo) / Fm.

• Data Collection: Take measurements at different time points after treatment (e.g., 24, 48, 72 hours) to monitor the progression of stress and any potential recovery.

• Data Analysis: Compare the Fv/Fm values of the treated plants to the control group. A significant decrease in Fv/Fm indicates stress on the photosynthetic apparatus.

Visualizations

Caption: Workflow for assessing Sedaxane phytotoxicity.

Caption: Proposed signaling pathway for Sedaxane phytotoxicity.

Caption: Troubleshooting logic for Sedaxane phytotoxicity.

References

• 1. SDHI Fungicide Toxicity and Associated Adverse Outcome Pathways: What Can Zebrafish Tell Us? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. search.library.doc.gov [search.library.doc.gov]
• 4. ppqs.gov.in [ppqs.gov.in]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Frontiers | Imaging of Chlorophyll a Fluorescence in Natural Compound-Induced Stress Detection [frontiersin.org]
• 7. earsel.org [earsel.org]
• 8. Low-Cost Chlorophyll Fluorescence Imaging for Stress Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Molecular Mechanisms of Succinate Dehydrogenase Inhibitor Resistance in Phytopathogenic Fungi [online-rpd.org]
• 12. Exploring Plant Nutrient Status: Q&A on Chlorophyll Fluorescence Measurements - CID Bio-Science [cid-inc.com]

a improving the stability of Sedaxane in analytical standard solutions

This technical support center provides guidance on improving the stability of Sedaxane in analytical standard solutions. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Sedaxane stock solutions?

A1: Acetonitrile is the most recommended solvent for preparing Sedaxane analytical stock solutions.[1][2] Methodologies from regulatory bodies consistently utilize acetonitrile for this purpose.[1][2]

Q2: What is the recommended storage temperature for Sedaxane standard solutions?

A2: It is recommended to store Sedaxane stock solutions in a refrigerator or freezer, specifically between 0 and 9°C.[1][2] Always allow the solution to equilibrate to room temperature before use to ensure accurate measurements.[2]

Q3: How long can I expect my Sedaxane stock solution in acetonitrile to be stable?

A3: A 200 µg/mL stock solution of Sedaxane prepared in acetonitrile is presumed to be stable for up to 6 months when stored under refrigerated conditions (0-9°C).[1] For working solutions at lower concentrations, it is advisable to prepare them fresh from the stock solution.

Q4: Is Sedaxane sensitive to light?

A4: Yes, Sedaxane can degrade when exposed to light. The laboratory half-life for aqueous photolysis is 46 days.[3] Therefore, it is crucial to store all Sedaxane solutions in amber vials or otherwise protect them from light to prevent photodegradation.

Q5: How stable is Sedaxane in aqueous solutions and at different pH values?

A5: Sedaxane is very stable to hydrolysis. In dilute aqueous buffer solutions, it is stable at pH levels of 4, 5, 7, and 9 for at least 5 days at 50°C. At 25°C, it is stable for at least 30 days at pH 5, 7, and 9.[4] This indicates that hydrolysis is not a significant degradation pathway under typical analytical conditions.[5]

Q6: Should I be concerned about the stability of Sedaxane during high-temperature sample processing?

A6: Sedaxane is hydrolytically stable even at high temperatures. Studies have shown no significant degradation in experiments conducted at 90, 100, and 120°C across a range of pH values, simulating conditions like pasteurization, boiling, and sterilization.

Troubleshooting Guide

Q1: I am observing a gradual decrease in the peak area of my Sedaxane standard in my chromatography analysis over a few days. What could be the cause?

A1: This issue could be due to several factors:

• Improper Storage: Ensure your standard solution is stored in a refrigerator or freezer and protected from light. Room temperature storage or exposure to UV light can cause degradation.

• Solvent Evaporation: If the vial is not sealed properly, the solvent can evaporate, leading to an increase in concentration initially, followed by potential degradation or precipitation. Ensure vials are tightly capped.

• Adsorption: Although less common, the analyte could be adsorbing to the surface of the vial. Using silanized glass vials can mitigate this.

• Instrument Variability: Before concluding that the standard is unstable, check the performance of your analytical instrument (e.g., HPLC, GC). Run a system suitability test to ensure consistent performance.

Q2: My Sedaxane standard solution appears cloudy or has visible particulates. What should I do?

A2: Cloudiness or precipitation can occur if the concentration of Sedaxane exceeds its solubility in the chosen solvent, or if the solution is stored at very low temperatures.

• Gently warm the solution to room temperature and sonicate for a few minutes to see if the precipitate redissolves.

• Filter the solution through a suitable syringe filter (e.g., 0.22 µm PTFE) before use if the precipitate does not redissolve. However, be aware that this will lower the concentration of your standard.

• Prepare a new standard, ensuring that the amount of Sedaxane is fully dissolved in the solvent. It may be necessary to prepare a more dilute stock solution.

Q3: I am seeing unexpected peaks in the chromatogram of my Sedaxane standard. Does this indicate degradation?

A3: The appearance of new peaks could indicate the presence of degradation products.

• Review the storage conditions: Was the solution exposed to light or high temperatures for an extended period? Photodegradation is a known pathway for Sedaxane.[3]

• Check the purity of your solvent: Impurities in the solvent can also appear as extra peaks. Run a blank injection of the solvent to confirm.

• Consider the age of the standard: If the standard is old, it may have degraded. It is best to prepare a fresh standard from a certified reference material.

Data Presentation

Table 1: Summary of Known Stability Data for Sedaxane

Condition	Matrix	pH	Temperature	Duration	Stability Outcome
Hydrolysis	Dilute Aqueous Buffer	4, 5, 7, 9	50°C	5 days	Stable[4]
Hydrolysis	Dilute Aqueous Buffer	5, 7, 9	25°C	30 days	Stable[4]
High Temperature	Aqueous Solution	Various	90-120°C	-	No significant degradation
Photolysis	Aqueous Solution	-	-	46 days	Half-life[3]
Stock Solution Storage	Acetonitrile (200 µg/mL)	-	0-9°C	6 months	Assumed to be stable[1]

Experimental Protocols

Protocol 1: Preparation of a 200 µg/mL Sedaxane Stock Solution in Acetonitrile

This protocol is based on methodologies described in EPA analytical methods.[2]

Materials:

• Sedaxane analytical standard (of known purity)

• HPLC-grade acetonitrile

• Class A volumetric flasks (e.g., 10 mL or 25 mL)

• Analytical balance (readable to at least 0.01 mg)

• Amber glass vials with screw caps

Procedure:

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Handle Sedaxane powder in a well-ventilated area or a fume hood.

• Weighing: Accurately weigh the required amount of Sedaxane analytical standard directly into a volumetric flask. To prepare a 200 µg/mL (or 0.2 mg/mL) solution in a 10 mL flask, you would need 2.0 mg of Sedaxane. Adjust the weight based on the purity of the standard.

• Dissolving: Add a small volume of acetonitrile to the flask (e.g., 5-6 mL for a 10 mL flask). Gently swirl the flask to dissolve the Sedaxane completely. You may use a sonicator for a short period to aid dissolution.

• Diluting to Volume: Once the solid is completely dissolved, add acetonitrile to the calibration mark on the volumetric flask.

• Homogenization: Cap the flask securely and invert it several times (e.g., 15-20 times) to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined cap. Label the vial clearly with the compound name, concentration, solvent, preparation date, and expiry date (6 months from the preparation date). Store the solution in a refrigerator at 0-9°C.[1][2]

Mandatory Visualization

Caption: Troubleshooting workflow for unstable Sedaxane analytical standard solutions.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. ANVISA approves technical product sedaxane, from Syngenta - Revista Cultivar [revistacultivar.com]
• 4. fao.org [fao.org]
• 5. mda.state.mn.us [mda.state.mn.us]

Technical Support Center: Microbial Degradation of Sedaxane in Soil Microcosms

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the microbial degradation of Sedaxane in soil microcosms.

Frequently Asked Questions (FAQs)

Q1: What is Sedaxane and why is its microbial degradation in soil important?

A1: Sedaxane is a broad-spectrum pyrazole-carboxamide fungicide used as a seed treatment to protect crops against soil-borne and seed-borne diseases.[1] Its mode of action involves the inhibition of succinate dehydrogenase (SDH), a key enzyme in mitochondrial respiration. Understanding its microbial degradation is crucial for assessing its environmental fate, persistence, and potential long-term impacts on soil ecosystems. Aerobic soil metabolism is considered the primary mechanism of its degradation in the environment.[2]

Q2: What is the expected persistence of Sedaxane in soil?

A2: Sedaxane is considered to be persistent in the environment.[2] Laboratory studies have shown that its half-life (DT50) in aerobic soil can range from 296 to 422 days.[2]

Q3: What are the major microbial degradation products of Sedaxane in soil?

A3: Under aerobic conditions, Sedaxane degrades into several transformation products. The two main metabolites identified in soil are CSAA798670 and CSCD465008. CSCD465008 is reported to be formed through the cleavage of the carboxamide linkage. The proposed biotransformation pathway also includes amide hydrolysis, demethylation, and hydroxylation.

Q4: What analytical methods are typically used to quantify Sedaxane and its metabolites in soil?

A4: High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the standard analytical method for the sensitive and selective quantification of Sedaxane and its metabolites in soil samples. This often involves an extraction step with a solvent mixture like acetonitrile and water, followed by a clean-up procedure using Solid Phase Extraction (SPE).

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or very slow degradation of Sedaxane observed	1. Suboptimal microbial activity: Soil may have low microbial biomass or diversity. 2. Inappropriate incubation conditions: Temperature, moisture, or oxygen levels may not be optimal for microbial degradation. 3. Soil properties: High organic matter or clay content can lead to strong adsorption of Sedaxane, reducing its bioavailability to microorganisms. 4. Sterile control shows degradation: Abiotic degradation (e.g., hydrolysis) may be occurring, although Sedaxane is generally stable to hydrolysis.	1. Characterize soil: Analyze microbial biomass and diversity before starting the experiment. Consider using a soil with a known history of pesticide degradation. 2. Optimize conditions: Ensure incubation temperature is within the optimal range for soil microorganisms (typically 20-30°C). Maintain soil moisture at 50-70% of water holding capacity. Ensure adequate aeration for aerobic degradation. 3. Assess bioavailability: Measure the concentration of Sedaxane in the soil solution to understand how much is available for microbial uptake.
High variability in degradation rates between replicates	1. Inhomogeneous spiking: Uneven distribution of Sedaxane in the soil microcosms. 2. Heterogeneity of soil: Natural variation in the physical, chemical, and biological properties of the soil within and between microcosms. 3. Inconsistent incubation conditions: Fluctuations in temperature or moisture across different microcosms.	1. Improve spiking procedure: Ensure the spiking solution is thoroughly mixed with the soil. For solid formulations, ensure fine powder is evenly distributed. 2. Homogenize soil: Thoroughly mix the bulk soil sample before aliquoting into microcosms. Increase the number of replicates to account for inherent soil variability. 3. Standardize incubation: Use a temperature-controlled incubator and monitor moisture levels regularly, adjusting as needed.
Poor recovery of Sedaxane and/or metabolites during extraction	1. Inefficient extraction solvent: The chosen solvent may not be effectively extracting the analytes from the soil matrix. 2. Strong analyte-soil binding: Sedaxane and its metabolites may be tightly bound to soil particles. 3. Degradation during extraction/cleanup: Analytes may be unstable under the extraction or cleanup conditions.	1. Optimize extraction method: Test different solvent systems (e.g., varying the ratio of acetonitrile to water). Consider using techniques like pressurized liquid extraction (PLE) or microwave-assisted extraction (MAE). 2. Enhance desorption: Increase extraction time or use sonication to help release bound residues. 3. Assess stability: Spike a blank soil extract with standards and process it through the entire analytical method to check for analyte loss.
Interference or matrix effects in HPLC-MS/MS analysis	1. Co-eluting matrix components: Other compounds from the soil extract can interfere with the detection of the target analytes. 2. Ion suppression or enhancement: The sample matrix can affect the ionization efficiency of the analytes in the mass spectrometer source.	1. Improve sample cleanup: Optimize the Solid Phase Extraction (SPE) protocol. Consider using a different SPE sorbent or adding extra washing steps. 2. Modify chromatographic conditions: Adjust the HPLC gradient, mobile phase composition, or use a different column to improve separation from interfering compounds. 3. Use matrix-matched calibration: Prepare calibration standards in extracts of the control soil to compensate for matrix effects. The use of isotopically labeled internal standards is highly recommended.

Quantitative Data

The following tables summarize the degradation kinetics of Sedaxane in soil under aerobic conditions.

Table 1: Aerobic Soil Degradation Half-life (DT50) and DT90 of Sedaxane

Soil Type	Application Method	DT50 (days)	DT90 (days)
Loam	Seed Applied	88	292
Loam	Soil Applied	296	984
Sandy Clay Loam	Seed Applied	78	258
Sandy Clay Loam	Soil Applied	343	>1000

Data compiled from publicly available regulatory assessments.

Experimental Protocols

Detailed Methodology for a Soil Microcosm Experiment to Assess Aerobic Degradation of Sedaxane

This protocol outlines a general procedure for establishing and monitoring soil microcosms to study the microbial degradation of Sedaxane.

1. Soil Collection and Preparation:

• Collect fresh topsoil (0-15 cm depth) from a site with no recent history of fungicide application.

• Remove large debris (stones, roots) and sieve the soil through a 2 mm mesh to ensure homogeneity.

• Characterize the soil for key properties: pH, organic matter content, texture (sand, silt, clay percentages), and microbial biomass.

• Adjust the soil moisture to 50-60% of its maximum water holding capacity and pre-incubate in the dark at the desired experimental temperature (e.g., 20°C) for 7-14 days to allow the microbial community to stabilize.

2. Preparation of Spiking Solution:

• Prepare a stock solution of Sedaxane in a suitable solvent (e.g., acetone or methanol).

• Create a working solution by diluting the stock solution to a concentration that, when added to the soil, will result in the desired final concentration (e.g., 1 mg/kg soil).

3. Microcosm Setup:

• Weigh a standardized amount of the pre-incubated soil (e.g., 100 g dry weight equivalent) into individual glass flasks or jars (microcosms).

• Spike each microcosm with the Sedaxane working solution. Add the solution dropwise and mix thoroughly to ensure even distribution.

• Prepare a set of control microcosms by adding the same volume of solvent without Sedaxane.

• Prepare a set of sterile control microcosms to assess abiotic degradation. This can be achieved by autoclaving the soil before spiking.

• Cover the microcosms with gas-permeable stoppers or foil to allow for air exchange while minimizing moisture loss.

• Incubate the microcosms in the dark at a constant temperature (e.g., 20 ± 2°C).

4. Sampling and Analysis:

• Sacrifice replicate microcosms (typically 3 per treatment) at predetermined time intervals (e.g., 0, 7, 14, 30, 60, 90, and 120 days).

• At each sampling point, homogenize the soil from each replicate microcosm.

• Extract a subsample of soil (e.g., 10 g) with an appropriate solvent mixture (e.g., acetonitrile:water, 80:20 v/v) by shaking or sonication.

• Centrifuge the mixture and collect the supernatant.

• Perform a sample cleanup and concentration step, typically using Solid Phase Extraction (SPE).

• Analyze the final extract for the concentration of Sedaxane and its metabolites using a validated HPLC-MS/MS method.

5. Data Analysis:

• Calculate the concentration of Sedaxane and its metabolites at each time point.

• Plot the concentration of Sedaxane over time to determine the degradation kinetics.

• Calculate the DT50 and DT90 values using appropriate kinetic models (e.g., single first-order kinetics).

Visualizations

Caption: Experimental workflow for a Sedaxane soil microcosm degradation study.

Caption: Proposed microbial degradation pathway of Sedaxane in soil.

References

• 1. fao.org [fao.org]
• 2. GSRS [gsrs.ncats.nih.gov]

a enhancing the systemic uptake of Sedaxane in different plant species

Welcome to the technical support center for Sedaxane. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the systemic uptake of Sedaxane in different plant species. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What is Sedaxane and what is its primary mode of action?

Sedaxane is a broad-spectrum fungicide belonging to the pyrazole-carboxamide class.[1][2] Its primary mode of action is the inhibition of the succinate dehydrogenase (SDH) enzyme, also known as complex II, in the mitochondrial respiratory chain of fungi.[1][2][3] By binding to the quinone reduction site of the enzyme, Sedaxane blocks the tricarboxylic acid (TCA) cycle and electron transport chain, thereby preventing fungal respiration and energy production.[2][3]

Q2: Is Sedaxane a systemic fungicide?

Yes, Sedaxane possesses systemic properties.[1] When applied as a seed treatment, its physicochemical properties are optimized to provide both local and systemic protection to the seed and roots of the target crop.[3][4] It can move from the seed into the surrounding soil and is taken up by the plant tissues, protecting the roots and lower stems.[5][6]

Q3: In which plant species is Sedaxane typically used?

Sedaxane is registered for use as a seed treatment on a variety of major crops, including cereals (such as wheat, barley, oats, and triticale), soybeans, and canola.[1][2][7]

Q4: What fungal pathogens is Sedaxane effective against?

Sedaxane has a broad activity spectrum that covers both seed-borne and soil-borne fungi. It is particularly effective against Rhizoctonia spp., various smut and bunt fungi (Ustilago spp., Tilletia caries), Pyrenophora graminea, and Microdochium nivale.[3][8]

Q5: Are there any observed effects of Sedaxane on the plant itself, aside from fungal protection?

Yes, studies have documented biostimulant effects in certain plant species like maize and wheat.[5][9] These effects can manifest as significant morphological and physiological changes, including increased root length, surface area, and branching.[5][10] These changes are attributed to auxin-like and gibberellin-like activity.[6][10]

Q6: How is Sedaxane metabolized in plants?

Plant metabolism studies in crops like wheat and soybean indicate that Sedaxane is metabolized through processes such as N-demethylation of the pyrazole ring and hydroxylation of the phenyl ring.[11] While parent Sedaxane can be found as a major residue, the absolute levels are generally low.[11]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with Sedaxane.

Issue 1: Inconsistent or Lack of Fungicidal Efficacy

• Question: I am not observing the expected level of disease control in my experiments. What could be the cause?

• Answer:

  • Pathogen Spectrum: Confirm that the target pathogen is within Sedaxane's known spectrum of activity. Sedaxane is highly effective against specific fungi like Rhizoctonia solani but may be less effective against others.[3]

  • Fungicide Resistance: The target pathogen population may have developed resistance. SDHI fungicides are classified as having a medium to high risk of resistance development.[1] It is recommended to use Sedaxane in combination with fungicides that have different modes of action to manage resistance.[1][3]

  • Application Rate: Ensure the application rate used in your seed treatment is appropriate for the target crop and disease pressure. Application rates can range from 2.5 to 5.0g of Sedaxane per 100 kg of seed.[1]

  • Environmental Conditions: Soil type, moisture, and temperature can influence the availability and uptake of the fungicide by the plant. Sedaxane is persistent in soil but has low mobility, which can be affected by these factors.[7][12]

Issue 2: Unexpected Plant Morphological or Physiological Changes

• Question: My plants treated with Sedaxane are showing increased root growth and other morphological changes not seen in the control group. Is this a known effect?

• Answer:

  • Biostimulant Effects: This is a documented phenomenon. Sedaxane has been shown to exhibit auxin-like and gibberellin-like properties, which can stimulate root growth, including increased length, area, and the number of forks.[5][10]

  • Dose-Dependence: These biostimulant effects are dose-dependent. Studies in maize have shown that maximum benefits, such as a 60% increase in root length, were achieved at an intermediate dose (75 μg a.i. per seed), with higher or lower doses showing less pronounced effects.[5][10]

  • Metabolic Changes: The observed growth changes may be linked to enhanced nitrogen and phenylpropanoid metabolism. Research has indicated that Sedaxane can increase the activity of enzymes like glutamine synthetase (GS) and phenylalanine ammonia-lyase (PAL).[5][10]

Issue 3: Difficulty in Detecting and Quantifying Sedaxane in Plant Tissues

• Question: I am having trouble achieving consistent results when analyzing Sedaxane residues in my plant samples. What should I check?

• Answer:

  • Extraction Method: Ensure you are using a validated analytical method. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common basis for pesticide extraction from agricultural products.[13] For soil and plant tissues, extraction is typically done with an acetonitrile:water mixture.[11][14]

  • Analytical Technique: High-performance liquid chromatography with triple quadrupole mass spectrometric detection (LC-MS/MS) is the standard for final determination due to its sensitivity and specificity.[14] The limit of quantification can be as low as 0.005 mg/kg for the parent compound in plant matrices.[11]

  • Metabolite Analysis: Remember that Sedaxane is metabolized within the plant. Your analysis should not only target the parent compound (both cis and trans isomers) but also its key metabolites, such as CSCD659089 (trans para phenol sedaxane) and CSCD668403 (β-hydroxy carbonyl sedaxane), to get a complete picture of its uptake and distribution.[11]

  • Sample Storage: Ensure proper storage of samples. Sedaxane and its isomers are generally stable for at least 24 months in frozen plant matrices (-20°C or below).[11]

Quantitative Data Summary

The following tables summarize key quantitative data from research on Sedaxane.

Table 1: Effect of Increasing Sedaxane Dose on Maize Seedling Morphology (20 Days After Sowing)

Parameter	Control (0 µ g/seed )	Sedaxane (25 µ g/seed )	Sedaxane (75 µ g/seed )	Sedaxane (150 µ g/seed )
Shoot Dry Weight (g)	0.24	0.26 (+8%)	0.29 (+21%)	0.25 (+4%)
Root Dry Weight (g)	0.10	0.10 (0%)	0.11 (+10%)	0.10 (0%)
Root Length (cm)	105.7	151.7 (+44%)	169.1 (+60%)	148.1 (+40%)
Root Surface Area (cm²)	91.2	120.3 (+32%)	132.2 (+45%)	114.9 (+26%)
Number of Root Forks	1207	1629 (+35%)	1823 (+51%)	1789 (+48%)
Data adapted from a study on the biostimulant effects of Sedaxane in maize under sterile conditions.[5][10]

Table 2: Key Metabolites of Sedaxane Identified in Primary Crops

Metabolite Code	Chemical Identification	Found in
Sedaxane	Parent Compound (cis and trans isomers)	Wheat, Soybean, Swiss Chard
CSCD667584	N-desmethyl sedaxane	Wheat, Soybean, Swiss Chard
CSCD658906	Trans para phenol sedaxane	Wheat, Soybean, Swiss Chard
CSCD659090	Cis para phenol sedaxane	Wheat, Soybean, Swiss Chard
CSCD668403	β-hydroxy carbonyl sedaxane	Wheat, Soybean, Swiss Chard
CSCD667555	N-glucoside (trans) sedaxane	Wheat, Soybean, Swiss Chard
CSCD667556	N-malonyl-glucoside of sedaxane	Wheat, Soybean, Swiss Chard
Data from metabolism studies in wheat, soybean, and Swiss chard.[1][11]

Experimental Protocols

Protocol 1: Seed Treatment Application for Experimental Trials

This protocol describes a general method for applying Sedaxane to seeds for laboratory and greenhouse experiments.

• Prepare the Slurry: Use a commercial formulation of Sedaxane (e.g., Vibrance® 500 FS).[6] Calculate the required amount of formulation based on the target dose (e.g., 25, 75, 150 µg AI per seed) and the number of seeds.[5] Dilute the formulation with a small amount of tap water to create a slurry.

• Seed Coating: Place a pre-weighed batch of seeds into a glass flask or a suitable coating container.

• Application: Add the prepared slurry to the seeds in the flask.

• Mixing: Securely cap the flask and rotate it to ensure even distribution of the slurry on the seed surface. A commercial seed treater or a laboratory rotator device can be used for this purpose.[15] A common procedure is to rotate the flask for 30 seconds, pause, and then rotate again for another 30 seconds.[15]

• Drying: Spread the treated seeds on a tray in a single layer and allow them to air-dry in a well-ventilated area before planting. Avoid direct sunlight.

• Control Group: Prepare a control group of seeds treated only with water (or the formulation blank if available) using the same procedure.

Protocol 2: Analysis of Sedaxane and its Metabolites in Plant Tissue

This protocol outlines the key steps for extracting and quantifying Sedaxane from plant samples using LC-MS/MS.

• Sample Homogenization: Freeze plant tissue samples (e.g., roots, shoots) immediately after collection and store at -20°C or lower.[11] Homogenize the frozen samples using a suitable processor, potentially with dry ice to keep the sample frozen.

• Extraction:

  • Weigh a subsample (e.g., 10 g) of the homogenized tissue into a centrifuge tube.[11]

  • Add 50 mL of an 80:20 (v/v) acetonitrile:ultra-pure water solution.[14]

  • Shake vigorously for a set period (e.g., 1 hour) using a mechanical shaker.[14]

  • Centrifuge the sample (e.g., at 4000 rpm for 5 minutes) to separate the supernatant from the solid plant material.[14]

• Solid Phase Extraction (SPE) Cleanup (if necessary):

  • Take an aliquot of the supernatant and dilute it with ultra-pure water.

  • Pass the diluted extract through an appropriate SPE cartridge to remove interfering compounds.

  • Elute Sedaxane and its metabolites from the cartridge with acetonitrile.

  • Evaporate the eluate under a gentle stream of nitrogen or air.

• Final Determination:

  • Reconstitute the dried extract in a suitable solvent mixture (e.g., water:acetonitrile).

  • Transfer the final sample into an autosampler vial.

  • Analyze the sample using a validated LC-MS/MS method, monitoring for the parent isomers and relevant metabolites.[11][14]

• Quantification: Create a calibration curve using certified analytical standards of Sedaxane and its metabolites to quantify the concentrations in the samples.

Visualizations

Diagram 1: Sedaxane's Mode of Action

Caption: Sedaxane inhibits the SDH enzyme, disrupting the fungal mitochondrial respiratory chain.

Diagram 2: Experimental Workflow for Assessing Biostimulant Effects

Caption: Workflow for evaluating the morphological and physiological effects of Sedaxane on plants.

Diagram 3: Troubleshooting Logic for Inconsistent Efficacy

Caption: A logical flow diagram for troubleshooting poor fungicidal efficacy of Sedaxane.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Sedaxane - Wikipedia [en.wikipedia.org]
• 3. Biological activity of sedaxane---a novel broad-spectrum fungicide for seed treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings [frontiersin.org]
• 6. Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mda.state.mn.us [mda.state.mn.us]
• 8. syngentaseedcare.com [syngentaseedcare.com]
• 9. Early morpho-physiological response of oilseed rape under seed applied Sedaxane fungicide and Rhizoctonia solani pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. fao.org [fao.org]
• 12. ANVISA approves technical product sedaxane, from Syngenta - Revista Cultivar [revistacultivar.com]
• 13. researchgate.net [researchgate.net]
• 14. epa.gov [epa.gov]
• 15. scispace.com [scispace.com]

a dealing with co-formulants interference in Sedaxane analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to co-formulant interference in the analysis of Sedaxane.

Frequently Asked Questions (FAQs)

Q1: What is Sedaxane and what are its common formulations?

A1: Sedaxane is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide used as a seed treatment to protect crops against a variety of fungal pathogens.[1][2] It is the active ingredient in product lines such as Vibrance®. These products are often complex formulations that may contain other active ingredients, which can act as co-formulants in a Sedaxane-specific analysis. Common co-formulated active ingredients include difenoconazole, mefenoxam, fludioxonil, and azoxystrobin.[3][4][5][6][7]

Q2: What are co-formulants and why do they interfere with Sedaxane analysis?

A2: Co-formulants are substances other than the active ingredient that are added to pesticide formulations to enhance their effectiveness, stability, and usability.[8] These can include surfactants, solvents, anti-foaming agents, and other active ingredients.[8] Interference in Sedaxane analysis can occur in two primary ways:

• Ion Suppression or Enhancement in Mass Spectrometry (MS): Co-eluting co-formulants can affect the ionization efficiency of Sedaxane in the MS source, leading to a decrease (suppression) or increase (enhancement) in the analyte signal. This can result in inaccurate quantification.[9][10] Surfactants are common culprits for this phenomenon.[11]

• Chromatographic Interference: Co-formulants can co-elute with Sedaxane, causing distorted peak shapes (e.g., tailing, fronting, or splitting) or the appearance of interfering peaks.[8][12] This can negatively impact peak integration and the overall accuracy of the analysis.

Q3: What are the typical analytical methods for Sedaxane determination?

A3: The most common analytical method for the determination of Sedaxane in various matrices is High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).[13][14] Sample preparation typically involves extraction with an organic solvent like acetonitrile, followed by a cleanup step using Solid Phase Extraction (SPE) to remove interfering matrix components.[13][14]

Troubleshooting Guides

Issue 1: Poor Peak Shape for Sedaxane

Symptom: You observe peak tailing, fronting, or splitting for the Sedaxane analyte peak in your chromatogram.

Possible Cause:

• Co-elution with a Co-formulant: A co-formulant in the formulation may be interacting with the analytical column or the analyte itself, leading to distorted peak shapes.[12][15]

• Column Overload: High concentrations of the analyte or co-formulants can lead to peak fronting.[15]

• Column Degradation: Problems with the analytical column, such as a blocked inlet frit or degradation of the stationary phase, can cause peak distortion for all analytes.[8]

Troubleshooting Steps:

• Inject a Diluted Sample: Dilute the sample extract and re-inject it. If the peak shape improves, the issue may be related to column overload.[15]

• Modify Chromatographic Conditions:

  • Gradient Optimization: Adjust the gradient elution profile to improve the separation between Sedaxane and any interfering co-formulants.

  • Mobile Phase Modification: Ensure the mobile phase pH is appropriate for Sedaxane. Adding a small amount of an acidic modifier (e.g., formic acid) can sometimes improve the peak shape for amide-containing compounds.

• Check Column Health:

  • Inject a Standard: Inject a pure standard of Sedaxane. If the peak shape is good, the problem is likely matrix-related. If the peak shape is still poor, the column may be the issue.

  • Backflush the Column: If you suspect a blocked frit, you can try backflushing the column (disconnect from the detector first).[8]

  • Replace the Column: If other troubleshooting steps fail, the column may need to be replaced.[8]

Issue 2: Inaccurate Quantification due to Ion Suppression

Symptom: You observe low and inconsistent recovery of Sedaxane, or the results of your quality control samples are outside the acceptable limits.

Possible Cause:

• Matrix Effects: Co-eluting co-formulants, particularly surfactants, are likely suppressing the ionization of Sedaxane in the MS source.[9][11]

Troubleshooting Steps:

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering co-formulants, thereby minimizing ion suppression.[16] This is often the simplest and most effective first step.

• Use Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix extract that has been processed in the same way as your samples. This helps to compensate for the matrix effects.[17]

• Employ an Internal Standard: Use a stable isotope-labeled internal standard for Sedaxane if available. This is the most effective way to correct for ion suppression as the internal standard will be affected in the same way as the analyte.

• Enhance Sample Cleanup:

  • Optimize SPE: Experiment with different SPE sorbents or washing and elution solvents to more effectively remove the interfering co-formulants.

  • Liquid-Liquid Extraction (LLE): An additional LLE step before or after SPE may help to remove certain types of interferences.

• Modify LC-MS/MS Parameters:

  • Chromatographic Separation: Improve the separation of Sedaxane from the suppression zone. This can be visualized by a post-column infusion experiment.

  • Ion Source Parameters: Optimize the ion source parameters (e.g., gas flows, temperature) to minimize the impact of co-formulants.

Quantitative Data on Co-formulant Interference

The exact composition of co-formulants in commercial pesticide formulations is often proprietary and not publicly disclosed. However, the following table provides a representative illustration of the impact of common co-formulant classes on the analysis of a pesticide like Sedaxane. The values presented are for illustrative purposes to demonstrate the concept of ion suppression.

Co-formulant Class	Analyte Signal Response (Compared to Standard in Pure Solvent)
Non-ionic Surfactants (e.g., Alcohol Ethoxylates)	40-70% Signal Suppression
Anionic Surfactants (e.g., Alkylbenzene Sulfonates)	50-80% Signal Suppression
Solvents (e.g., Propylene Glycol)	10-30% Signal Suppression
Other Active Ingredients (e.g., Difenoconazole)	5-20% Signal Suppression

Note: The degree of ion suppression is highly dependent on the specific co-formulant, its concentration, the chromatographic conditions, and the ion source design.

Experimental Protocols

Protocol 1: General Sample Preparation for Sedaxane Analysis in Seed Samples

• Homogenization: Homogenize a representative sample of seeds (e.g., 10 g) to a fine powder.

• Extraction:

  • To the homogenized sample, add 20 mL of acetonitrile/water (80:20, v/v).

  • Shake vigorously for 30 minutes on a mechanical shaker.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant (the extract).

• Solid Phase Extraction (SPE) Cleanup:

  • Condition an SPE cartridge (e.g., a polymeric reversed-phase cartridge) with 5 mL of methanol followed by 5 mL of water.

  • Load 5 mL of the sample extract onto the SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar interferences.

  • Elute the Sedaxane with 10 mL of acetonitrile or methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: Post-Column Infusion Experiment to Identify Ion Suppression Zones

• Setup:

  • Prepare a solution of pure Sedaxane standard at a concentration that gives a stable and moderate signal.

  • Using a T-junction, infuse this solution at a constant flow rate (e.g., 10 µL/min) into the LC eluent stream after the analytical column but before the MS source.

• Analysis:

  • Inject a blank matrix extract (that has been through the sample preparation process) onto the LC system.

  • Monitor the signal of the infused Sedaxane standard throughout the chromatographic run.

• Interpretation:

  • A stable baseline indicates no ion suppression.

  • A dip in the baseline indicates a region of ion suppression where matrix components are eluting.

  • By comparing the retention time of the Sedaxane peak with the ion suppression zones, you can determine if co-eluting matrix components are affecting your analyte's signal. This information can then be used to adjust the chromatography to separate the analyte from the suppression zone.

Visualizations

Caption: A typical experimental workflow for the analysis of Sedaxane in seed samples.

Caption: A logical troubleshooting workflow for common issues in Sedaxane analysis.

References

• 1. Frontiers | Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings [frontiersin.org]
• 2. fao.org [fao.org]
• 3. mda.state.mn.us [mda.state.mn.us]
• 4. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 5. Vibrance Ultra Potato - Seed Treatment Product & Label Information | Syngenta US [syngenta-us.com]
• 6. syngenta.co.uk [syngenta.co.uk]
• 7. Vibrance RST - Fungicide Product & Label Information | Syngenta US [syngenta-us.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. longdom.org [longdom.org]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. Assessment of Co-Formulants in Marketed Plant Protection Products by LC-Q-Orbitrap-MS: Application of a Hybrid Data Treatment Strategy Combining Suspect Screening and Unknown Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Unveiling Coformulants in Plant Protection Products by LC-HRMS Using a Polyhydroxy Methacrylate Stationary Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 15. gmpinsiders.com [gmpinsiders.com]
• 16. researchgate.net [researchgate.net]
• 17. Compensation of matrix effects in seed matrices followed by gas chromatography-tandem mass spectrometry analysis of pesticide residues - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing and Mitigating Fungal Resistance to Sedaxane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on strategies to manage and mitigate fungal resistance to Sedaxane, a succinate dehydrogenase inhibitor (SDHI) fungicide. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist researchers in their experimental work.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments related to Sedaxane resistance.

Issue	Possible Cause(s)	Recommended Solution(s)
Fungicide Sensitivity Assay: No inhibition of fungal growth even at high Sedaxane concentrations in a known susceptible strain.	1. Inactive Sedaxane solution. 2. Improper preparation of media. 3. Fungal isolate is not the expected susceptible strain.	1. Prepare a fresh stock solution of Sedaxane. 2. Ensure the fungicide is added to the molten agar at the correct temperature (around 45-50°C) to prevent degradation. 3. Verify the identity of the fungal isolate through molecular methods (e.g., ITS sequencing).
Fungicide Sensitivity Assay: High variability in mycelial growth inhibition between replicates.	1. Uneven distribution of fungicide in the agar plates. 2. Inconsistent size of mycelial plugs used for inoculation. 3. Contamination of cultures.	1. Thoroughly mix the fungicide into the molten agar before pouring plates. 2. Use a sterile cork borer to obtain uniform mycelial plugs from the actively growing edge of the fungal colony. 3. Check for any signs of contamination and use pure cultures for the assay.
Molecular Assay: No PCR amplification of the target Sdh gene fragment.	1. Poor quality or insufficient quantity of fungal DNA. 2. PCR inhibitors present in the DNA extract. 3. Incorrect PCR primer design or annealing temperature.	1. Re-extract DNA using a validated protocol and quantify the DNA concentration. 2. Include a purification step in the DNA extraction protocol to remove inhibitors. 3. Verify primer sequences and optimize the annealing temperature using a gradient PCR.
Molecular Assay: Non-specific bands observed after PCR amplification.	1. Suboptimal annealing temperature. 2. Primer-dimer formation. 3. Contamination with non-target DNA.	1. Increase the annealing temperature in increments of 1-2°C. 2. Redesign primers if necessary. 3. Use sterile techniques and filtered pipette tips to prevent cross-contamination.
Sequencing: Poor quality sequencing data of the Sdh gene.	1. Insufficiently purified PCR product. 2. Low concentration of the PCR product.	1. Purify the PCR product using a commercial kit before sending for sequencing. 2. Increase the number of PCR cycles or start with a higher concentration of template DNA.

Frequently Asked Questions (FAQs)

1. What is the mode of action of Sedaxane and how does resistance develop?

Sedaxane is a Succinate Dehydrogenase Inhibitor (SDHI) fungicide.[1][2][3] It works by binding to the succinate dehydrogenase (SDH) enzyme, also known as complex II, in the mitochondrial respiratory chain of fungi.[1][3][4] This binding blocks the oxidation of succinate to fumarate, which disrupts the tricarboxylic acid (TCA) cycle and cellular respiration, ultimately leading to fungal cell death.[4]

Fungal resistance to Sedaxane and other SDHIs primarily arises from mutations in the genes encoding the subunits of the SDH enzyme, specifically SdhB, SdhC, and SdhD.[5][6] These mutations can alter the amino acid sequence of the protein, reducing the binding affinity of Sedaxane to the enzyme and rendering the fungicide less effective.[5][6]

2. What are the key strategies to mitigate the development of Sedaxane resistance in a research setting?

• Use of Mixtures: When possible, use Sedaxane in combination with fungicides that have a different mode of action.[1][7] This can delay the selection of resistant individuals.

• Alternation of Fungicides: Rotate the use of Sedaxane with fungicides from different FRAC (Fungicide Resistance Action Committee) groups.[7][8]

• Dose Management: Use the manufacturer's recommended application rates. Using lower-than-recommended rates can select for partially resistant individuals, while overuse can accelerate the selection of highly resistant strains.

• Integrated Pest Management (IPM): Combine chemical control with non-chemical methods such as using resistant crop varieties, practicing crop rotation, and maintaining good field hygiene to reduce the overall disease pressure and reliance on fungicides.[8][9][10]

3. How can I determine if a fungal isolate is resistant to Sedaxane?

You can determine resistance through two main approaches:

• Phenotypic Assay (Fungicide Sensitivity Testing): This involves growing the fungal isolate on a growth medium amended with different concentrations of Sedaxane and determining the effective concentration that inhibits 50% of its growth (EC50). A significantly higher EC50 value compared to a known susceptible (wild-type) isolate indicates resistance.

• Genotypic Assay (Molecular Testing): This involves sequencing the SdhB, SdhC, and SdhD genes of the fungal isolate to identify known mutations that confer resistance to SDHI fungicides.[6]

4. What does the EC50 value tell me about the level of resistance?

The EC50 value is a quantitative measure of the fungicide's effectiveness. The resistance factor (RF) can be calculated by dividing the EC50 of the test isolate by the EC50 of a sensitive wild-type isolate. A higher RF indicates a higher level of resistance.

Data Presentation

Table 1: In Vitro Sensitivity of Fungal Pathogens to Sedaxane and Other SDHI Fungicides (EC50 values in µg/mL)

Fungal Species	Fungicide	Sensitive (Wild-Type) EC50	Resistant Mutant(s)	Resistant EC50	Reference
Alternaria solani	Boscalid	< 5	H278Y, H278R, H134R, H133R, D123E	6 to >500	[11]
Corynespora cassiicola	Boscalid	-	B-H278L/R/Y, B-I280V, C-S73P, D-G109V, D-H105R	-	[12]
Fusarium virguliforme	Fluopyram	3.81 (median)	-	4.09 (median)	[8]
Fusarium virguliforme	Pydiflumetofen	0.11 (average)	-	-	[8]

Note: Data for Sedaxane was not explicitly found in a comparable tabular format in the search results. The table presents data for other SDHIs to illustrate the expected range of EC50 values and the impact of resistance mutations.

Experimental Protocols

Protocol 1: Fungicide Sensitivity Testing (Agar Dilution Method)

Objective: To determine the EC50 value of Sedaxane for a fungal isolate.

Materials:

• Pure fungal culture

• Potato Dextrose Agar (PDA)

• Sedaxane (analytical grade)

• Dimethyl sulfoxide (DMSO)

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Incubator

Methodology:

• Prepare Sedaxane Stock Solution: Dissolve Sedaxane in DMSO to a concentration of 10 mg/mL.

• Prepare Fungicide-Amended Media:

  • Autoclave PDA and cool it to 45-50°C in a water bath.

  • Prepare a series of Sedaxane concentrations (e.g., 0, 0.01, 0.1, 1, 10, 100 µg/mL) by adding the appropriate volume of the stock solution to the molten PDA. Ensure the final DMSO concentration does not exceed 1% in the media.

  • Pour the amended PDA into sterile Petri dishes.

• Inoculation:

  • From the actively growing margin of a 7-day-old fungal culture, take a 5 mm mycelial plug using a sterile cork borer.

  • Place the mycelial plug, mycelium-side down, in the center of each PDA plate (both fungicide-amended and control plates).

• Incubation:

  • Incubate the plates at the optimal growth temperature for the fungus in the dark.

• Data Collection and Analysis:

  • Measure the diameter of the fungal colony in two perpendicular directions when the colony on the control plate has reached approximately two-thirds of the plate diameter.

  • Calculate the percentage of mycelial growth inhibition for each concentration relative to the control.

  • Determine the EC50 value by probit analysis of the dose-response curve.

Protocol 2: Molecular Detection of Sdh Gene Mutations

Objective: To identify mutations in the SdhB, SdhC, and SdhD genes associated with Sedaxane resistance.

1. Fungal DNA Extraction

• Materials:

  • Fungal mycelium (grown in liquid or on solid media)

  • DNA extraction buffer (e.g., CTAB buffer)

  • Phenol:chloroform:isoamyl alcohol (25:24:1)

  • Isopropanol and 70% ethanol

  • RNase A

  • Microcentrifuge tubes, pestle, and liquid nitrogen

• Methodology:

  • Harvest fungal mycelium and freeze it in liquid nitrogen.

  • Grind the frozen mycelium to a fine powder using a sterile pestle.

  • Add DNA extraction buffer and incubate at 65°C for 1 hour.[10]

  • Add an equal volume of phenol:chloroform:isoamyl alcohol, vortex, and centrifuge.[3][10]

  • Transfer the upper aqueous phase to a new tube and precipitate the DNA with isopropanol.[10]

  • Wash the DNA pellet with 70% ethanol, air dry, and resuspend in sterile water or TE buffer.[3][10]

  • Treat with RNase A to remove RNA contamination.

  • Assess DNA quality and quantity using a spectrophotometer or gel electrophoresis.

2. PCR Amplification of Sdh Genes

• Materials:

  • Extracted fungal DNA

  • Primers specific for fungal SdhB, SdhC, and SdhD genes

  • Taq DNA polymerase and dNTPs

  • PCR buffer

  • Thermocycler

• Methodology:

  • Design or obtain primers that flank the regions of the Sdh genes where resistance mutations are known to occur.

  • Set up the PCR reaction mixture containing the DNA template, primers, dNTPs, Taq polymerase, and buffer.

  • Perform PCR using a thermocycler with an optimized program (initial denaturation, followed by 30-35 cycles of denaturation, annealing, and extension, and a final extension step).[3]

3. DNA Sequencing and Analysis

• Methodology:

  • Purify the PCR products to remove primers and dNTPs.

  • Send the purified PCR products for Sanger sequencing.

  • Align the obtained sequences with the wild-type Sdh gene sequences to identify any point mutations.

Mandatory Visualizations

Caption: Mode of action of Sedaxane in the fungal respiratory chain.

Caption: Logical relationship of Sedaxane resistance management strategies.

Caption: Experimental workflow for the assessment of fungal resistance to Sedaxane.

References

• 1. Fungicide resistance assays for fungal plant pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. frac.info [frac.info]
• 3. plantpathologyquarantine.org [plantpathologyquarantine.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Methods to detect fungicide resistance: from broth dilution to real-time PCR : Rothamsted Research [repository.rothamsted.ac.uk]
• 7. resistance.nzpps.org [resistance.nzpps.org]
• 8. Crop Protection Network [cropprotectionnetwork.org]
• 9. scispace.com [scispace.com]
• 10. mycologylab.org [mycologylab.org]
• 11. scispace.com [scispace.com]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]

Reference Data & Comparative Studies

A Comparative Guide to the Biostimulant Effects of Sedaxane on Maize Seedling Growth

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Sedaxane's biostimulant effects on maize seedling growth against other alternatives, supported by experimental data. Detailed methodologies for key experiments are included to facilitate replication and further research.

Sedaxane's Biostimulant Performance in Maize

Sedaxane, a succinate dehydrogenase inhibitor (SDHI) fungicide, has demonstrated significant biostimulant properties in maize seedlings beyond its primary fungicidal activity.[1][2][3][4] Research indicates that Sedaxane can enhance root establishment, intensify nitrogen and phenylpropanoid metabolism, and may help young maize plants overcome biotic and abiotic stresses in their early growth stages.[1][2][3]

The biostimulant effects of Sedaxane are characterized by auxin-like and gibberellin-like activities, leading to notable morphological and physiological changes in maize seedlings.[1][2][3][4]

Quantitative Analysis of Sedaxane's Effects

A study by Dal Cortivo et al. (2017) provides key quantitative data on the impact of different seed-applied doses of Sedaxane on maize seedlings at the 3-leaf stage, 20 days after sowing. The experiments were conducted under controlled, sterilized conditions to isolate the biostimulant effects from its fungicidal action.

Table 1: Morphological Effects of Sedaxane on Maize Seedlings

Parameter	Control (Untreated)	Sedaxane (25 µg a.i. seed⁻¹)	Sedaxane (75 µg a.i. seed⁻¹)	Sedaxane (150 µg a.i. seed⁻¹)
Shoot Biomass (g)	0.48	0.52 (+8%)	0.58 (+21%)	0.51 (+6%)
Root Biomass (g)	0.29	0.30 (+3%)	0.32 (+10%)	0.31 (+7%)
Root Length (cm)	85.2	112.5 (+32%)	136.3 (+60%)	121.8 (+43%)
Root Area (cm²)	20.1	24.5 (+22%)	29.1 (+45%)	26.8 (+33%)
Root Forks (n)	45.2	52.1 (+15%)	68.2 (+51%)	66.7 (+48%)

Data sourced from Dal Cortivo et al. (2017). The intermediate dose of 75 µg a.i. seed⁻¹ yielded the most significant positive effects on root morphology.[1][2]

Table 2: Physiological Effects of Sedaxane on Maize Seedlings

Parameter	Control (Untreated)	Sedaxane (25 µg a.i. seed⁻¹)	Sedaxane (75 µg a.i. seed⁻¹)	Sedaxane (150 µg a.i. seed⁻¹)
Shoot Glutamine Synthetase (GS) Activity	100%	+28%	+45%	+25%
Root Glutamine Synthetase (GS) Activity	100%	+35%	+66%	+66%
Shoot Glutamate Synthase (GOGAT) Activity	No significant change	No significant change	No significant change	No significant change
Root Glutamate Synthase (GOGAT) Activity	Slight, insignificant reductions	Slight, insignificant reductions	Slight, insignificant reductions	Slight, insignificant reductions
Shoot Phenylalanine Ammonia-Lyase (PAL) Activity	Improved	Improved	Improved	Improved
Shoot Soluble Phenolic Acids	100%	+14%	Similar to control	Similar to control
Caffeic Acid Concentration	Significantly lower than treated plants	Significantly higher	Significantly higher	Significantly higher

Data summarized from Dal Cortivo et al. (2017). Sedaxane enhanced nitrogen metabolism by increasing GS activity and influenced the phenylpropanoid pathway, leading to an accumulation of phenolic acids.[1][2]

Comparison with Alternative Fungicides

While Sedaxane is a member of the SDHI class of fungicides, other fungicide classes also exhibit biostimulant or growth-promoting effects.

Table 3: Comparison of Sedaxane with Other Fungicide Classes

Fungicide Class	Active Ingredients	Reported Biostimulant Effects
SDHIs	Sedaxane, Boscalid, Bixafen, Isopyrazam	Auxin and gibberellin-like activity, enhanced root growth, intensified nitrogen and phenylpropanoid metabolism, improved drought resistance.[1][2][5]
Strobilurins (QoI)	Azoxystrobin, Pyraclostrobin	Increased leaf number and area, enhanced shoot and root biomass, delayed senescence, increased CO₂ assimilation, and improved tolerance to abiotic stresses.[1][2]
Azoles	Tebuconazole, Propiconazole	Increased chlorophyll content, delayed leaf senescence, and protection against various abiotic stresses.[1][2]
Phenylpyrroles + Acylalanines	Fludioxonil + Metalaxyl-M	Often used in combination with other fungicides. One study showed that the addition of Sedaxane to a Fludioxonil + Metalaxyl-M treatment improved root growth and drought tolerance in maize.[6][7]

Experimental Protocols

Maize Seedling Growth Experiment (Dal Cortivo et al., 2017)

• Seed Treatment: Maize seeds were treated with three different doses of Sedaxane: 25, 75, and 150 µg of active ingredient per seed, corresponding to 2.5, 7.5, and 15 mL of the commercial product Vibrance® 500 FS (500 g a.i. L⁻¹) per 50,000 seeds. An untreated control group was also included.[1][2]

• Potting and Growth Conditions: Three seeds per pot were sown in sterilized pot soil. After emergence, seedlings were thinned to one plant per pot. The experiment was conducted under controlled, sterilized conditions to eliminate confounding effects from soil-borne pathogens.[1][2]

• Experimental Design: A completely randomized design with six replicates was used.[1][2]

• Data Collection: At 20 days after sowing (3-leaf stage), various morphological and physiological parameters were measured from three plants per treatment. The remaining three plants were used for enzymatic activity assays.[1][2]

• Hormone-like Activity Bioassay (Audus Test): The auxin-like and gibberellin-like activity of Sedaxane was determined using the Audus bioassay. An auxin-like effect was suggested by a dose-proportional reduction in root length of watercress. A gibberellin-like effect was indicated by enhanced shoot growth in lettuce, proportional to the dose, similar to the effect of exogenous gibberellic acid.[1][2]

Drought Tolerance Experiment (Di Stefano et al., 2017)

• Seed Treatments: Maize seeds were subjected to three different treatments: untreated control, Maxim XL (Fludioxonil + Metalaxyl-M), and Maxim XL + Vibrance (containing Sedaxane).[6][7]

• Growth Conditions: Maize was grown in 6-liter PVC pots filled with a sand and silty-loam soil mixture in a controlled greenhouse environment.[6]

• Water Regimes: Two water regimes were imposed: optimal water supply and progressive water stress.[7]

Visualizing the Mechanisms and Workflows

Proposed Signaling Pathway for Sedaxane's Biostimulant Effect

Caption: Proposed signaling pathway of Sedaxane's biostimulant effects in maize seedlings.

Experimental Workflow for Validating Sedaxane's Biostimulant Effects

Caption: Experimental workflow for assessing the biostimulant effects of Sedaxane on maize.

References

• 1. Frontiers | Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings [frontiersin.org]
• 2. Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. research.unipd.it [research.unipd.it]
• 7. researchgate.net [researchgate.net]

Lack of Cross-Resistance Between Sedaxane and Other Fungicide Classes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-resistance patterns between Sedaxane, a succinate dehydrogenase inhibitor (SDHI) fungicide, and other major fungicide classes. The data presented herein demonstrates a general lack of cross-resistance, a critical factor in developing sustainable disease management strategies and mitigating the evolution of fungicide resistance in plant pathogens.

Sedaxane, belonging to the pyrazole-carboxamide chemical group, is classified under the Fungicide Resistance Action Committee (FRAC) Group 7. Its mode of action is the inhibition of succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain, which disrupts fungal respiration and energy production. This specific target site is distinct from those of other major fungicide classes, such as Demethylation Inhibitors (DMIs, FRAC Group 3) and Quinone outside Inhibitors (QoIs, FRAC Group 11), suggesting a low probability of cross-resistance.

Quantitative Comparison of Fungicide Sensitivity

Experimental data from studies on various plant pathogens consistently show that resistance to one class of fungicide does not confer resistance to another class with a different mode of action. The following tables summarize key findings from published research.

Table 1: In Vitro Fungicide Sensitivity of Rhizoctonia zeae Isolates

A study on 91 isolates of Rhizoctonia zeae, a pathogen of corn and soybean, demonstrated varying sensitivity to fungicides from different classes. The mean EC50 values (the concentration of a fungicide that inhibits 50% of the fungal growth) are presented below.

Fungicide Class	Active Ingredient	FRAC Group	Mean EC50 (µg/ml)	Sensitivity Profile
SDHI	Sedaxane	7	0.078	Sensitive
DMI	Prothioconazole	3	0.219	Sensitive
Phenylpyrrole	Fludioxonil	12	0.099	Sensitive
QoI	Azoxystrobin	11	>100	Insensitive

Data sourced from Gambhir et al. (2021).[1][2]

The results clearly indicate that the R. zeae isolates were sensitive to Sedaxane, prothioconazole, and fludioxonil, but exhibited a high level of insensitivity to the QoI fungicide azoxystrobin[1][2]. This lack of cross-resistance is attributed to the distinct molecular targets of these fungicide classes.

Table 2: Fungicide Sensitivity Profile of Zymoseptoria tritici Field Populations

Research on field populations of Zymoseptoria tritici, the causal agent of Septoria tritici blotch in wheat, has shown shifts in sensitivity to DMI and SDHI fungicides over time, while sensitivity to multi-site inhibitors remains stable. This differential evolution of resistance further supports the absence of cross-resistance between these groups. Due to widespread resistance, QoI fungicides are often no longer effective against this pathogen[3][4][5].

Fungicide Class	Active Ingredient(s)	FRAC Group	General Sensitivity Trend
DMI	Tebuconazole, Propiconazole, Prothioconazole	3	Decreasing sensitivity over time
SDHI	Boscalid, Bixafen	7	Continuous but smaller decrease in sensitivity compared to DMIs
Multi-site	Chlorothalonil, Folpet	M5, M4	Stable sensitivity
QoI	(Various)	11	Widespread resistance

Data interpretation from Birr et al. (2021).[3][4][5]

Experimental Protocols

The determination of fungicide sensitivity and cross-resistance patterns relies on standardized laboratory assays. A typical experimental workflow is outlined below.

In Vitro Fungicide Sensitivity Assay (Mycelial Growth Inhibition)

This method, adapted from studies on Rhizoctonia zeae, is widely used to determine the EC50 values of fungicides against mycelial fungi.[1][2]

• Isolate Preparation: Fungal isolates are cultured on a suitable nutrient medium, such as potato dextrose agar (PDA), until sufficient mycelial growth is achieved.

• Fungicide Stock Solutions: Stock solutions of the technical-grade active ingredients of the fungicides are prepared in an appropriate solvent (e.g., dimethyl sulfoxide - DMSO).

• Fungicide-Amended Media: A series of dilutions of each fungicide are prepared and incorporated into the molten PDA medium to achieve a range of final concentrations. A control medium with the solvent alone is also prepared.

• Inoculation: Agar plugs of a standardized diameter, taken from the actively growing margin of the fungal cultures, are placed in the center of the fungicide-amended and control PDA plates.

• Incubation: The plates are incubated at a controlled temperature and light cycle optimal for the specific fungus until the mycelial growth in the control plates reaches the edge of the plate.

• Data Collection: The diameter of the fungal colony on each plate is measured in two perpendicular directions.

• Data Analysis: The percentage of mycelial growth inhibition is calculated relative to the control. The EC50 values are then determined by regressing the probit of the mean percentage of inhibition against the log10 of the fungicide concentration.

Visualizing the Mechanisms of Action and Resistance

The following diagrams illustrate the distinct modes of action of SDHI, DMI, and QoI fungicides, providing a visual representation of why cross-resistance is not observed.

Figure 1: Simplified diagram of the distinct target sites for SDHI, QoI, and DMI fungicides.

Figure 2: General experimental workflow for in vitro fungicide sensitivity testing.

Conclusion

The available experimental data strongly supports the principle that there is no cross-resistance between Sedaxane (an SDHI, FRAC Group 7) and fungicides from other classes with different modes of action, such as DMIs (FRAC Group 3) and QoIs (FRAC Group 11). This is due to their highly specific and distinct target sites within the fungal cell. This understanding is fundamental for designing effective and durable fungicide resistance management programs, which should involve the rotation and mixture of fungicides with different modes of action to minimize the selection pressure for resistant pathogen populations.

References

• 1. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 2. researchgate.net [researchgate.net]
• 3. Temporal Changes in Sensitivity of Zymoseptoria tritici Field Populations to Different Fungicidal Modes of Action [macau.uni-kiel.de]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Transcriptomics Guide to SDHI Fungicides: Insights from a Benzovindiflupyr and Boscalid Case Study

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the transcriptomic effects of different Succinate Dehydrogenase Inhibitor (SDHI) fungicides on fungi, supported by experimental data. While direct comparative transcriptomic data for Sedaxane against other SDHIs is not publicly available, this document presents a detailed analysis of a study comparing two other prominent SDHIs: benzovindiflupyr and boscalid. This case study on Colletotrichum species offers valuable insights into the conserved and distinct molecular mechanisms elicited by different SDHI fungicides, which can be extrapolated to understand the potential effects of Sedaxane.

Core Mechanism of Action: SDHI Fungicides

Succinate dehydrogenase inhibitor (SDHI) fungicides, including Sedaxane, function by targeting Complex II (succinate dehydrogenase) of the mitochondrial respiratory chain.[1][2] This inhibition disrupts the tricarboxylic acid (TCA) cycle and electron transport, ultimately leading to a depletion of cellular ATP and fungal cell death.[3] The primary mode of action is the inhibition of fungal respiration by binding to the ubiquinone-binding (Qp) site of the succinate dehydrogenase enzyme.[4]

Comparative Transcriptomic Analysis: Benzovindiflupyr vs. Boscalid in Colletotrichum

A study comparing the transcriptomes of Colletotrichum siamense and C. nymphaeae following treatment with benzovindiflupyr and boscalid revealed both shared and unique responses to these SDHIs.[5][6]

Key Findings:

• Conserved Mechanism : Both benzovindiflupyr and boscalid treatment resulted in the differential expression of genes involved in metabolic pathways, indicating a conserved mechanism of action related to SDH inhibition.[5][6]

• Potency and ATP Reduction : Benzovindiflupyr demonstrated a higher inhibitory activity against the SDH enzyme compared to boscalid, leading to a more significant reduction in ATP content in the fungal isolates.[5][6]

• Magnitude of Transcriptomic Response : Despite targeting the same enzyme, benzovindiflupyr induced more than three times the number of differentially expressed genes in Colletotrichum compared to boscalid at similar levels of SDH activity suppression.[5][6]

• Distinct Mechanism of Benzovindiflupyr : A notable difference was the significant enrichment of membrane-related gene ontology terms, particularly those associated with intrinsic membrane components, in the benzovindiflupyr-treated fungi.[6][7] This suggests that benzovindiflupyr may have an additional mode of action involving cell membrane damage.[6][7] Experimental evidence confirmed that only benzovindiflupyr increased the relative conductivity of hyphae, indicating damage to the cell membrane and increased electrolyte leakage.[6][7]

Quantitative Data Summary

Table 1: Differential Gene Expression in Colletotrichum species treated with Benzovindiflupyr and Boscalid

Fungicide	Fungal Species	Number of Upregulated Genes	Number of Downregulated Genes	Total Differentially Expressed Genes
Benzovindiflupyr	C. siamense	1588	1293	2881
Boscalid	C. siamense	473	433	906
Benzovindiflupyr	C. nymphaeae	1854	1269	3123
Boscalid	C. nymphaeae	557	454	1011

Data extracted from the comparative transcriptome analysis of C. siamense and C. nymphaeae treated with benzovindiflupyr and boscalid.[5]

Table 2: Impact on SDH Activity and ATP Content

Treatment	Fungal Species	SDH Activity (% of control)	ATP Content (% of control)
Benzovindiflupyr (1 mg/L)	C. siamense	45.2	48.1
Boscalid (10 mg/L)	C. siamense	47.8	51.2
Benzovindiflupyr (5 mg/L)	C. nymphaeae	38.6	41.5
Boscalid (20 mg/L)	C. nymphaeae	40.1	43.8

This table illustrates that benzovindiflupyr achieves a similar or greater level of SDH inhibition and ATP reduction at significantly lower concentrations compared to boscalid.[5]

Experimental Protocols

Fungal Isolates and Culture Conditions

Colletotrichum siamense and C. nymphaeae isolates were cultured on potato dextrose agar (PDA) at 28°C. For liquid culture experiments, mycelial discs were transferred to potato dextrose broth (PDB) and incubated on a shaker at 145 rpm at 28°C for 48 hours before fungicide treatment.[5]

Fungicide Treatment for Transcriptome Analysis

Mycelial cultures were treated with either benzovindiflupyr or boscalid at concentrations that resulted in a similar level of SDH activity inhibition to allow for a direct comparison of their transcriptomic effects. The cultures were incubated for an additional 40 minutes after fungicide addition before harvesting the mycelia for RNA extraction.[5]

RNA Sequencing and Bioinformatic Analysis

Total RNA was extracted from the fungal mycelia using a standard RNA extraction kit. The quality and quantity of RNA were assessed, followed by library preparation and sequencing on an Illumina platform. The resulting raw reads were filtered to remove low-quality reads and adapters. The clean reads were then mapped to the respective fungal reference genomes. Differential gene expression analysis was performed to identify genes that were significantly up- or downregulated in the fungicide-treated samples compared to the untreated controls. Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses were conducted to functionally annotate the differentially expressed genes.[5][6]

Measurement of SDH Activity and ATP Content

Fungal mycelia were collected after a 40-minute treatment with the fungicides. SDH activity was measured using a succinate dehydrogenase activity assay kit. ATP content was quantified using an ATP assay kit according to the manufacturer's instructions.[5]

Cell Membrane Permeability Assay

The relative conductivity of the fungal hyphae was measured to assess cell membrane permeability. Mycelia were treated with the fungicides, and the conductivity of the surrounding medium was measured at different time points. An increase in conductivity indicates leakage of electrolytes from the cells, signifying membrane damage.[6][7]

Visualizing the Mechanisms

Caption: General mechanism of SDHI fungicides and the distinct action of benzovindiflupyr.

Caption: Workflow for comparative transcriptomic and physiological analysis of SDHI fungicides.

Implications for Sedaxane and Future Research

The comparative study of benzovindiflupyr and boscalid highlights that while SDHIs share a primary mode of action, there can be significant differences in their broader transcriptomic and physiological impacts. This suggests that Sedaxane, another member of the pyrazole-carboxamide class of SDHIs, likely shares the core mechanism of inhibiting the SDH complex. However, it may also possess unique properties that influence its efficacy and spectrum of activity.

Further research involving a direct comparative transcriptomic analysis of Sedaxane against other SDHIs is necessary to elucidate its specific molecular footprint. Such studies would be invaluable for understanding its full range of effects, identifying potential secondary modes of action, and informing the development of next-generation fungicides with improved efficacy and resistance management profiles. Additionally, some studies suggest that Sedaxane may have biostimulant effects on plants, leading to enhanced growth and stress tolerance, which could be linked to alterations in plant gene expression.[8][9][10] Investigating the transcriptomic basis of these effects would provide a more complete picture of Sedaxane's interactions with both fungi and host plants.

References

• 1. Sedaxane - Wikipedia [en.wikipedia.org]
• 2. SDHi fungicides: An example of mitotoxic pesticides targeting the succinate dehydrogenase complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Molecular Mechanisms of Succinate Dehydrogenase Inhibitor Resistance in Phytopathogenic Fungi [online-rpd.org]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings [frontiersin.org]
• 10. researchgate.net [researchgate.net]

Synergistic Effects of Sedaxane with Other Fungicides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synergistic effects of Sedaxane when combined with other fungicides. The information presented is based on experimental data from publicly available scientific literature, offering insights into the enhanced efficacy and broader spectrum of activity achieved through these combinations.

Introduction to Sedaxane and Fungicide Synergy

Sedaxane is a broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor (SDHI) class (FRAC Group 7).[1] Its mode of action involves the inhibition of the succinate dehydrogenase enzyme (Complex II) in the mitochondrial respiratory chain of fungi, which disrupts cellular respiration and energy production.[1][2][3][4] To enhance its efficacy, broaden its spectrum of activity, and manage the risk of fungicide resistance, Sedaxane is often formulated in combination with fungicides from different FRAC groups.[1][2]

Fungicide synergy occurs when the combined effect of two or more fungicides is greater than the sum of their individual effects. This can lead to improved disease control, lower required doses, and a more robust resistance management strategy. This guide evaluates the synergistic effects of Sedaxane in combination with other widely used fungicides, such as Fludioxonil and Metalaxyl-M.

Comparative Performance Data

The following tables summarize quantitative data from studies evaluating the performance of Sedaxane and its fungicide combinations.

Table 1: Efficacy of Sedaxane and Fludioxonil against Soilborne Pathogens in Winter Wheat

This table presents data from a field study investigating the effectiveness of a seed treatment containing Sedaxane and Fludioxonil against Rhizoctonia cerealis and Microdochium nivale.

Treatment	Pathogen	Parameter	Result
Sedaxane + Fludioxonil	Rhizoctonia cerealis	Reduction in root rot symptoms	35.1%
Fludioxonil alone	Rhizoctonia cerealis	Reduction in root rot symptoms	29.1%
Sedaxane + Fludioxonil	R. cerealis or M. nivale	Yield Increase	4%

Data sourced from Ajigboye et al. (2021).

Table 2: Effect of Sedaxane in Combination with Fludioxonil and Metalaxyl-M on Oilseed Rape Growth in the Presence of Rhizoctonia solani

This table summarizes the biostimulant effects observed in a pot trial on oilseed rape, both in the presence and absence of the pathogen Rhizoctonia solani.

Treatment	Soil Condition	Parameter	Result vs. Control
Sedaxane + Fludioxonil + Metalaxyl-M	Inoculated with R. solani	Root Dry Weight Increase	+48%
Sedaxane alone	Inoculated with R. solani	Root Dry Weight Increase	+37%
Sedaxane + Fludioxonil + Metalaxyl-M	Non-inoculated	Root Dry Weight Increase	+19%
Sedaxane + Fludioxonil + Metalaxyl-M	Non-inoculated	Leaf Area Increase	+53%

Data sourced from a 2023 study on the morpho-physiological response of oilseed rape.[5]

Experimental Protocols

A detailed understanding of the methodologies used to generate performance data is crucial for its interpretation and for designing future experiments.

Checkerboard Assay for In Vitro Synergy Assessment

The checkerboard assay is a common method to evaluate the synergistic, additive, or antagonistic effects of two antimicrobial agents in vitro.

Objective: To determine the Fractional Inhibitory Concentration (FIC) index for a combination of fungicides, which quantifies their interaction.

Materials:

• 96-well microtiter plates

• Fungicide stock solutions (e.g., Sedaxane and Fludioxonil) of known concentrations

• Fungal isolate of interest (e.g., Rhizoctonia solani)

• Appropriate liquid growth medium (e.g., Potato Dextrose Broth)

• Spectrophotometer (for measuring optical density)

Procedure:

• Preparation of Fungicide Dilutions:

  • Fungicide A (e.g., Sedaxane) is serially diluted along the rows of the microtiter plate.

  • Fungicide B (e.g., Fludioxonil) is serially diluted along the columns of the microtiter plate.

  • This creates a matrix of wells with varying concentrations of both fungicides.

  • Control wells with each fungicide alone, as well as a no-fungicide control, are included.

• Inoculation:

  • Each well is inoculated with a standardized suspension of the fungal spores or mycelial fragments.

• Incubation:

  • The microtiter plates are incubated at an optimal temperature and for a sufficient duration to allow for fungal growth in the control wells.

• Data Collection:

  • The Minimum Inhibitory Concentration (MIC) is determined for each fungicide individually and for each combination. The MIC is the lowest concentration that inhibits visible fungal growth.

  • Growth inhibition can be assessed visually or by measuring the optical density using a spectrophotometer.

• Calculation of the Fractional Inhibitory Concentration (FIC) Index:

  • The FIC for each fungicide in the combination is calculated as follows:

    • FIC of Fungicide A = (MIC of A in combination) / (MIC of A alone)

    • FIC of Fungicide B = (MIC of B in combination) / (MIC of B alone)

  • The FIC Index is the sum of the individual FICs:

    • FIC Index = FIC of Fungicide A + FIC of Fungicide B

Interpretation of Results:

• Synergy: FIC Index ≤ 0.5

• Additive: 0.5 < FIC Index ≤ 1.0

• Indifference: 1.0 < FIC Index ≤ 4.0

• Antagonism: FIC Index > 4.0

Signaling Pathways and Modes of Action

Understanding the biochemical pathways targeted by each fungicide is key to comprehending the basis of their synergistic interactions.

Sedaxane: Inhibition of the Fungal Mitochondrial Respiratory Chain

Sedaxane targets Complex II (Succinate Dehydrogenase) of the mitochondrial electron transport chain. By inhibiting this complex, Sedaxane blocks the conversion of succinate to fumarate in the Krebs cycle and disrupts the flow of electrons, thereby halting cellular respiration and ATP production in the fungus.

Caption: Sedaxane inhibits Complex II of the fungal mitochondrial respiratory chain.

Fludioxonil: Disruption of the Osmotic Stress Signaling Pathway

Fludioxonil targets a Group III histidine kinase in the high-osmolarity glycerol (HOG) signaling pathway.[5] This pathway is a two-component phosphorelay system that allows the fungus to respond to osmotic stress. By interfering with this kinase, Fludioxonil disrupts the signaling cascade, leading to an inability to regulate osmotic pressure, which can be lethal to the fungal cell.

Caption: Fludioxonil inhibits a histidine kinase in the osmotic stress pathway.

Experimental Workflow for Evaluating Fungicide Synergy

The following diagram illustrates a typical workflow for assessing the synergistic effects of fungicide combinations, from initial in vitro screening to in vivo validation.

Caption: A typical workflow for evaluating fungicide synergy from lab to field.

Conclusion

The combination of Sedaxane with other fungicides, such as Fludioxonil and Metalaxyl-M, demonstrates clear synergistic and additive effects that lead to enhanced disease control and plant health benefits. The differing modes of action not only provide a broader spectrum of activity but also represent a crucial strategy for managing the development of fungicide resistance. The quantitative data and experimental protocols presented in this guide offer a foundation for researchers and professionals in the field to further explore and optimize the use of these and other fungicide combinations. The visualization of the targeted signaling pathways provides a deeper understanding of the molecular basis for these synergistic interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Biological activity of sedaxane---a novel broad-spectrum fungicide for seed treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Respiring to infect: Emerging links between mitochondria, the electron transport chain, and fungal pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Early morpho-physiological response of oilseed rape under seed applied Sedaxane fungicide and Rhizoctonia solani pressure [frontiersin.org]

Assessing the Impact of Sedaxane on Non-Target Soil Microorganisms: A Comparative Guide

Sedaxane, a succinate dehydrogenase inhibitor (SDHI) fungicide, is widely used as a seed treatment to manage soil-borne and seed-borne fungal pathogens. While effective in its primary role, understanding its potential impact on the broader community of non-target soil microorganisms is crucial for a comprehensive environmental risk assessment. This guide provides a comparative analysis of the effects of Sedaxane and other fungicides on these vital soil communities, drawing on available experimental data. Due to a lack of publicly available, direct quantitative studies on Sedaxane's impact on non-target soil microbial communities, this guide utilizes data from other SDHI fungicides, such as boscalid and fluopyram, as surrogates for a comparative assessment. It is important to note that while these compounds share a similar mode of action, their environmental behavior and non-target effects may differ.

Executive Summary

The available data on fungicides like boscalid and fluopyram indicate that they can have transient effects on soil microbial activity and community structure. These effects are often dependent on the application rate, soil type, and the specific microbial parameter being measured.

Comparative Analysis of Fungicide Impacts on Soil Microorganisms

To facilitate a clear comparison, the following tables summarize quantitative data from various studies on the effects of different fungicides on key soil microbial parameters.

Table 1: Effect of SDHI Fungicides on Soil Microbial Respiration and Biomass

Fungicide	Application Rate	Soil Type	Change in Microbial Respiration	Change in Microbial Biomass	Study
Boscalid	Not specified	Not specified	Reduced soil respiration and mineralization of maize	Transiently inhibited fungal growth[3]	(Transfer of prosulfocarb and boscalid residues from maize leaves to soil and their effects on soil microorganisms)
Fluopyram	0.5, 1.5, 5 mg/kg soil	Silty-loam	Increased basal respiration and substrate-induced respiration[4]	Decreased microbial biomass C[4]	(Response of microbial community to a new fungicide fluopyram in the silty-loam agricultural soil)
Fluopyram	Field-recommended dose	Rhodic Ferralsol	Not specified	Negatively affected microbial biomass	(The Fate of Fluopyram in the Soil–Water–Plant Ecosystem: A Review)

Table 2: Effect of Various Fungicides on Soil Enzyme Activities

Fungicide	Application Rate	Soil Type	Enzyme(s) Affected	Observed Effect	Study
Fluopyram	60 g/ha	Not specified	Urease, β-glucosidase	Initial decrease, followed by recovery[5]	(The Fate of Fluopyram in the Soil–Water–Plant Ecosystem: A Review)
Boscalid	Not specified	Not specified	Not specified	Not specified
Tebuconazole (Triazole)	1, 10, 100 mg/kg soil	Fluvo-aquic	Not specified	Negative effect on fungal population, especially at higher concentrations[6]	(Effects of Triazole Fungicides on Soil Microbiota and on the Activities of Enzymes Found in Soil: A Review)
Difenoconazole (Triazole)	5, 50, 500 mg/kg soil	Clay-loam	Not specified	Decrease in microbial activity at the highest concentration[6]	(Effects of Triazole Fungicides on Soil Microbiota and on the Activities of Enzymes Found in Soil: A Review)
Propiconazole (Triazole)	10, 100 mg/kg soil	Sandy clay loam	Not specified	Inhibition of soil bacterial populations[6]	(Effects of Triazole Fungicides on Soil Microbiota and on the Activities of Enzymes Found in Soil: A Review)

Experimental Protocols

Standardized methods are crucial for assessing the effects of fungicides on soil microorganisms. The Organization for Economic Co-operation and Development (OECD) provides guidelines for such testing.

Soil Microcosm Experimental Workflow

A common approach involves the use of soil microcosms, which are controlled laboratory systems that simulate natural soil environments.

Caption: General workflow for a soil microcosm experiment.

Key Methodologies:

• Soil Collection and Preparation: Soil is typically collected from the top layer (0-15 cm) of a relevant agricultural field. It is then sieved to ensure homogeneity and remove large particles and plant debris. The soil is often pre-incubated for a period to allow the microbial community to stabilize after disturbance.

• Fungicide Application: The test fungicide is applied to the soil, usually dissolved in a solvent (e.g., acetone) which is then allowed to evaporate, or as an aqueous solution. A range of concentrations, including the recommended field application rate and multiples of it, are typically tested.

• Incubation: The treated soil samples are incubated under controlled conditions of temperature and moisture for a specified period, with sampling at different time points (e.g., 7, 14, 30, 60 days).

• Microbial Biomass Measurement:

  • Substrate-Induced Respiration (SIR): This method measures the respiratory response of the microbial community to the addition of a readily available substrate like glucose.

  • Phospholipid Fatty Acid (PLFA) Analysis: PLFAs are essential components of microbial cell membranes and their analysis provides a quantitative measure of the viable microbial biomass and insights into the community structure.

• Soil Respiration: The production of carbon dioxide (CO2) from the soil is measured over time as an indicator of overall microbial activity.

• Enzyme Activity Assays: The activities of specific soil enzymes involved in nutrient cycling, such as dehydrogenase (general microbial activity), urease (nitrogen cycling), and phosphatases (phosphorus cycling), are determined using spectrophotometric methods.

• Community Structure Analysis: High-throughput sequencing of marker genes (e.g., 16S rRNA for bacteria, ITS for fungi) is used to assess changes in the diversity and composition of the microbial community.

Signaling Pathways and Mode of Action

Sedaxane and other SDHI fungicides act by inhibiting the succinate dehydrogenase (SDH) enzyme, also known as Complex II, in the mitochondrial respiratory chain of fungi. This disruption of cellular respiration leads to a depletion of ATP, the primary energy currency of the cell, ultimately causing fungal death.

Caption: Mode of action of Sedaxane (SDHI fungicide).

While this pathway is specific to fungi, the broad application of fungicides can have indirect effects on other soil microorganisms through alterations in nutrient cycling and microbial competition.

Conclusion

The available scientific literature and regulatory assessments suggest that Sedaxane, when used as directed, is unlikely to cause long-term adverse effects on non-target soil microbial communities. However, the lack of publicly accessible, direct quantitative data on Sedaxane's impact makes a definitive, independent assessment challenging.

The data from surrogate SDHI fungicides like boscalid and fluopyram indicate the potential for transient and dose-dependent effects on soil microbial biomass, respiration, and enzyme activities. These effects appear to be influenced by soil type and other environmental factors. Further research providing direct comparative data on Sedaxane and a wider range of fungicides under standardized experimental conditions would be invaluable for a more precise understanding of their relative impacts on the soil microbiome. For researchers and drug development professionals, this highlights the importance of considering non-target microbial effects in the early stages of fungicide development and in the comprehensive environmental risk assessment of new and existing products.

References

• 1. canada.ca [canada.ca]
• 2. mda.state.mn.us [mda.state.mn.us]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. Response of microbial community to a new fungicide fluopyram in the silty-loam agricultural soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Environmental Impact Assessment: Sedaxane vs. Older Generation Fungicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of Sedaxane, a modern succinate dehydrogenase inhibitor (SDHI) fungicide, with older generation fungicides, including benzimidazoles, triazoles, and dicarboximides. The information is supported by experimental data to assist in informed decision-making for sustainable agricultural practices and future fungicide development.

Executive Summary

Sedaxane, a seed treatment fungicide, offers targeted protection against soil-borne and seed-borne pathogens. Its mode of action, the inhibition of succinate dehydrogenase in the mitochondrial electron transport chain, is highly specific.[1] While Sedaxane is persistent in the soil, its application as a seed treatment is designed to minimize environmental exposure compared to foliar applications of older fungicides. This guide presents a detailed comparison of the environmental fate and ecotoxicological profiles of Sedaxane and selected older generation fungicides.

Data Presentation: Comparative Environmental Impact

The following table summarizes key environmental impact parameters for Sedaxane and representative older generation fungicides. It is important to note that toxicity and persistence can vary based on environmental conditions and the specific compound within a fungicide class.

Parameter	Sedaxane (SDHI)	Carbendazim (Benzimidazole)	Tebuconazole (Triazole)	Iprodione (Dicarboximide)
Mode of Action	Succinate Dehydrogenase Inhibition (SDHI)[1]	Inhibition of microtubule assembly[2][3]	C14-demethylase inhibition in sterol biosynthesis[4][5]	Believed to inhibit triglyceride biosynthesis
Soil Persistence (Aerobic DT50)	296 - 422 days[1]	6 - 12 months (highly variable)	32.2 - 216.6 days[6]	Slower degradation in sterile vs. unsterile soil
Aquatic Toxicity - Fish (96h LC50)	Highly toxic (e.g., Rainbow Trout: value not specified in search results)[1]	Practically non-toxic for young Lebistes[7]	9.05 mg/L (Rainbow Trout)[8]
Aquatic Toxicity - Invertebrates (48h EC50)	Moderately toxic (e.g., Daphnia magna)[1]	26.1 µg/L (Daphnia pulex)[9]	3.53 mg/L (Daphnia magna)[10]
Non-Target Organism Effects	Potential for biostimulant effects on plants.[11][12]	Can have teratogenic and embryotoxic effects in animals.[1]	Can induce physiological and structural impairments in fish.[8]	Endocrine disruptor with antiandrogenic effects.[13]

Disclaimer: The data presented is a summary from various sources and may not be directly comparable due to different experimental conditions.

Experimental Protocols

The environmental fate and ecotoxicity data presented in this guide are typically generated following standardized international guidelines to ensure reproducibility and comparability.

Aquatic Toxicity Testing

Acute and chronic toxicity tests for aquatic organisms such as fish and daphnids are generally conducted following the OECD Guidelines for the Testing of Chemicals (e.g., OECD TG 203 for Fish Acute Toxicity Test, OECD TG 202 for Daphnia sp. Acute Immobilisation Test) or the US EPA Office of Chemical Safety and Pollution Prevention (OCSPP) harmonized test guidelines .[1][11][12][14][15][16][17][18][19][20]

General Protocol for Acute Fish Toxicity (OECD TG 203):

• Test Organisms: A recommended fish species (e.g., Rainbow Trout, Zebrafish) is selected.

• Exposure: Fish are exposed to a range of concentrations of the test substance in water for a 96-hour period.

• Observation: Mortality and other sublethal effects are observed and recorded at specified intervals.

• Data Analysis: The concentration that is lethal to 50% of the test population (LC50) is calculated.

Soil Persistence Studies

The persistence of a fungicide in the soil is determined by measuring its dissipation over time under controlled laboratory or field conditions. The "half-life" (DT50), the time it takes for 50% of the substance to degrade, is a key parameter.

General Protocol for Aerobic Soil Metabolism:

• Soil Samples: Representative soil types are chosen.

• Application: The fungicide is applied to the soil samples.

• Incubation: The treated soil is incubated under controlled aerobic conditions (temperature, moisture).

• Sampling and Analysis: Soil samples are taken at various time points and analyzed for the concentration of the parent fungicide and its metabolites.

• Data Analysis: The rate of degradation is calculated to determine the DT50.

Soil Microbial Respiration

The impact of fungicides on soil microbial activity can be assessed by measuring soil respiration, which is the production of carbon dioxide (CO2) by soil microorganisms.[13][21][22][23][24]

General Protocol:

• Soil Treatment: Soil samples are treated with the fungicide at different concentrations.

• Incubation: The soil is incubated in sealed containers.

• CO2 Measurement: The amount of CO2 evolved from the soil is measured over time using methods like gas chromatography or infrared gas analysis.

• Comparison: The respiration rates of the treated soils are compared to those of untreated control soils.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the mechanisms of action of Sedaxane and older generation fungicides.

Caption: Sedaxane inhibits Complex II (Succinate Dehydrogenase) of the mitochondrial electron transport chain.

Caption: Triazole fungicides inhibit the C14-demethylase enzyme in the ergosterol biosynthesis pathway.

Caption: Benzimidazole fungicides disrupt cell division by inhibiting the polymerization of microtubules.

Conclusion

Sedaxane represents a more targeted approach to fungal disease control compared to some older, broad-spectrum fungicides. Its application as a seed treatment inherently limits its release into the wider environment. However, its high persistence in soil warrants careful management to prevent potential long-term impacts. Older generation fungicides, such as certain benzimidazoles and dicarboximides, have raised concerns regarding their potential for endocrine disruption and other non-target effects. Triazoles, while effective, can also be persistent and exhibit toxicity to aquatic life. The choice of fungicide should therefore be based on a comprehensive risk assessment that considers not only efficacy but also the specific environmental context and potential non-target impacts. Continued research and development of fungicides with improved environmental profiles are crucial for sustainable agriculture.

References

• 1. oecd.org [oecd.org]
• 2. Dual Impact of a Benzimidazole Resistant β-Tubulin on Microtubule Behavior in Fission Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dual Impact of a Benzimidazole Resistant β-Tubulin on Microtubule Behavior in Fission Yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. [Toxic action of carbendazim on aquatic animals] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Comparative toxicity of rac- and S-tebuconazole to Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ecetoc.org [ecetoc.org]
• 12. Aquatic toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 13. researchgate.net [researchgate.net]
• 14. pacificbiolabs.com [pacificbiolabs.com]
• 15. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 16. epa.gov [epa.gov]
• 17. thepsci.eu [thepsci.eu]
• 18. Federal Register :: Final Test Guidelines; OCSPP Series 850 Group A-Ecological Effects Test Guidelines; Notice of Availability [federalregister.gov]
• 19. downloads.regulations.gov [downloads.regulations.gov]
• 20. scribd.com [scribd.com]
• 21. Comparative Assessment of the Effect of Synthetic and Natural Fungicides on Soil Respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Effect of fungicides on soil respiration, microbial community, and enzyme activity: A global meta-analysis (1975-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. cdnsciencepub.com [cdnsciencepub.com]
• 24. mdpi.com [mdpi.com]

A Comparative Analysis of Cis and Trans Isomers of Sedaxane on Fungicidal Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fungicidal activity between the cis and trans isomers of Sedaxane, a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide. Developed by Syngenta, Sedaxane is utilized as a seed treatment to protect a wide range of crops from seed- and soil-borne fungal diseases. The commercial formulation of Sedaxane is a mix of stereoisomers, with the trans isomers comprising over 80% of the active ingredient[1][2][3][4]. Emerging research demonstrates significant differences in the biological efficacy of these isomers, highlighting the importance of stereochemistry in pesticide development.

Sedaxane's mode of action involves the inhibition of the succinate dehydrogenase (SDH) enzyme, also known as Complex II, in the mitochondrial respiratory chain of fungi[1][4][5][6][7][8]. This inhibition disrupts the tricarboxylic acid (TCA) cycle and the electron transport chain, ultimately blocking cellular respiration and energy production, which leads to fungal death[1][2][3][6][8].

Quantitative Comparison of Fungicidal Activity

Recent studies have elucidated the stereoselective bioactivity of Sedaxane's isomers against various phytopathogens. The trans isomers have consistently demonstrated significantly higher fungicidal activity compared to the cis isomers.

Isomer Comparison	Target Pathogen(s)	Key Finding	Reference
trans-Sedaxane vs. cis-Sedaxane	Various Phytopathogens	The trans isomers are 28.2 to 331 times more effective than the cis isomers. The trans-1R2S stereoisomer showed the highest bioactivity, while the cis-1S2S isomer was the least active.	[9]
trans Isomers (Enantiomer Comparison)	Rhizoctonia solani, Rhizoctonia cerealis	The 1S,2S-(+)-sedaxane enantiomer possessed 5.4 to 7.3 times greater bioactivity than the 1R,2R-(-)-sedaxane enantiomer.	[10][11]
trans vs. cis Isomers (Enantiomer Comparison)	Fusarium graminearum	The trans-1R,2S-(+)-sedaxane enantiomer had 4.2 times greater activity than the cis-1S,2S-(+)-sedaxane enantiomer.	[10][11]
Sedaxane Isomer Mix	Fusarium graminearum	The EC50 value for the Sedaxane isomer mixture was determined to be 0.365 µg/mL, with values for individual stereoisomers ranging from 0.188 to 0.784 µg/mL.	[11]

Mechanism of Action: SDH Inhibition

Sedaxane functions by interrupting the fungal mitochondrial electron transport chain at Complex II. The molecule binds to the quinone binding site (Qp-site) of the SDH enzyme, competitively inhibiting the reduction of ubiquinone to ubiquinol. This action halts the entire respiratory process. Studies suggest that the superior activity of the trans-1R2S-sedaxane isomer is due to its stronger affinity with the enzyme's active site[9].

Caption: Mechanism of Sedaxane as an SDH inhibitor in the fungal mitochondrial electron transport chain.

Experimental Protocols

The evaluation of fungicidal activity for Sedaxane isomers involves standardized in vitro and enzymatic assays.

In Vitro Mycelial Growth Inhibition Assay

This assay determines the concentration of the fungicide required to inhibit fungal growth by 50% (EC50).

• Medium Preparation: A standard growth medium, such as Potato Dextrose Agar (PDA), is prepared and autoclaved[6].

• Incorporation of Test Compound: The Sedaxane isomers (cis, trans, or individual enantiomers) are dissolved in a suitable solvent (e.g., acetone) and added to the molten PDA at various concentrations. A control group with only the solvent is also prepared.

• Inoculation: The agar-fungicide mixtures are poured into Petri dishes. Once solidified, a mycelial plug from an actively growing culture of the target fungus (e.g., Rhizoctonia solani) is placed in the center of each plate.

• Incubation: Plates are incubated at an optimal temperature (e.g., 25°C) for several days.

• Data Collection and Analysis: The diameter of the fungal colony is measured. The percentage of growth inhibition is calculated relative to the control. EC50 values are then determined by plotting the percentage of inhibition against the logarithm of the compound's concentration and performing a probit analysis[7].

SDH Enzymatic Activity Assay

This protocol measures the direct inhibitory effect of the compounds on the SDH enzyme, providing an IC50 value (concentration for 50% enzymatic inhibition).

• Mitochondria Extraction: Fungal mycelia are harvested, and mitochondria are isolated using differential centrifugation according to established procedures[6].

• Enzyme Activity Measurement: The activity of the SDH enzyme in the mitochondrial suspension is measured spectrophotometrically. The assay typically monitors the reduction of an artificial electron acceptor, such as 2,6-dichlorophenolindophenol (DCPIP), in the presence of succinate.

• Inhibition Assay: The assay is performed with the addition of various concentrations of the Sedaxane isomers.

• Data Analysis: The rate of DCPIP reduction is measured. The IC50 values are calculated from the dose-response curves, indicating the concentration of each isomer required to inhibit 50% of the SDH enzyme's activity[6].

Caption: Standard experimental workflow for an in vitro fungicidal activity assay.

Conclusion

The experimental data conclusively show that the trans isomers of Sedaxane are significantly more potent fungicides than the cis isomers. This difference in bioactivity is attributed to the stereospecific interaction with the target SDH enzyme. The trans-1R2S-sedaxane enantiomer, in particular, has been identified as the most active stereoisomer, likely due to its superior binding affinity to the enzyme's active site[9]. These findings underscore the critical role of stereochemistry in the design and optimization of highly effective fungicides and provide a strong rationale for the enrichment of the more active trans isomers in commercial Sedaxane formulations. For drug development professionals, this case highlights the potential for creating more efficient and environmentally friendly pesticides through stereoselective synthesis and evaluation.

References

• 1. Sedaxane - Wikipedia [en.wikipedia.org]
• 2. Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Biostimulant Effects of Seed-Applied Sedaxane Fungicide: Morphological and Physiological Changes in Maize Seedlings [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Sedaxane, Isopyrazam and Solatenol™: Novel Broad-spectrum Fungicides Inhibiting Succinate Dehydrogenase (SDH) - Synthesis Challenges and Biological Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. mda.state.mn.us [mda.state.mn.us]
• 9. Comprehensive evaluation of chiral sedaxane with four stereoisomers for risk reduction: Bioactivity, toxicity, and stereoselective dissipation in crop planting systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stereoselective bioactivity, toxicity and degradation of novel fungicide sedaxane with four enantiomers under rice-wheat rotation mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Research: Essential Personal Protective Equipment (PPE) for Handling Sedaxane

Comprehensive guidance on the selection, use, and disposal of Personal Protective Equipment (PPE) is critical for ensuring the safety of researchers, scientists, and drug development professionals when handling the fungicide Sedaxane. Adherence to these protocols minimizes exposure risks and promotes a secure laboratory environment. The following information outlines the necessary PPE, operational procedures, and disposal plans to be followed.

Recommended Personal Protective Equipment

When handling Sedaxane, a comprehensive suite of PPE is required to protect against potential exposure. The following table summarizes the recommended equipment.

PPE Category	Item	Standard/Specification
Hand Protection	Chemical-resistant gloves	14 mil thickness is a recommended best practice[1].
Body Protection	Protective clothing	Long-sleeve shirt and long pants, or a chemical-resistant suit (e.g., Tyvek®)[1][2].
Eye and Face Protection	Goggles or face shield	Goggles provide a complete seal around the eyes. A face shield offers additional protection for the nose and mouth from splashes and dust[1].
Foot Protection	Chemical-resistant footwear	Steel-toe waterproof boots are a recommended best practice[1].
Respiratory Protection	Dust mask or respirator	A dust mask may be sufficient for protection against treated seed dust. For vapors, an organic vapor cartridge respirator may be necessary. Always consult the product label[1].

Operational Plan for PPE Usage

A systematic approach to the use of PPE is crucial for maintaining a safe working environment. The following workflow outlines the key steps for personnel handling Sedaxane.

Caption: PPE Workflow for Handling Sedaxane.

Disposal Plan for Contaminated PPE

Proper disposal of contaminated PPE is essential to prevent secondary exposure and environmental contamination.

PPE Item	Disposal Protocol
Disposable PPE	Single-use items like dust masks and disposable gloves should be discarded immediately after use into a designated hazardous waste container[1].
Reusable PPE	Reusable items such as chemical-resistant suits, boots, and respirators must be thoroughly cleaned according to the manufacturer's instructions before storage or reuse[3].
Contaminated Clothing	Wash contaminated clothing separately from other laundry[1][2]. If clothing is heavily contaminated, it may need to be disposed of as hazardous waste. Always check local regulations[3].

The following decision tree provides a logical flow for the disposal of materials after handling Sedaxane.

Caption: Disposal Decision Tree for Sedaxane-Contaminated Materials.

Key Experimental Protocols

While specific experimental protocols involving Sedaxane will vary, the principles of safe handling remain constant. Always work in a well-ventilated area, such as a chemical fume hood, especially when handling powdered forms or creating solutions. Ensure that an eyewash station and safety shower are readily accessible.

In case of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding eyelids open[4]. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing[4]. Seek medical attention if irritation persists[4][5].

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area thoroughly with soap and water[4][5].

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention[4].

• Ingestion: Do not induce vomiting unless instructed to do so by a poison control center or doctor. Rinse mouth with water. Seek immediate medical attention[4].

By adhering to these stringent safety protocols, laboratories can ensure the well-being of their personnel while advancing their research and development goals.

References

• 1. assets.syngenta.ca [assets.syngenta.ca]
• 2. 10 Tips for Spraying Safely [stage.nutrienagsolutions.ca]
• 3. epa.gov [epa.gov]
• 4. assets.syngenta.ca [assets.syngenta.ca]
• 5. cdn.chemservice.com [cdn.chemservice.com]